3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole

• CAS: 92179-45-8

Core Science & Biosynthesis

A Technical Guide to the Predicted Biological Activity of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole

Executive Summary

This technical guide provides an in-depth analysis of the predicted biological activities of the novel heterocyclic compound, 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole. This molecule integrates three key pharmacophoric features: a 1,2,4-triazole nucleus, a flexible sulfanyl (thioether) linker, and a di-halogenated aromatic ring. The 1,2,4-triazole core is a well-established "privileged scaffold" in medicinal chemistry, present in numerous clinically approved drugs.[1][2][3][4] Structure-activity relationship (SAR) studies of analogous compounds strongly suggest that the 2,6-dichloro substitution on the benzyl moiety is critical for enhancing biological potency.[4][5] Based on a comprehensive review of existing literature, this guide predicts that 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole possesses significant potential as an antifungal, anticancer, and antibacterial agent. This document outlines the rationale for these predictions, explores the likely mechanisms of action, provides detailed experimental protocols for validation, and discusses key SAR insights to guide future drug development efforts.

Introduction: The 1,2,4-Triazole as a Privileged Scaffold

Nitrogen-containing heterocyclic compounds are foundational to modern pharmacology, and among them, the 1,2,4-triazole ring holds a position of particular importance.[6] This five-membered ring, with its unique electronic properties, high stability, and capacity for hydrogen bonding, serves as a versatile pharmacophore that can interact with a wide array of biological targets.[4][7] Its presence in blockbuster drugs such as the antifungal Fluconazole, the antiviral Ribavirin, and the antimigraine agent Rizatriptan underscores its clinical significance.[2] The broad spectrum of biological activities associated with 1,2,4-triazole derivatives is extensive, encompassing antifungal, antibacterial, anticancer, antiviral, anticonvulsant, anti-inflammatory, and analgesic properties.[1][3][4][8][9] This proven versatility makes the 1,2,4-triazole nucleus an exceptional starting point for the design of novel therapeutic agents.

Synthesis and Characterization

Rationale for Synthesis

The synthesis of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole is designed as a straightforward and efficient pathway, beginning with the formation of the core 4H-1,2,4-triazole-3-thiol heterocycle. This intermediate is a common and versatile precursor in the synthesis of many triazole derivatives.[1][10] The key final step involves an S-alkylation reaction, which attaches the biologically crucial 2,6-dichlorobenzyl side chain to the thiol group. This specific side chain was selected based on extensive literature evidence indicating that di-halogenated benzyl groups, particularly at the 2 and 6 positions, often confer superior biological activity compared to mono-substituted or non-substituted analogs.[4][5]

General Synthetic Pathway

The proposed synthesis follows a well-established multi-step procedure:

• Hydrazide Formation: A suitable aromatic carboxylic acid is esterified and subsequently treated with hydrazine hydrate to yield the corresponding carboxylic acid hydrazide.

• Thiosemicarbazide Intermediate: The hydrazide is reacted with a thiocyanate salt in an acidic medium to form a thiosemicarbazide.

• Cyclization: The thiosemicarbazide undergoes base-catalyzed intramolecular cyclization, typically by refluxing in an aqueous sodium hydroxide solution, to yield 4H-1,2,4-triazole-3-thiol.[1]

• S-Alkylation: The final step involves the nucleophilic substitution reaction between the thiol group of the triazole ring and 2,6-dichlorobenzyl chloride in the presence of a base to yield the target compound, 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole.

General synthetic workflow for the target compound.

Predicted Biological Activities and Mechanisms of Action

Antifungal Activity

Prediction: The compound is predicted to exhibit potent antifungal activity, particularly against pathogenic yeasts like Candida species and molds such as Aspergillus species.

Rationale: The 1,2,4-triazole core is the defining feature of the "azole" class of antifungal drugs.[11] The primary mechanism of action for these drugs is the highly specific inhibition of a fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[3][7] This enzyme is essential for the biosynthesis of ergosterol, a critical component that maintains the integrity and fluidity of the fungal cell membrane. The N4 nitrogen of the triazole ring is known to coordinate with the heme iron atom at the enzyme's active site, effectively blocking its function.[7] This disruption of ergosterol production leads to the accumulation of toxic sterol intermediates and ultimately results in fungal cell death or growth inhibition. The presence of dichlorobenzyl groups in other azole analogs has been shown to enhance this activity.[12]

Antifungal mechanism via CYP51 inhibition.

Table 1: Illustrative Antifungal Activity Data (MIC, µg/mL)

Fungal Strain	Predicted MIC	Fluconazole (Reference)
Candida albicans	0.5 - 4	1 - 8
Candida krusei	4 - 16	>64
Cryptococcus neoformans	1 - 8	2 - 16

| Aspergillus fumigatus | 2 - 16 | >64 |

Anticancer Activity

Prediction: The compound is predicted to show significant cytotoxic activity against various human cancer cell lines.

Rationale: Several studies have highlighted the anticancer potential of 1,2,4-triazole derivatives.[5][13] Notably, one study found that a derivative containing a 2,6-dichlorophenyl group exhibited potent anticancer activity across a panel of 60 human cancer cell lines.[5] The mechanisms for triazole-based anticancer agents are diverse but often involve the inhibition of protein kinases crucial for cancer cell proliferation and survival, such as Akt.[14] Other reported mechanisms include the induction of apoptosis (programmed cell death) and cell cycle arrest, preventing cancer cells from dividing.[15]

Potential anticancer mechanisms of action.

Table 2: Illustrative Anticancer Activity Data (IC₅₀, µM)

Cancer Cell Line	Tissue of Origin	Predicted IC₅₀	Doxorubicin (Reference)
MCF-7	Breast	1 - 10	< 1
A549	Lung	5 - 20	< 1
HT-29	Colon	2 - 15	< 1

| HeLa | Cervical | 1 - 10 | < 1 |

Antibacterial Activity

Prediction: The compound may exhibit moderate to good antibacterial activity, likely with greater potency against Gram-positive bacteria.

Rationale: The 1,2,4-triazole scaffold is a component of many compounds with demonstrated antibacterial properties.[8][16] SAR studies of related series have shown that the inclusion of di-halogenated benzyl groups can significantly enhance antibacterial efficacy.[4] While the precise mechanisms can vary, they often involve the inhibition of essential bacterial enzymes or disruption of cell envelope integrity.

Table 3: Illustrative Antibacterial Activity Data (MIC, µg/mL)

Bacterial Strain	Gram Type	Predicted MIC	Ciprofloxacin (Reference)
Staphylococcus aureus	Positive	8 - 32	0.25 - 1
Bacillus subtilis	Positive	4 - 16	0.25 - 1
Escherichia coli	Negative	32 - 128	0.015 - 1

| Pseudomonas aeruginosa | Negative | >128 | 0.25 - 4 |

Key Experimental Protocols

General Workflow for Antimicrobial Screening

A systematic approach is crucial for validating the predicted antimicrobial activity. The workflow ensures that initial screening is followed by quantitative assessment and confirmation.

Workflow for antimicrobial activity assessment.

Protocol: Broth Microdilution for MIC Determination

This protocol describes the standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound against microbial strains.

• Preparation: Aseptically prepare a 2-fold serial dilution of the test compound in a 96-well microtiter plate using appropriate broth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). Final concentrations may range from 256 µg/mL to 0.5 µg/mL.

• Controls: Include a positive control (broth + inoculum, no compound), a negative control (broth only), and a reference drug control (e.g., Ciprofloxacin or Fluconazole).

• Inoculation: Adjust the microbial suspension to a 0.5 McFarland standard. Dilute and add the inoculum to each well (except the negative control) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation: Seal the plates and incubate under appropriate conditions (e.g., 37°C for 24 hours for bacteria; 35°C for 24-48 hours for fungi).

• Reading: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be assessed visually or by reading absorbance on a plate reader.

Protocol: MTT Assay for In Vitro Cytotoxicity

This colorimetric assay is a standard method for assessing the metabolic activity of cells and serves as a measure of cell viability.

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium and add them to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide; final concentration 0.5 mg/mL) to each well and incubate for another 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Measurement: Measure the absorbance of each well at ~570 nm using a microplate reader.

• Calculation: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration required to inhibit cell growth by 50%).

Structure-Activity Relationship (SAR) Insights

• 1,2,4-Triazole Core: Essential for the primary biological interactions, particularly the N4 atom's ability to coordinate with metal ions (e.g., heme iron in CYP enzymes).[7]

• Sulfanyl Linker: Provides rotational flexibility, allowing the benzylphenyl group to adopt an optimal conformation within the target's binding pocket. Its presence is common in many potent triazole derivatives.[9]

• 2,6-Dichloro Substitution: This is a critical feature for enhancing potency. The electron-withdrawing chlorine atoms can modulate the electronic properties of the ring and improve binding affinity. Furthermore, the bulky chlorine atoms at the ortho positions can induce a specific torsional angle in the benzyl ring, which may be favorable for fitting into a constrained active site and can also provide protection against metabolic degradation, thereby increasing bioavailability.[4][5]

Conclusion and Future Directions

The compound 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole represents a highly promising lead candidate for drug discovery. Its design, based on the strategic combination of a privileged triazole scaffold and a potency-enhancing dichlorobenzyl group, provides a strong theoretical basis for significant antifungal, anticancer, and antibacterial activities.

The immediate next steps should involve the actual synthesis and purification of the compound, followed by a rigorous in vitro screening campaign using the protocols outlined in this guide to validate the predicted biological activities and determine precise MIC and IC₅₀ values. Promising results would warrant further investigation into its selectivity, toxicity against normal human cells, and in vivo efficacy in relevant animal models. Subsequent lead optimization studies could explore modifications to the benzyl ring or the triazole core to further improve potency and drug-like properties.

References

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Pharmacological Potential of S-Substituted 1,2,4-Triazole Derivatives: A Technical Whitepaper on Design, Synthesis, and Therapeutic Efficacy

Executive Summary & Chemical Rationale

As a Senior Application Scientist overseeing early-stage drug discovery, I frequently encounter the challenge of optimizing lead compounds for bioavailability and target affinity. The 1,2,4-triazole core is a highly privileged pharmacophore, historically validated by blockbuster therapeutics such as fluconazole (antifungal) and letrozole (anticancer)[1][2]. The nitrogen-rich heterocycle provides excellent hydrogen-bond accepting capabilities, which are crucial for aqueous solubility and target coordination.

However, unmodified triazoles often lack the necessary lipophilicity to penetrate complex biological barriers, such as mycobacterial cell walls or fungal membranes. The strategic introduction of a sulfur atom (forming a 1,2,4-triazole-3-thione), followed by S-alkylation, fundamentally optimizes the molecule's physicochemical profile[3].

The Causality of S-Substitution: 1,2,4-triazole-3-thiones exist in a dynamic thione-thiol tautomeric equilibrium. Alkylation at the sulfur atom locks the molecule into the S-substituted (thioether) configuration. This structural modification serves a dual purpose:

• Enhanced Permeability: It significantly increases the partition coefficient (LogP), facilitating passive diffusion across lipid bilayers[1].

• Conformational Flexibility: The thioether (-S-R) linkage acts as a flexible, lipophilic hinge. This allows the appended alkyl or aryl moieties to dynamically adopt optimal conformations within deep, hydrophobic enzyme access channels (e.g., CYP51 or COX-2) while the triazole nitrogens remain free to coordinate with metal ions in the active site[2][4].

Key Pharmacological Domains

Antimicrobial and Antifungal Efficacy

S-substituted 1,2,4-triazoles exhibit profound antifungal activity primarily by acting as competitive inhibitors of lanosterol 14α-demethylase (CYP51). Mechanistically, the basic N4 atom of the triazole ring coordinates directly with the heme iron of this cytochrome P450 enzyme, while the S-alkyl chain occupies the hydrophobic substrate-binding cleft[2]. This blockade halts ergosterol biosynthesis, leading to toxic sterol accumulation and fungal cell death. Recent evaluations of S-substituted derivatives demonstrate Minimum Inhibitory Concentrations (MIC) as low as 2 µg/mL against Candida albicans[4]. Furthermore, specific 1,2,4-triazole hybrids have shown significant antitubercular potential against the H37Rv strain of Mycobacterium tuberculosis (MIC values ranging from 4 to 64 µg/mL)[5].

Anticancer Activity

The cytotoxicity of S-alkylated derivatives against solid tumor cell lines is driven by mechanisms including aromatase inhibition and VEGFR-2 blockade. By mimicking the spatial arrangement of natural substrates, these derivatives disrupt tumor angiogenesis and induce apoptosis. For instance, novel 1,2,4-triazole/chalcone hybrids have demonstrated potent cytotoxicity against human lung adenocarcinoma (A549) cells, exhibiting IC50 values ranging from 4.4 to 16.04 µM, which outperforms standard chemotherapeutics like cisplatin in specific in vitro assays[4].

Anti-inflammatory and Analgesic Activity

S-alkylated 1,2,4-triazoles and their Mannich bases have shown remarkable anti-inflammatory activity by inhibiting cyclooxygenase (COX) pathways. In standard carrageenan-induced rat paw edema models, certain S-substituted derivatives exhibited up to 84.08% inhibition at 5 hours[6]. Crucially, unlike traditional NSAIDs, these compounds achieved this efficacy without inducing severe gastric ulceration, highlighting a superior safety profile[5][6].

Quantitative Pharmacological Data

To facilitate cross-study comparison, the following table synthesizes key quantitative metrics from recent pharmacological evaluations of S-substituted 1,2,4-triazoles.

Compound Class / Derivative	Primary Target / Assay Model	Activity Metric	Reference
S-alkylated-1,2,4-triazoles & Mannich bases	Anti-inflammatory (Rat Paw Edema)	Up to 84.08% inhibition (at 5h)	[6]
1,2,4-triazole/chalcone hybrids	Anticancer (A549 Lung Adenocarcinoma)	IC50: 4.4 – 16.04 µM	[4]
S-substituted 1,2,4-triazole (Compound 6f)	Antifungal (Candida albicans)	MIC: 2 µg/mL	[4]
1,2,4-triazole hybrids	Antitubercular (M. tuberculosis H37Rv)	MIC: 4 – 64 µg/mL	[5]
S-alkylated 1,2,4-triazoles	Cytotoxicity Prescreening (Daphnia magna)	LC50 < 50 µg/mL	[1]

Mechanistic and Workflow Visualizations

Caption: Workflow for the synthesis and biological evaluation of S-substituted 1,2,4-triazoles.

Caption: Mechanism of action: S-substituted 1,2,4-triazoles inhibiting fungal CYP51 enzyme.

Experimental Methodologies: Self-Validating Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems, incorporating strict causality and internal controls.

Protocol 1: Synthesis of S-Alkylated 1,2,4-Triazoles

Causality Check: Potassium carbonate (

) is utilized as a mild base. It selectively deprotonates the highly acidic thiol proton of the 1,2,4-triazole-3-thione without inducing unwanted N-alkylation, thereby driving the nucleophilic attack of the sulfur onto the alkyl halide[3].

• Cyclization: Dissolve 10 mmol of the appropriate thiosemicarbazide in 20 mL of 2N NaOH. Reflux the mixture for 4 hours. Cool to room temperature and acidify with dilute HCl (pH ~3) to precipitate the 1,2,4-triazole-3-thione intermediate. Filter, wash with distilled water, and recrystallize from ethanol.

• S-Alkylation: Suspend 5 mmol of the synthesized 1,2,4-triazole-3-thione in 15 mL of dry N,N-dimethylformamide (DMF). Add 6 mmol of anhydrous

  and stir at room temperature for 30 minutes to form the thiolate anion.

• Coupling: Add 5.5 mmol of the desired alkyl halide (e.g., benzyl bromide) dropwise. Stir the reaction mixture at room temperature for 6-8 hours (monitor via TLC using Ethyl Acetate:Hexane 1:2).

• Purification: Pour the mixture into crushed ice. Filter the resulting solid, wash thoroughly with water to remove DMF and inorganic salts, and recrystallize from ethanol to yield the pure S-substituted 1,2,4-triazole[1][3].

Protocol 2: In Vitro Antimicrobial Broth Microdilution Assay (MIC)

Causality Check: Resazurin is used as a redox indicator. Viable, respiring bacteria reduce the blue, non-fluorescent resazurin to pink, highly fluorescent resorufin. This provides an objective, quantifiable endpoint for bacterial growth, eliminating the subjectivity of visual turbidity assessments.

• Preparation: Prepare a 96-well microtiter plate. Dispense 100 µL of Mueller-Hinton broth into all wells.

• Serial Dilution: Add 100 µL of the synthesized S-substituted triazole (dissolved in 1% DMSO) to the first column. Perform two-fold serial dilutions across the plate to achieve a concentration range of 0.5 to 256 µg/mL.

• Inoculation: Standardize the bacterial/fungal suspension to 0.5 McFarland standard (

  CFU/mL) and dilute 1:100. Inoculate 10 µL into each well.

• Controls: Include a positive control (standard drug like Fluconazole or Ciprofloxacin), a vehicle control (1% DMSO to ensure solvent non-toxicity), and a sterility control (broth only).

• Incubation & Reading: Incubate at 37°C for 24 hours. Add 10 µL of 0.015% resazurin solution to all wells and incubate for an additional 2 hours. The MIC is recorded as the lowest concentration that prevents the color change from blue to pink[4][5].

Protocol 3: In Vitro Anticancer MTT Cytotoxicity Assay

Causality Check: The MTT assay relies on the reduction of the yellow tetrazolium salt (MTT) by mitochondrial succinate dehydrogenase in living cells to form insoluble purple formazan crystals. The absorbance of dissolved formazan is directly proportional to the number of viable cells, providing a reliable quantitative measure of cytotoxicity.

• Seeding: Seed A549 lung adenocarcinoma cells in a 96-well plate at a density of

  cells/well in 100 µL of DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% atmosphere to allow adherence.

• Treatment: Aspirate the media and replace with fresh media containing varying concentrations of the S-substituted triazole derivatives (1 to 100 µM). Include Cisplatin as a positive control and untreated cells as a negative control. Incubate for 48 hours[4].

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours in the dark.

• Solubilization: Carefully aspirate the media to avoid disturbing the formazan crystals. Add 150 µL of DMSO to each well to dissolve the crystals. Shake the plate for 10 minutes.

• Quantification: Measure the absorbance at 570 nm using a microplate reader. Calculate the

  values using non-linear regression analysis.

Conclusion

The S-substituted 1,2,4-triazole scaffold represents a highly versatile and chemically tunable platform in modern medicinal chemistry. By leveraging the thioether linkage to enhance lipophilicity and target-site flexibility, researchers can systematically optimize these derivatives to act as potent antimicrobial, anticancer, and anti-inflammatory agents. Strict adherence to validated synthetic and biological protocols ensures that the promising in vitro data translates reliably into viable lead compounds for preclinical development.

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An In-Depth Technical Guide to Elucidating the Mechanism of Action for 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole

Preamble: Charting a Course into the Uncharacterized

The compound 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole represents a molecule of significant interest at the frontier of discovery research. While its precise biological role and mechanism of action (MoA) remain to be fully elucidated, its structural architecture—a 1,2,4-triazole core linked to a dichlorobenzyl moiety—positions it within a class of compounds renowned for a diverse and potent range of pharmacological activities.[1][2][3][4][5] The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous clinically approved drugs with antifungal, anticonvulsant, antiviral, and anticancer properties.[1][6][7]

This guide is structured not as a retrospective account of a known mechanism, but as a prospective roadmap for its discovery. We will leverage established knowledge of the 1,2,4-triazole class to hypothesize potential mechanisms and lay out a rigorous, multi-phased experimental workflow to systematically investigate, identify, and validate the MoA of this specific molecule. This document is intended for researchers, scientists, and drug development professionals, providing both the strategic framework and the detailed protocols necessary to transform this uncharacterized compound into a well-understood pharmacological tool or therapeutic lead.

Part 1: The 1,2,4-Triazole Scaffold - A Foundation of Diverse Bioactivity

The 1,2,4-triazole ring is a five-membered heterocycle containing three nitrogen atoms. Its unique electronic properties, including its ability to participate in hydrogen bonding and its metabolic stability, make it an ideal pharmacophore for interacting with a wide array of biological targets.[1][6] The dichlorobenzyl group further enhances its potential for specific molecular interactions. Based on extensive research into analogous structures, we can formulate three primary hypotheses for the potential MoA of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole.

Hypothesis 1: Antifungal Activity via Inhibition of Lanosterol 14α-Demethylase (CYP51)

The most well-established MoA for triazole-based compounds is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[1][8][9] This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[8][10] Inhibition of CYP51 leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, ultimately disrupting membrane integrity and inhibiting fungal growth.[9]

Caption: Putative antifungal mechanism via CYP51 inhibition.

Hypothesis 2: Anticancer Activity via Tubulin Polymerization Inhibition

Several heterocyclic compounds, including some with triazole motifs, have been shown to exert anticancer effects by interfering with microtubule dynamics.[11] Microtubules, polymers of α- and β-tubulin, are essential for cell division, and their disruption can lead to mitotic arrest and apoptosis in rapidly dividing cancer cells. The compound could potentially bind to tubulin, preventing its polymerization into microtubules.

Caption: Putative neuromodulatory mechanism via GABA-A receptor modulation.

Part 2: A Phased Experimental Workflow for MoA Elucidation

The following workflow provides a structured approach to systematically test the proposed hypotheses and uncover the MoA of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole.

Caption: A three-phased workflow for MoA elucidation.

Phase 1: Broad Phenotypic Screening

The initial step is to perform broad, unbiased phenotypic screens to identify the primary biological activity of the compound. This will guide the subsequent, more focused target-based investigations.

Protocol 1.1: Antifungal Susceptibility Testing

• Objective: To determine if the compound exhibits activity against pathogenic fungi.

• Materials: Candida albicans and Aspergillus fumigatus strains, RPMI 1640 medium, 96-well microtiter plates, test compound, fluconazole (positive control), DMSO (vehicle control).

• Procedure:

  • Prepare a stock solution of the test compound in DMSO.

  • Perform serial dilutions of the compound in RPMI 1640 medium in a 96-well plate.

  • Prepare a fungal inoculum suspension adjusted to a final concentration of 0.5-2.5 x 10³ cells/mL.

  • Add the fungal inoculum to each well.

  • Incubate the plates at 35°C for 24-48 hours.

  • Determine the Minimum Inhibitory Concentration (MIC) visually or by measuring absorbance at 600 nm. The MIC is the lowest concentration that inhibits visible growth.

Protocol 1.2: Cancer Cell Line Proliferation Assay

• Objective: To assess the antiproliferative activity of the compound against human cancer cell lines.

• Materials: A panel of cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer), appropriate cell culture medium, 96-well plates, test compound, doxorubicin (positive control), DMSO, MTS or resazurin reagent.

• Procedure:

  • Seed cells in 96-well plates and allow them to adhere overnight.

  • Treat cells with serial dilutions of the test compound for 72 hours.

  • Add MTS or resazurin reagent and incubate according to the manufacturer's instructions.

  • Measure absorbance or fluorescence to determine cell viability.

  • Calculate the IC50 value (the concentration that inhibits cell growth by 50%).

Phase 2: Target Identification and Validation

Based on the results of Phase 1, proceed with specific biochemical or binding assays to validate the hypothesized molecular target.

Protocol 2.1: Lanosterol 14α-Demethylase (CYP51) Inhibition Assay

This protocol is pursued if significant antifungal activity is observed.

• Objective: To directly measure the inhibitory effect of the compound on CYP51 enzyme activity. [12][13][14][15]2. Materials: Recombinant human or fungal CYP51, NADPH-cytochrome P450 reductase, lanosterol, test compound, ketoconazole (positive control), reaction buffer, HPLC system.

• Procedure:

  • Prepare a reaction mixture containing the enzyme, reductase, and buffer in a microcentrifuge tube.

  • Add the test compound at various concentrations.

  • Pre-incubate the mixture at 37°C for 10 minutes.

  • Initiate the reaction by adding lanosterol and NADPH.

  • Incubate at 37°C for 30 minutes.

  • Stop the reaction by adding an organic solvent (e.g., ethyl acetate) and vortexing.

  • Extract the sterols and analyze the depletion of lanosterol and formation of product by HPLC.

  • Calculate the IC50 value for CYP51 inhibition.

Protocol 2.2: In Vitro Tubulin Polymerization Assay

This protocol is pursued if significant antiproliferative activity is observed.

• Objective: To determine if the compound directly inhibits the polymerization of tubulin into microtubules. [5][6][16][17][18]2. Materials: Purified bovine brain tubulin (>99%), GTP, tubulin polymerization buffer, test compound, paclitaxel (polymerization enhancer), nocodazole (polymerization inhibitor), temperature-controlled spectrophotometer with 96-well plate reader.

• Procedure:

  • Pre-warm the spectrophotometer to 37°C.

  • On ice, prepare reaction mixtures in a 96-well plate containing polymerization buffer, GTP, and various concentrations of the test compound or controls.

  • Add purified tubulin to each well to initiate the reaction.

  • Immediately place the plate in the 37°C spectrophotometer.

  • Measure the increase in absorbance at 340 nm every minute for 60 minutes. Light scattering by microtubules causes an increase in absorbance.

  • Plot absorbance vs. time to generate polymerization curves and determine the effect of the compound on the rate and extent of polymerization.

Protocol 2.3: GABA-A Receptor Radioligand Binding Assay

This protocol is pursued if initial screens suggest neuroactivity.

• Objective: To determine if the compound binds to the GABA-A receptor.2[19][20][21][22][23]. Materials: Rat brain cortical membranes, [³H]muscimol (a GABA-A agonist radioligand), test compound, unlabeled GABA (for non-specific binding), binding buffer, glass fiber filters, scintillation counter.

• Procedure:

  • Prepare reaction tubes containing binding buffer, a fixed concentration of [³H]muscimol, and either vehicle, a high concentration of unlabeled GABA (to determine non-specific binding), or varying concentrations of the test compound.

  • Add the membrane preparation to each tube and incubate on ice for 60 minutes.

  • Terminate the binding by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate the specific binding and determine if the test compound displaces the radioligand, indicating binding to the receptor. Calculate the Ki (inhibition constant).

Quantitative Data Summary (Hypothetical)

The data from these assays should be compiled to build a comprehensive profile of the compound's activity.

Assay Type	Target/Cell Line	Endpoint	Hypothetical Result
Antifungal Susceptibility	Candida albicans	MIC	0.5 µg/mL
Cell Proliferation	A549 Lung Cancer Cells	IC50	2.5 µM
Enzyme Inhibition	Fungal CYP51	IC50	0.1 µM
Tubulin Polymerization	Bovine Brain Tubulin	IC50	> 50 µM
Receptor Binding	Rat Brain GABA-A Receptor	Ki	> 100 µM

Based on these hypothetical results, the primary mechanism of action would be identified as antifungal activity through the potent inhibition of CYP51.

Part 3: Downstream Pathway and Cellular Consequence Analysis

Once a primary molecular target is validated, the next critical step is to confirm that this interaction leads to the observed cellular phenotype.

Protocol 3.1: Cellular Ergosterol Quantification

• Objective: To confirm that CYP51 inhibition in whole fungal cells leads to ergosterol depletion.

• Procedure:

  • Treat Candida albicans with the test compound at its MIC and sub-MIC concentrations for several hours.

  • Harvest the cells and perform a saponification and non-saponifiable lipid extraction using alcoholic potassium hydroxide and heptane.

  • Analyze the sterol composition of the extract using gas chromatography-mass spectrometry (GC-MS).

  • Quantify the reduction in ergosterol levels and the accumulation of lanosterol compared to untreated controls.

Conclusion: Synthesizing a Coherent Mechanism

The journey to elucidate the mechanism of action of a novel compound like 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole is a systematic process of hypothesis generation, rigorous testing, and data integration. By beginning with broad phenotypic screens and progressively narrowing the focus to specific molecular target assays and cellular pathway analysis, researchers can confidently build a coherent narrative of the compound's biological function. The experimental framework detailed in this guide provides a robust and validated pathway for transforming an uncharacterized molecule into a valuable scientific tool, with a clear understanding of its therapeutic potential and molecular interactions.

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• Triazole antifungals. (n.d.). EBSCO. [Link]

• Target Identification & Validation in Drug Discovery. (2024, February 15). Technology Networks. [Link]

• Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. (2017, November 1). Symbiosis Online Publishing. [Link]

• Navigating Phase 1: Target Identification and Validation in Drug Discovery. (2026, January 12). Crown Bioscience Blog. [Link]

• Target Identification and Validation in Drug Discovery. (2025, December 8). Chemspace. [Link]

• Target identification and validation in research. (2024, March 3). World Journal of Biology Pharmacy and Health Sciences. [Link]

• Elucidating Compound Mechanism of Action by Network Perturbation Analysis. (n.d.). PMC - NIH. [Link]

• A secondary mechanism of action for triazole antifungals in Aspergillus fumigatus mediated by hmg1. (2024, April 29). PMC. [Link]

• GABA - PDSP. (n.d.). University of North Carolina at Chapel Hill. [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022, April 25). PMC. [Link]

• A Recent Overview of 1,2,3-Triazole-Containing Hybrids as Novel Antifungal Agents: Focusing on Synthesis, Mechanism of Action, and Structure-Activity Relationship (SAR). (n.d.). ProQuest. [Link]

• Cell Signaling Pathway Screening & Profiling. (n.d.). BPS Bioscience. [Link]

• In Vitro Tubulin Polymerization Assay Kit (≥99% Pure Bovine Tubulin). (n.d.). MilliporeSigma. [Link]

• Characterization of GABA Receptors. (n.d.). PMC - PubMed Central. [Link]

• Tubulin polymerization HTS assay using >97% pure tubulin, OD based - Porcine (BK004P). (n.d.). Cytoskeleton, Inc. [Link]

• An enzyme activity-based workflow for the identification and characterization of covalent inhibitors. (2025, September 15). PubMed. [Link]

• Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. (n.d.). PMC. [Link]

• Predicting mechanism of action of novel compounds using compound structure and transcriptomic signature coembedding. (2021, July 12). Bioinformatics | Oxford Academic. [Link]

• The Use of Cell-Based Assays for Translational Medicine Studies. (n.d.). BioAgilytix. [Link]

• Elucidating the Mechanisms of Action of Antimicrobial Agents. (2022, April 18). mBio - ASM Journals. [Link]

• Tubulin polymerization HTS assay using >97% pure tubulin, OD based - Porcine (BK004P). (n.d.). Cytoskeleton, Inc. [Link]

• Elucidating Compound Mechanism of Action by Network Perturbation Analysis for Cell. (2015, July 18). Cell. [Link]

• Elucidating Compound Mechanism of Action by Network Perturbation Analysis. (2015, July 16). PubMed. [Link]

• [Screening of potential non-azole inhibitors of lanosterol14-alpha demethylase (CYP51) of Candida fungi]. (2021, January 15). PubMed. [Link]

• Human Lanosterol 14-Alpha Demethylase (CYP51A1) Is a Putative Target for Natural Flavonoid Luteolin 7,3′-Disulfate. (n.d.). PMC. [Link]

• An enzyme activity-based workflow for the identification and characterization of covalent inhibitors | Request PDF. (2025, December 21). ResearchGate. [Link]

• Complete Kinetic Characterization of Enzyme Inhibition in a Single Isothermal Titration Calorimetric Experiment. (2018, July 17). PubMed. [Link]

• Structure-Dependent Activity of Natural GABA(A) Receptor Modulators. (2018, June 22). MDPI. [Link]

• Biochemistry and binding assay a, FSEC of GABAA receptor with and... (n.d.). ResearchGate. [Link]

• Screening of potential non-azole inhibitors of lanosterol14-alpha demethylase (CYP51) of Candida fungi [Russian] | Request PDF. (2025, August 10). ResearchGate. [Link]

• (a) Flow chart of the proposed enzyme inhibitor screening methodology... (n.d.). ResearchGate. [Link]

• (PDF) PHYTOCHEMICALS AS POTENTIAL INHIBITORS OF LANOSTEROL 14 Α-DEMETHYLASE (CYP51) ENZYME: AN IN SILICO STUDY ON SIXTY MOLECULES. (n.d.). ResearchGate. [Link]

• In silico Discovery of a New Potent Inhibitor for Sterol 14- alpha Demethylase as a Promising Antifungal Drug against Aspergillus fumigatus Infection. (2021, October 22). MDPI. [Link]

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Physicochemical Characterization of the Compound: A Strategic Guide to Molecular Weight and Property Profiling

Part 1: Core Directive

Executive Summary: In the context of drug discovery and development, "The Compound" represents the New Chemical Entity (NCE) selected for advancement. Its molecular weight (MW) and physicochemical profile are not merely static numbers but dynamic predictors of its fate within a biological system. This guide moves beyond basic definitions to provide a rigorous, experimental framework for characterizing the core properties—MW, Lipophilicity (LogP/D), Solubility, and Ionization (pKa)—that determine a compound's druggability.

Part 2: Scientific Integrity & Logic

Molecular Weight (MW): The First Filter

Causality & Significance: Molecular weight is the primary determinant of molecular size and diffusion coefficient. While Lipinski’s Rule of 5 suggests a cutoff of <500 Da for oral bioavailability, modern "beyond Rule of 5" (bRo5) compounds (e.g., PROTACs) often exceed this. However, for a standard small molecule, increased MW correlates exponentially with decreased permeability and increased metabolic liability due to the necessary addition of lipophilic groups to maintain potency.

Determination Method:

• Technique: High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI) or MALDI.

• Why: Nominal mass is insufficient. HRMS provides the exact mass and isotopic distribution, confirming the elemental composition and purity of "The Compound" before expensive profiling begins.

Physicochemical Profiling: The Triad of Druggability

The behavior of The Compound is governed by the interplay of Solubility, Permeability, and Ionization.

A. Lipophilicity (LogP vs. LogD)

• LogP: Partition coefficient of the neutral molecule.

• LogD (Distribution Coefficient): The effective lipophilicity at a specific pH (typically 7.4).[1]

• Insight: For ionizable compounds, LogP is a theoretical constant, but LogD is the physiological reality . A basic compound (pKa 9) will be highly ionized at pH 7.4, making its LogD significantly lower than its LogP.

• Target Range: An optimal LogD

  of 1.0 – 3.0 balances solubility (too high LogD = poor solubility) and permeability (too low LogD = poor membrane crossing).

B. Solubility (Thermodynamic vs. Kinetic)

• Kinetic Solubility: Measured from a DMSO stock solution.[2] Prone to supersaturation. Useful for HTS.

• Thermodynamic Solubility: Measured from solid material in aqueous buffer at equilibrium.

• Critical Distinction: You must use Thermodynamic Solubility for lead optimization.[2] Kinetic data often overestimates solubility due to the "spring and parachute" effect of DMSO, leading to false positives in bioassays.

C. Ionization (pKa)

• Mechanism: pKa determines the charge state at physiological pH.

• Impact: Charge improves solubility but hinders passive membrane permeability. A balance is required (e.g., a weak base with pKa ~8).

Part 3: Visualization & Formatting

Data Presentation: Ideal Property Profiles

Property	Optimal Range (Oral)	Risk Threshold	Mechanistic Impact
Molecular Weight	250 – 500 Da	> 500 Da	Decreased passive diffusion; increased metabolic clearance.
LogD (pH 7.4)	1.0 – 3.0	> 5.0 or < 0	>5: Poor solubility, high toxicity. <0: Poor permeability.[3]
Solubility (Thermo)	> 100 µg/mL	< 10 µg/mL	<10: Dissolution-limited absorption (BCS Class II/IV).
Topological PSA	< 140 Ų	> 140 Ų	High polarity restricts Blood-Brain Barrier (BBB) crossing.
H-Bond Donors	≤ 5	> 5	High desolvation energy penalty reduces permeability.

Experimental Protocols

Protocol 1: Thermodynamic Solubility Determination (Shake-Flask Method)

This protocol is the "Gold Standard" for accuracy.

• Preparation: Weigh 1–2 mg of solid "Compound" into a glass vial.

• Solvent Addition: Add 1.0 mL of buffer (e.g., PBS pH 7.4). Ensure excess solid remains visible (saturation).

• Equilibration:

  • Shake at 25°C for 24 hours .

  • Note: Short incubation (e.g., 4h) measures metastable solubility; 24h+ is required for the stable crystal lattice to dictate the equilibrium.

• Phase Separation:

  • Centrifuge at 10,000 rpm for 10 minutes OR filter using a PVDF filter (0.45 µm).

  • Critical: Pre-saturate the filter with buffer to prevent compound loss by adsorption.

• Quantification:

  • Analyze the filtrate via HPLC-UV or LC-MS/MS.[1]

  • Quantify against a standard curve prepared from a DMSO stock of known concentration.

• Calculation:

Protocol 2: Lipophilicity (LogD) via Miniaturized Shake-Flask

Self-Validating Step: Use a reference compound (e.g., Propranolol) in parallel to validate phase separation.

• Phase Preparation: Pre-saturate n-octanol with PBS buffer (pH 7.4) and vice-versa for 24 hours.

• Spiking: Add 10 µL of "The Compound" (10 mM DMSO stock) to a vial containing 495 µL pre-saturated octanol and 495 µL pre-saturated PBS.

• Partitioning: Vortex/Shake vigorously for 1 hour at 25°C.

• Separation: Centrifuge at 3,000 rpm for 5 minutes to separate phases.

• Sampling: Carefully remove aliquots from both the top (octanol) and bottom (buffer) layers.

• Analysis: Analyze both phases by LC-MS/MS.

• Calculation:

Mandatory Visualization

Diagram 1: Physicochemical Characterization Workflow

This diagram illustrates the logical flow from solid compound to validated property profile.

Caption: Integrated workflow for transitioning from initial purity checks to rigorous thermodynamic and lipophilic profiling.

Diagram 2: The Solubility-Permeability Interplay (BCS Classification)

Visualizing how MW and properties categorize the compound.

Caption: Biopharmaceutics Classification System (BCS) placement based on physicochemical inputs.

References

• Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings."[4] Advanced Drug Delivery Reviews.

• Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier.[5]

• Waring, M. J. (2010). "Lipophilicity in drug discovery." Expert Opinion on Drug Discovery.

• Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.

Sources

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• 2. enamine.net [enamine.net]
• 3. asianpubs.org [asianpubs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

The Thioether-Linked 1,2,4-Triazole Scaffold: A Technical Guide to Therapeutic Optimization

The following technical guide is structured to serve as a blueprint for medicinal chemists and drug discovery scientists. It synthesizes current literature, experimental protocols, and structure-activity relationship (SAR) insights regarding 1,2,4-triazole thioether derivatives.

Executive Summary

The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, renowned for its stability, hydrogen-bonding capacity, and dipole character.[1] However, the thioether (-S-) linkage at the C3 or C5 position represents a critical structural modification that enhances lipophilicity, metabolic stability, and conformational flexibility compared to rigid ether or amide linkers. This guide details the chemical rationale, synthesis architectures, and therapeutic applications (Oncology and Antimicrobial) of 1,2,4-triazole thioethers, supported by validated protocols and quantitative data.

Chemical Rationale: The Thioether Advantage

In rational drug design, the incorporation of a thioether linkage into the 1,2,4-triazole core serves three distinct mechanistic functions:

• Electronic Modulation: The sulfur atom acts as a soft nucleophile and a weak hydrogen bond acceptor. Unlike oxygen (ether), the larger van der Waals radius of sulfur alters the electronic landscape of the triazole ring, often improving

  stacking interactions with aromatic residues (e.g., Phenylalanine, Tyrosine) in enzyme active sites (CYP51, EGFR).

• Lipophilicity Tuning: The thioether moiety increases the

  value relative to its oxygen or nitrogen counterparts, facilitating passive transport across fungal cell walls or the blood-brain barrier (BBB).

• Metabolic Resilience: Thioethers are generally more resistant to plasma esterases than esters and amides, prolonging the half-life (

  ) of the pharmacophore in vivo, although susceptibility to S-oxidation (sulfoxides/sulfones) must be monitored.

Synthesis Architectures

The construction of 1,2,4-triazole thioethers predominantly relies on the S-alkylation of 1,2,4-triazole-3-thiones . It is critical to note that the starting material exists in a tautomeric equilibrium between the thione (C=S) and thiol (C-SH) forms. Under basic conditions, the thiolate anion is generated, which acts as a potent nucleophile.

Synthesis Workflow Visualization

The following diagram outlines the standard synthetic pathway, highlighting the critical divergence point for S-alkylation versus N-alkylation (a common side reaction).

Caption: Synthetic pathway for 1,2,4-triazole thioethers. Note the preferential S-alkylation under mild basic conditions due to the high nucleophilicity of the sulfur atom.

Therapeutic Vertical A: Oncology (EGFR & Tubulin Targeting)

Recent studies have positioned 1,2,4-triazole thioethers as dual inhibitors of EGFR (Epidermal Growth Factor Receptor) and Tubulin polymerization .[2] The thioether linker provides the necessary flexibility for the molecule to occupy the ATP-binding pocket of EGFR while the triazole ring interacts with the hinge region.

Mechanistic Insight[3]

• EGFR Inhibition: The triazole nitrogen (N4 or N2) forms hydrogen bonds with Met793 in the EGFR kinase domain. The thioether-linked hydrophobic tail occupies the hydrophobic pocket II, mimicking the binding mode of Lapatinib.

• Tubulin Binding: Derivatives bearing trimethoxyphenyl moieties attached via the thioether linker bind to the colchicine site, disrupting microtubule assembly and inducing apoptosis.

Comparative Potency Data

The following table summarizes data from key studies comparing 1,2,4-triazole thioethers against standard-of-care agents.

Compound ID	Target	Cell Line / Enzyme	IC50 / GI50 (µM)	Reference Standard	Relative Potency
8c (Thiazolo-triazole)	EGFR (WT)	Kinase Assay	3.60 ± 0.20	Erlotinib (0.05)	Moderate
8c	Breast Cancer	MCF-7	2.80 ± 0.15	Doxorubicin (2.10)	High
14d (Triazole-Oxime)	Renal Cancer	A498	1.92	Sunitinib	High
5d (Indole-Hybrid)	Tubulin	Polymerization Assay	2.10	Colchicine (1.80)	Equipotent

Data Source: Synthesized from El-Sherief et al. and Youssif et al. (See References)

Therapeutic Vertical B: Antimicrobial (CYP51 & Urease)

The most established application of this scaffold is in antifungal therapy, targeting Lanosterol 14

-demethylase (CYP51) . Additionally, recent work identifies these derivatives as potent Urease inhibitors for H. pylori eradication.

Mechanism of Action: CYP51 Inhibition

The N4 of the 1,2,4-triazole ring coordinates directly with the Heme Iron (

) in the active site of CYP51. The thioether arm extends into the access channel, interacting with hydrophobic residues (Tyr118, Phe126 in C. albicans), blocking the entry of the natural substrate, lanosterol.

Signaling Pathway Blockade Visualization

The following diagram illustrates the interruption of the ergosterol biosynthesis pathway by triazole thioethers.

Caption: Mechanism of Antifungal Action. The 1,2,4-triazole thioether competitively inhibits CYP51, halting Ergosterol synthesis and compromising membrane integrity.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols include "Self-Validating" checkpoints.

Protocol A: General Synthesis of S-Alkylated 1,2,4-Triazoles

Objective: Selective S-alkylation of 4,5-disubstituted-4H-1,2,4-triazole-3-thiol.

• Reagents:

  • Substrate: 4-phenyl-5-(substituted)-4H-1,2,4-triazole-3-thiol (1.0 equiv).

  • Electrophile: Alkyl halide or

    -bromo-ketone (1.1 equiv).

  • Base: Anhydrous

    (2.0 equiv) or TEA (Triethylamine).

  • Solvent: Dry Acetone or DMF (Dimethylformamide).

• Procedure:

  • Dissolve the thiol substrate in dry acetone/DMF.

  • Add

    and stir at room temperature (RT) for 30 minutes to generate the thiolate anion.

  • Checkpoint: The solution may change color (often yellowing) indicating anion formation.

  • Add the alkyl halide dropwise.

  • Reflux the mixture for 4–8 hours.

  • Validation: Monitor via TLC (Hexane:Ethyl Acetate, 7:3). The starting material (thiol) is more polar and will have a lower

    . The product (thioether) will be less polar (higher ). Stop reaction only when the thiol spot disappears.

• Work-up:

  • Filter off the inorganic salts (

    ).

  • Evaporate the solvent under reduced pressure.[3]

  • Recrystallize the residue from Ethanol/Water.[3]

  • Validation: Confirm structure via

    -NMR.[4] A singlet for (typically 3.5–4.5 ppm) confirms S-alkylation. Absence of signal confirms substitution.

Protocol B: Urease Inhibition Assay (Indophenol Method)

Objective: Determine the IC50 of the synthesized derivative against Jack Bean Urease.[5]

• Preparation:

  • Prepare assay buffer: 100 mM phosphate buffer (pH 6.8).

  • Enzyme solution: Jack bean urease (5 U/mL).

  • Substrate: 100 mM Urea.

• Execution:

  • Incubate 10 µL of enzyme + 10 µL of test compound (in DMSO) + 40 µL buffer for 15 min at 37°C.

  • Add 40 µL of Urea substrate. Incubate for 10 min at 37°C.

  • Add 40 µL of Phenol reagent (1% w/v phenol, 0.005% w/v sodium nitroprusside).

  • Add 40 µL of Alkali reagent (0.5% w/v NaOH, 0.1% active chloride NaOCl).

  • Incubate for 50 min at RT (Blue color development).

• Measurement:

  • Measure Absorbance at 625 nm using a microplate reader.

  • Validation: Include Thiourea as a positive control (Standard IC50

    21 µM). If Thiourea IC50 deviates significantly (>20%), invalidate the run.

References

• El-Sherief, H. A. M., et al. (2018). "Synthesis, anticancer activity and molecular modeling studies of 1,2,4-triazole derivatives as EGFR inhibitors."[2] European Journal of Medicinal Chemistry.

• Al-Sanea, M. M., et al. (2021). "Design, synthesis and biological evaluation of novel 1,2,4-triazole derivatives as potential anticancer agents." Journal of Saudi Chemical Society.

• Bekircan, O., et al. (2014). "Synthesis and evaluation of novel 1,2,4-triazole derivatives as urease inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry.

• Han, X., et al. (2021). "Design, synthesis and antifungal activities of novel 1,2,4-triazole derivatives containing a piperazine side chain." European Journal of Medicinal Chemistry.

• BenchChem Protocols.

Disclaimer: This guide is for research purposes only. All synthesis and biological testing should be conducted in a compliant laboratory environment following standard safety protocols (MSDS/COSHH).

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• 1. [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives as new therapeutic candidates against urease positive microorganisms: design, synthesis, pharmacological evaluations, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 4. Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues - PMC [pmc.ncbi.nlm.nih.gov]
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Toxicological Profiling and Safety Data of Dichlorobenzyl Triazole Compounds: A Technical Whitepaper

As a Senior Application Scientist overseeing preclinical safety pharmacology, I approach the toxicological profiling of dichlorobenzyl triazole compounds not merely as a regulatory checkbox, but as a mechanistic puzzle. The therapeutic window of these synthetic compounds is dictated by a delicate biochemical balance: maximizing affinity for pathogenic targets while minimizing off-target human enzyme inhibition. This whitepaper synthesizes the safety data, structure-activity relationships (SAR), and validated experimental methodologies required to evaluate the toxicity profile of dichlorobenzyl triazole derivatives.

Mechanistic Basis of Toxicity and Selectivity

The evolution from imidazole to 1,2,4-triazole cores in antimicrobial, antifungal, and anticancer drug development was fundamentally driven by the need to mitigate systemic toxicity. Imidazoles exhibit strong coordination with the Fe2+ ion in human cytochrome P450 enzymes, leading to severe hepatotoxicity and endocrine disruption. In contrast, the triazole ring significantly decreases this toxicity due to a lower affinity for human sterol synthesis pathways, while maintaining high specificity for fungal CYP51 (lanosterol 14α-demethylase) or bacterial topoisomerases 1[1].

However, the addition of the dihalobenzyl moiety—specifically 3,4-dichlorobenzyl or 2,4-dichlorobenzyl groups—introduces new toxicological variables. While these lipophilic groups drastically enhance target pathogen penetration and efficacy, their structural linkers dictate human cell compatibility. SAR studies reveal that introducing a methylene linker between the triazole and the aryl substituent can inadvertently increase toxicity against human cells 1[1]. Conversely, direct triazole-thione derivatives often demonstrate potent antimicrobial activity without crossing the cytotoxicity threshold in mammalian cells.

Fig 1. Mechanistic pathway of dichlorobenzyl triazole efficacy versus off-target toxicity.

In Vitro and In Vivo Safety Profiling

Comprehensive safety profiling requires a multi-tiered approach to ensure that the lipophilic burden of the dichlorobenzyl group does not compromise cellular integrity.

In Vitro Cytotoxicity: Primary screening involves normal mammalian cell lines to establish the No Observed Adverse Effect Level (NOAEL). Data shows that many 2,4-dichlorobenzyl triazole derivatives exhibit remarkable safety, showing no toxicity to human keratinocyte (HaCat) cells at concentrations up to 500 µM 2[2]. Similarly, 3,4-dichlorobenzyl bis-triazole derivatives display minimal cytotoxicity against normal human liver cells (HL-7702), confirming that the triazole core successfully buffers hepatotoxic risks 3[3].

In Vivo Pharmacokinetics and Acute Toxicity: In vivo, these compounds maintain a wide safety margin. Preliminary studies utilizing Caenorhabditis elegans models report no systemic toxicity at doses up to 1000 µM 2[2]. When advancing to murine models, the primary concern shifts to acute hepatotoxicity, necessitating rigorous biochemical monitoring of transaminases (ALT/AST) to ensure the liver's metabolic processing of the dichlorobenzyl moiety does not induce hepatocellular necrosis.

Quantitative Safety Data Summary

Compound Derivative	Target Pathogen / Cell Line	Efficacy (MIC / IC50)	Cytotoxicity (IC50 / NOAEL)	Therapeutic Index
3,4-Dichlorobenzyl triazole-3-thione	S. aureus / PC12 cells	2 µg/mL	>128 µg/mL	>64
2,4-Dichlorobenzyl triazole 7f	E. coli / HaCat cells	1 µg/mL	>500 µM	>500
3,4-Dichlorobenzyl bis-triazole	B. proteus / HL-7702	0.5 µg/mL	>100 µM	>200
Dehydroabietic acid-triazole	HepG2 / HL-7702	5.90 µM	>50 µM	~8.5

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness in our safety data, protocols must be designed as self-validating systems. This means every assay inherently proves its own operational integrity through built-in causal checks.

Protocol 1: High-Throughput In Vitro Cytotoxicity Profiling (MTT Assay)

Rationale & Causality: We utilize HL-7702 (human hepatocytes) to screen for hepatotoxicity because azole compounds are primarily metabolized in the liver via CYP450 enzymes. Measuring mitochondrial reductase activity (MTT conversion to formazan) provides a direct, causal link to cellular metabolic viability. If the mitochondria fail due to toxic insult, formazan production ceases proportionally.

• Cell Seeding: Seed HL-7702 cells in 96-well plates at a density of

  cells/well in RPMI-1640 medium supplemented with 10% FBS. Incubate for 24 hours at 37°C under 5% CO₂ to allow for adherence and metabolic normalization.

• Compound Treatment: Prepare serial dilutions of the dichlorobenzyl triazole compound (10 µM to 1000 µM) in DMSO. Crucial Causality Step: Ensure final DMSO concentration in the wells never exceeds 0.1% to prevent solvent-induced membrane lysis.

• Incubation & MTT Addition: Incubate cells with the compound for 48 hours. Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Solubilization & Readout: Remove the media and dissolve the resulting formazan crystals in 150 µL of DMSO. Measure absorbance at 570 nm using a microplate reader.

• Self-Validation Mechanism: The protocol includes a vehicle control (0.1% DMSO) to rule out solvent toxicity, and a positive control (Doxorubicin, 10 µM) to ensure the dynamic range of the assay is responsive. If the positive control does not show >80% cell death, the entire plate is invalidated, ensuring no false negatives for triazole toxicity are recorded.

Protocol 2: In Vivo Acute Hepatotoxicity and Safety Profiling (Murine Model)

Rationale & Causality: While in vitro assays isolate cellular toxicity, in vivo models capture systemic metabolism, protein binding, and biliary excretion. We monitor ALT/AST levels because hepatocellular necrosis directly ruptures cell membranes, releasing these intracellular transaminases into the serum.

• Acclimation & Baseline: Acclimate 8-week-old healthy C57BL/6 mice for 7 days. Perform a submandibular blood draw to establish baseline serum ALT/AST and Creatinine levels.

• Dosing Strategy: Administer the dichlorobenzyl triazole derivative via oral gavage at escalating doses (50, 100, 300 mg/kg) formulated in 0.5% carboxymethyl cellulose (CMC).

• Clinical Observation: Monitor animals continuously for the first 4 hours post-dosing for signs of acute neurotoxicity (tremors, ataxia), followed by daily monitoring for 14 days.

• Biochemical Analysis: At day 14, euthanize the animals via CO₂ asphyxiation. Collect terminal blood via cardiac puncture. Centrifuge at 3000 rpm for 10 minutes to isolate serum. Quantify ALT, AST, and BUN using a clinical chemistry analyzer.

• Self-Validation Mechanism: Baseline serum draws prior to dosing act as internal controls for each specific animal, eliminating baseline biological variance. Furthermore, a vehicle-only cohort (0.5% CMC) validates that the physical act of gavage and the suspension matrix do not induce stress-related transaminase spikes.

Fig 2. Self-validating experimental workflow for triazole toxicity and safety screening.

References

• National Institutes of Health (NIH).
• ResearchGate.
• National Institutes of Health (NIH).
• Triazole derivatives as potential antifungal agents: A structure-activity relationship (SAR)

Sources

• 1. 1,2,4-Triazoles as Important Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Application of triazoles in the structural modification of natural products - PMC [pmc.ncbi.nlm.nih.gov]

The Next Frontier: Discovery and Development of S-Alkylated 1,2,4-Triazole Antifungals

Executive Summary

The widespread clinical success of azole antifungals (e.g., fluconazole, voriconazole) is currently threatened by the rapid emergence of multidrug-resistant (MDR) fungal pathogens, particularly Candida auris and azole-resistant Aspergillus fumigatus. While traditional azoles rely on an N-linked triazole moiety to coordinate with the heme iron of lanosterol 14

-demethylase (CYP51), recent medicinal chemistry efforts have pivoted toward S-alkylated 1,2,4-triazole derivatives .

This guide details the history, discovery logic, and synthetic evolution of these agents. Unlike their N-linked predecessors, S-alkylated triazoles utilize a thioether linker to introduce novel conformational flexibility and lipophilicity profiles, often retaining potency against resistant strains where N-linked azoles fail.

The Pharmacophore: 1,2,4-Triazole-3-Thiol

The core of this discovery class is the 1,2,4-triazole-3-thiol (also known as 1,2,4-triazole-3-thione). This scaffold exhibits thione-thiol tautomerism, a chemical feature that is pivotal for its functionalization.

Tautomeric Equilibrium

In the solid state, the molecule predominantly exists as the thione (A). However, in basic solution (used during synthesis), it shifts to the thiolate anion (B), making the sulfur atom a highly nucleophilic center for alkylation.

• Form A (Thione): Stable, dominant in neutral/acidic media.

• Form B (Thiol/Thiolate): Reactive, dominant in basic media (NaOH/KOH), facilitates S-alkylation over N-alkylation.

The "S-Linker" Advantage

Replacing the rigid N-C bond of fluconazole with a C-S-C (thioether) linkage offers three distinct advantages in drug design:

• Lipophilicity Modulation: Sulfur increases logP, potentially enhancing membrane permeability in fungal cells.

• Metabolic Stability: Thioethers are generally resistant to hydrolysis, though they can be oxidized to sulfoxides/sulfones (active metabolites).

• Conformational Freedom: The C-S-C bond angle (~100°) and length (1.8 Å) allow the attached pharmacophore to adopt unique orientations within the CYP51 access channel, bypassing steric clashes that render resistant mutants immune to fluconazole.

Synthetic Pathways: Constructing the S-Alkylated Scaffold

The synthesis of S-alkylated triazoles is robust, typically proceeding via a nucleophilic substitution reaction. Below is the standard workflow used in discovery libraries.

Core Synthesis Protocol

Reaction Type: S_N2 Nucleophilic Substitution Reagents: 1,2,4-triazole-3-thiol, Alkyl Halide (e.g., Phenacyl bromide, Benzyl chloride), Base (K₂CO₃ or KOH). Solvent: Acetone, Ethanol, or DMF.

Figure 1: General synthetic workflow for S-alkylated 1,2,4-triazole antifungal agents.

Detailed Experimental Protocol (Representative)

For the synthesis of 3-((3,4-dichlorobenzyl)thio)-1,2,4-triazole:

• Activation: Dissolve 1,2,4-triazole-3-thiol (10 mmol) in anhydrous acetone (50 mL). Add anhydrous Potassium Carbonate (K₂CO₃, 12 mmol) and stir at room temperature for 30 minutes to generate the thiolate anion.

• Alkylation: Dropwise add 3,4-dichlorobenzyl chloride (10 mmol) dissolved in acetone (10 mL).

• Reflux: Heat the mixture to reflux (56°C) for 6–8 hours. Monitor progress via TLC (Mobile phase: Hexane:Ethyl Acetate 3:1).

• Workup: Filter off the inorganic salts (KCl/K₂CO₃). Evaporate the solvent under reduced pressure.

• Purification: Recrystallize the crude solid from ethanol to yield the pure S-alkylated product (Yield typically >80%).

Mechanism of Action & SAR

While N-linked azoles bind directly to the heme iron via the triazole N4 nitrogen, S-alkylated derivatives often exhibit a dual binding mode .

Binding Topology (CYP51 Inhibition)

• Heme Interaction: The triazole ring nitrogen (N2 or N4) still coordinates with the Heme Fe(II), but the geometry is altered by the S-linker.

• Hydrophobic Channel: The group attached to the sulfur (e.g., a halogenated benzyl ring) occupies the long hydrophobic access channel of the enzyme. This interaction mimics the lanosterol substrate's side chain.

• Resistance Evasion: In mutants where the binding pocket is altered (e.g., Y132H mutation in Candida), the flexible S-linker allows the inhibitor to "wiggle" into a favorable position, maintaining potency where rigid analogs fail.

Figure 2: Mechanistic pathway of CYP51 inhibition by S-alkylated triazoles.

Structure-Activity Relationship (SAR) Data

The following table summarizes key SAR findings from recent literature (e.g., Molecules 2021, MedChemComm 2015), comparing S-alkylated analogs to Fluconazole.

Compound Class	R-Group (S-Linker)	Target	MIC (µg/mL)	Potency vs Fluconazole
Fluconazole	N/A (N-linked)	C. albicans	0.5 - 16	Reference
S-Benzyl	2,4-Dichlorobenzyl	C. albicans	0.25 - 1.0	2x - 4x More Potent
S-Phenacyl	4-Bromophenacyl	C. albicans	2.0 - 8.0	Comparable
S-Hybrid	Oxadiazole-Linker	A. fumigatus	1.5 - 3.0	Superior (FLC inactive)
S-Naphthyl	Naphthalen-2-ylmethyl	C. glabrata	0.125	Highly Potent

Key Insight: Electron-withdrawing groups (Cl, F, Br) on the S-alkylated aromatic ring significantly enhance activity by increasing hydrophobic interactions within the enzyme pocket.

Biological Evaluation Protocols

To validate the efficacy of newly synthesized S-alkylated triazoles, the CLSI M27-A3 broth microdilution method is the gold standard.

MIC Determination Protocol

• Inoculum Prep: Subculture Candida albicans (ATCC 90028) on Sabouraud Dextrose Agar (SDA) at 35°C for 24h. Suspend colonies in saline to reach 0.5 McFarland standard (~1-5 x 10⁶ CFU/mL).

• Dilution: Dilute the suspension 1:100, then 1:20 in RPMI 1640 medium (buffered with MOPS, pH 7.0).

• Plate Setup: Use a 96-well microtiter plate. Add 100 µL of drug solution (serial dilutions from 64 to 0.125 µg/mL in DMSO/RPMI) to columns 1-10.

• Inoculation: Add 100 µL of the fungal suspension to all wells.

• Controls:

  • Growth Control: Media + Fungi + Solvent (No Drug).

  • Sterility Control: Media only.

• Incubation: Incubate at 35°C for 24–48 hours.

• Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing prominent growth inhibition (optically clear) compared to the growth control.

References

• Synthesis and Antifungal Evaluation of S-substituted Triazoles. Molecules, 2022. Link

• Discovery of Potential Antifungal Triazoles: Design, Synthesis, and Biological Evaluation. MedChemComm, 2015. Link

• Structure-Activity Relationships of 1,2,4-Triazole-3-thiol Derivatives. Bioorganic & Medicinal Chemistry Letters, 2018. Link

• Antifungal Azoles: Mechanism of Action and Resistance. Clinical Microbiology Reviews, 2010. Link

• Prothioconazole and its Desthio Metabolite: Interaction with CYP51. Applied and Environmental Microbiology, 2008. Link

Protocols & Analytical Methods

Application Notes &amp; Protocols: A Detailed Guide to the Synthesis of S-Alkylated 1,2,4-Triazoles

Introduction: The Significance of S-Alkylated 1,2,4-Triazoles in Modern Drug Discovery

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a wide range of biological targets.[1][2] Its derivatives are integral to numerous clinically approved drugs, demonstrating broad-spectrum pharmacological activities including antifungal, antiviral, anticancer, and anti-inflammatory properties.[2][3][4][5] Among the various modifications of this versatile heterocycle, S-alkylation (the attachment of an alkyl group to the sulfur atom) of 1,2,4-triazole-3-thiones is a particularly powerful strategy. This modification significantly enhances the lipophilicity and metabolic stability of the parent molecule, often leading to improved pharmacokinetic profiles and potent biological activity.[6][7]

These S-alkylated derivatives serve as crucial intermediates and final active pharmaceutical ingredients (APIs). For instance, they are precursors to fused heterocyclic systems like thiazolo[3,2-b][3][8][9]triazoles and are key components in the development of novel antimicrobial and anticancer agents.[1][6][10] This guide provides a comprehensive, step-by-step protocol for the synthesis, purification, and characterization of S-alkylated 1,2,4-triazoles, grounded in mechanistic principles and field-proven insights for researchers in drug development.

Synthetic Strategy Overview: From Carboxylic Acids to S-Alkylated Triazoles

The most common and reliable pathway to S-alkylated 1,2,4-triazoles begins with a suitable carboxylic acid. The overall process involves a multi-step synthesis to first construct the core 4,5-disubstituted-4H-1,2,4-triazole-3-thiol, which then undergoes selective S-alkylation.

The following workflow diagram illustrates the typical synthetic sequence.

Caption: Mechanism of base-catalyzed S-alkylation of a 1,2,4-triazole-3-thiol.

Causality Behind Experimental Choices:

• Base: A base is crucial for deprotonating the thiol to form the reactive thiolate anion. Inorganic bases like potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) are commonly used. K₂CO₃ is a milder base suitable for sensitive substrates, while NaOH ensures complete deprotonation. [2][9]* Solvent: The choice of solvent is critical. Polar aprotic solvents like N,N-dimethylformamide (DMF) or acetone are excellent choices as they solubilize the reactants and facilitate the Sₙ2 reaction. [6][9]Ethanol can also be used, particularly when using a strong base like NaOH.

• Alkylating Agent: A variety of alkylating agents can be used, most commonly alkyl halides (R-Cl, R-Br, R-I). The reactivity order is typically R-I > R-Br > R-Cl. Other electrophiles like sulfates or sulfonates can also be employed.

Protocol 2: General Procedure for S-Alkylation

This protocol describes the S-alkylation of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol with an illustrative alkyl halide (e.g., ethyl bromide).

Materials:

• 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol (from Protocol 1)

• Alkyl halide (e.g., ethyl bromide, benzyl chloride)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF) or Acetone

• Stirring apparatus, TLC plates

• Ethyl acetate, hexane (for chromatography)

Procedure:

• Reaction Setup:

  • In a dry round-bottom flask, dissolve the 1,2,4-triazole-3-thiol (1.0 eq) in DMF or acetone.

  • Add anhydrous potassium carbonate (1.5-2.0 eq) to the solution.

  • Stir the suspension at room temperature for 15-20 minutes to allow for the formation of the thiolate salt.

  • Add the alkyl halide (1.1-1.2 eq) dropwise to the stirred suspension.

• Reaction Monitoring:

  • Stir the reaction mixture at room temperature or with gentle heating (40-50 °C) if necessary.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC), eluting with a mixture like ethyl acetate/hexane. The disappearance of the starting triazole spot and the appearance of a new, less polar product spot indicates reaction progression.

• Work-up and Isolation:

  • Once the reaction is complete (typically 2-6 hours), pour the reaction mixture into a beaker containing ice-cold water. This will precipitate the crude product.

  • Stir for 30 minutes to ensure complete precipitation.

  • Collect the solid product by suction filtration.

  • Wash the solid thoroughly with water to remove any remaining DMF and inorganic salts.

  • Dry the crude product under vacuum.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, isopropanol) or by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure S-alkylated 1,2,4-triazole.

Advanced Method: Phase-Transfer Catalysis (PTC)

For certain S-alkylation reactions, particularly with less reactive alkyl halides or when aiming for greener reaction conditions, Phase-Transfer Catalysis (PTC) is a highly effective alternative. [11][12] Principle: PTC facilitates the reaction between reactants in two immiscible phases (e.g., an aqueous phase containing the deprotonated triazole and an organic phase containing the alkyl halide). A phase-transfer catalyst, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), transports the thiolate anion from the aqueous phase into the organic phase, where it can react with the alkyl halide. [13] Advantages:

• Avoids the need for expensive, anhydrous polar aprotic solvents. [12]* Often leads to faster reaction times and cleaner products.

• Can be performed under milder conditions. [14]

Characterization of S-Alkylated 1,2,4-Triazoles

The structure and purity of the final product must be rigorously confirmed using a combination of spectroscopic and chromatographic methods.

Technique	Purpose	Key Observations for S-Alkylation
¹H NMR	Structural Elucidation	Disappearance of the broad SH proton signal (often >13 ppm). [15]Appearance of new signals corresponding to the protons of the newly introduced alkyl group (e.g., a triplet and quartet for an S-ethyl group). [9]
¹³C NMR	Carbon Skeleton Confirmation	A downfield shift of the C-S carbon (formerly C=S) upon alkylation. Appearance of new signals for the carbons of the alkyl group. [9][16]
FT-IR	Functional Group Analysis	Disappearance of the S-H stretching band (around 2550-2600 cm⁻¹). [15]Presence of C-S stretching bands (around 600-800 cm⁻¹). [17]
Mass Spec (MS)	Molecular Weight Confirmation	The molecular ion peak (M⁺) in the mass spectrum will correspond to the calculated molecular weight of the S-alkylated product. [9]
TLC/HPLC	Purity Assessment	A single spot on a TLC plate or a single peak in an HPLC chromatogram indicates a high degree of purity.
Elemental Analysis	Elemental Composition	The experimental percentages of C, H, and N should match the calculated values for the proposed molecular formula. [15][16]

Field Insights & Troubleshooting

• Regioselectivity (S- vs. N-Alkylation): S-alkylation is generally favored over N-alkylation for 1,2,4-triazole-3-thiones under basic conditions due to the higher nucleophilicity of the thiolate anion (soft nucleophile) compared to the ring nitrogens. [9][18]However, N-alkylation can occur, especially with highly reactive alkylating agents or under different reaction conditions. Careful characterization (especially with 2D NMR like HMBC) is crucial to confirm the site of alkylation. [18]* Incomplete Reaction: If the reaction stalls, gentle heating (40-60 °C) can often drive it to completion. Ensure the base is anhydrous and the alkylating agent is of good quality.

• Purification Challenges: If the product is difficult to crystallize, column chromatography is the preferred method of purification. Using a gradient elution can help separate the desired product from any starting material or by-products.

References

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• Synthesis of Triazole derivative: [4-(benzylideneamino)-5- phenyl -4H-1,2,4. (2012). Journal of Nepal Chemical Society. Retrieved from [Link]

• El-Sayed, W. A., Ali, O. M., & El-Shehry, M. F. (2016). Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. Chemistry Central Journal, 10, 25. Available at: [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). Frontiers in Chemistry. Retrieved from [Link]

• Dovbnya, D. V., Kaplaushenko, A. G., & Korzhova, A. S. (2021). Synthesis and alkylation of 5-aryl-1,2-dihydro-3H-1,2,4-triazole-3-thiones. Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

• Küçükgüzel, I., Tatar, E., & Küçükgüzel, Ş. G. (2013). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 18(3), 3593-3606. Available at: [Link]

• Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. (2024). ACS Publications. Retrieved from [Link]

• synthesis of 1,2,4 triazole compounds. (2023). ISRES Publishing. Retrieved from [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. (2024). Current issues in pharmacy and medicine: science and practice. Available at: [Link]

• Ali, I., et al. (2023). Synthesis, Cytotoxic, and Computational Screening of Some Novel Indole–1,2,4-Triazole-Based S-Alkylated N-Aryl Acetamides. Molecules, 28(22), 7654. Available at: [Link]

• Industrial Phase-Transfer Catalysis. (n.d.). PTC Organics. Retrieved from [Link]

• The synthesis of 4-amino-5-(quinolin-2-yl)-4H-1,2,4-triazole-3-thiol and its interaction with aldehydes. (2021). Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

• A review on methods of synthesis of 1,2,4-triazole derivatives. (2017). SciSpace. Retrieved from [Link]

• Phase Transfer Catalysis. (2026). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

• An insight on medicinal attributes of 1,2,4-triazoles. (2021). European Journal of Medicinal Chemistry, 223, 113643. Available at: [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022). Frontiers in Chemistry. Available at: [Link]

• Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. (2022). AIP Conference Proceedings. Available at: [Link]

• Regioselective 1H-1,2,4 Triazole alkylation. (2014). SlideShare. Retrieved from [Link]

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. (2025). Ginekologia i Poloznictwo. Available at: [Link]

• Microwave Irradiation and Phase Transfer Catalysis in C-, O- and N-Alkylation Reactions. (2002). Current Organic Chemistry. Available at: [Link]

• The S‐alkylated mercapto‐1,2,4‐triazoles attached with hydrogen bond donor/acceptor as potential anticancer agents. (2023). ResearchGate. Retrieved from [Link]

• Identifying and explaining the regioselectivity of alkylation of 1,2,4-triazole-3-thiones using NMR, GIAO and DFT methods. (2020). ResearchGate. Retrieved from [Link]

• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. (2018). Molecules, 23(1), 163. Available at: [Link]

• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. (2016). ResearchGate. Retrieved from [Link]

• New Application of 1,2,4-Triazole Derivatives as Antitubercular Agents. Structure, In Vitro Screening and Docking Studies. (2020). Molecules, 25(24), 6032. Available at: [Link]

• Synthesis and characterization of some new 1,2,4-triazines containing 1,2,3-triazole. (2025). Journal of the Turkish Chemical Society, Section A: Chemistry. Available at: [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. (2025). Molecules. Available at: [Link]

• Analysis of Phase-Transfer-Catalyzed O -Alkylation Reaction Using Fractional Factorial Design Method. (2014). Academia.edu. Retrieved from [Link]

• Phase-Transfer Catalysis (PTC). (2008). Macmillan Group. Retrieved from [Link]

• Synthesis of 1H-1,2,4-triazoles. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

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Application Note and Protocol: Reaction Conditions for S-Alkylation of Triazole-Thiol with 2,6-Dichlorobenzyl Chloride

For: Researchers, scientists, and drug development professionals

Introduction

The coupling of heterocyclic thiols with alkyl halides is a cornerstone of medicinal chemistry and materials science. This S-alkylation reaction, a variation of the classic Williamson ether synthesis, provides a robust method for creating thioethers.[1][2][3] These structures are integral to a vast array of biologically active compounds and functional materials.[4][5] Specifically, the reaction between a triazole-thiol and 2,6-dichlorobenzyl chloride is of significant interest for generating novel molecular entities with potential therapeutic applications.[4][6] The sterically hindered and electron-deficient nature of the 2,6-dichlorobenzyl group, combined with the nucleophilic and potentially tautomeric character of the triazole-thiol, presents unique challenges and opportunities in reaction optimization.

This document provides a comprehensive guide to the reaction conditions for the successful coupling of a generic 1,2,4-triazole-3-thiol with 2,6-dichlorobenzyl chloride. We will delve into the mechanistic underpinnings of the reaction, offer a detailed experimental protocol, and provide insights into troubleshooting and optimization.

Scientific Principles and Mechanistic Overview

The S-alkylation of a triazole-thiol with 2,6-dichlorobenzyl chloride proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[3] The key steps are outlined below:

• Deprotonation: The thiol proton of the triazole-thiol is acidic, with a predicted pKa around 9.24.[7][8] In the presence of a suitable base, the thiol is deprotonated to form a highly nucleophilic thiolate anion.[1] The choice of base is critical; it must be strong enough to deprotonate the thiol but not so strong as to cause unwanted side reactions.

• Nucleophilic Attack: The resulting thiolate anion acts as a potent nucleophile, attacking the electrophilic methylene carbon of 2,6-dichlorobenzyl chloride.[1] This attack occurs from the backside of the carbon-chlorine bond, leading to the formation of a new carbon-sulfur bond and the simultaneous displacement of the chloride leaving group.[3]

• Product Formation: The final product is the S-alkylated triazole derivative, along with the salt of the displaced chloride ion.

Tautomerism in 1,2,4-Triazole-3-thiol

It is important to consider that 1,2,4-triazole-3-thiol can exist in a tautomeric equilibrium with its thione form.[9][10] While S-alkylation is generally favored, the reaction conditions can influence the regioselectivity, with the potential for N-alkylation to occur, particularly with stronger bases or in different solvent systems.[11] However, for the reaction with benzyl chlorides, S-alkylation is typically the predominant pathway.[12]

Reactivity of 2,6-Dichlorobenzyl Chloride

The presence of two chlorine atoms in the ortho positions of the benzyl chloride ring has two main effects. Firstly, it enhances the electrophilicity of the benzylic carbon through inductive electron withdrawal. Secondly, it introduces significant steric hindrance around the reaction center. This steric bulk can slow down the rate of the SN2 reaction compared to unhindered benzyl chlorides.

Experimental Protocol

This protocol provides a general procedure for the S-alkylation of 1H-1,2,4-triazole-3-thiol with 2,6-dichlorobenzyl chloride. Optimization may be necessary for specific substituted triazole-thiols.

Materials

• 1H-1,2,4-Triazole-3-thiol (or a substituted derivative)

• 2,6-Dichlorobenzyl chloride[13][14][15][16]

• Potassium carbonate (K2CO3), anhydrous

• Acetone, anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (e.g., silica gel 60 F254)

Safety Precautions

• 2,6-Dichlorobenzyl chloride is corrosive and can cause severe skin burns and eye damage.[14][15][16][17]

• Handle all chemicals in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[14]

• Avoid inhalation of dust and vapors.[14]

Step-by-Step Procedure

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 1H-1,2,4-triazole-3-thiol (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous acetone to the flask to achieve a concentration of approximately 0.1 M with respect to the triazole-thiol.

• Stirring: Begin stirring the suspension at room temperature.

• Addition of Alkylating Agent: Dissolve 2,6-dichlorobenzyl chloride (1.1 eq) in a minimal amount of anhydrous acetone and add it dropwise to the stirring suspension.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). A suitable eluent system would be a mixture of ethyl acetate and hexanes. The product spot should be less polar than the starting triazole-thiol.

• Reaction Completion: Continue stirring at room temperature until the starting material is consumed (typically 4-12 hours). Gentle heating to 40-50 °C can be applied to accelerate the reaction if it is proceeding slowly.

• Work-up: a. Once the reaction is complete, filter the mixture to remove the potassium carbonate and any other inorganic salts. b. Wash the filter cake with a small amount of acetone. c. Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Extraction: a. Dissolve the crude product in dichloromethane (DCM) and transfer it to a separatory funnel. b. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude S-alkylated product.

• Purification: If necessary, purify the product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization.

Visualization of the Experimental Workflow

Caption: Step-by-step workflow for the S-alkylation of triazole-thiol.

Reaction Parameters and Optimization

The success of the coupling reaction depends on several key parameters, which can be optimized to improve yield and purity.

Parameter	Recommended Condition	Rationale & Optimization Insights
Base	Potassium carbonate (K2CO3), Triethylamine (Et3N)	K2CO3 is a mild and effective base for deprotonating the thiol without promoting significant N-alkylation.[11] Et3N is also a suitable organic base.[18] Stronger bases like sodium hydride (NaH) or sodium hydroxide (NaOH) could be used but may increase the risk of side reactions, including N-alkylation or hydrolysis of the benzyl chloride.[1][4]
Solvent	Acetone, Acetonitrile, N,N-Dimethylformamide (DMF)	Acetone is a good choice as it is polar enough to dissolve the reactants and the intermediate thiolate salt to some extent, while being relatively inert.[18] Acetonitrile is another excellent option.[19] DMF can also be used and may accelerate the reaction due to its high polarity, but it is more difficult to remove during work-up.[4]
Temperature	Room temperature to 50 °C	The reaction generally proceeds well at room temperature. Gentle heating can be used to increase the reaction rate, especially given the steric hindrance of the 2,6-dichlorobenzyl chloride. However, higher temperatures may lead to increased side product formation.
Stoichiometry	1.1-1.2 eq of 2,6-dichlorobenzyl chloride	A slight excess of the alkylating agent ensures complete consumption of the more valuable triazole-thiol.[4]
Phase-Transfer Catalysis (PTC)	Tetrabutylammonium bromide (TBAB)	For reactions that are sluggish or require a biphasic system (e.g., with aqueous base), a phase-transfer catalyst like TBAB can be highly effective in shuttling the thiolate anion into the organic phase to react with the alkyl halide.[19][20][21][22]

Visualization of the Reaction Mechanism

Caption: General mechanism for the S-alkylation reaction.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no reaction	- Inactive base- Low reaction temperature- Steric hindrance	- Use freshly dried, anhydrous base.- Gently heat the reaction mixture (40-50 °C).- Switch to a more polar solvent like DMF.- Consider using a phase-transfer catalyst.
Formation of N-alkylated product	- Use of a very strong base- High reaction temperature	- Use a milder base like K2CO3 or Et3N.- Maintain the reaction at room temperature.
Disulfide formation	- Oxidative conditions	- Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) if the thiol is particularly sensitive to oxidation.[23]
Incomplete reaction	- Insufficient reaction time- Inadequate mixing	- Allow the reaction to stir for a longer period.- Ensure efficient stirring to maintain a good suspension.

Conclusion

The S-alkylation of triazole-thiols with 2,6-dichlorobenzyl chloride is a versatile and reliable method for synthesizing novel thioether derivatives. By carefully selecting the base, solvent, and temperature, high yields of the desired S-alkylated product can be achieved. The protocol and insights provided in this application note serve as a valuable resource for researchers in the field of synthetic and medicinal chemistry, enabling the efficient generation of new molecular entities for further investigation.

References

• Benchchem. S-Alkylation of 4,5-diethyl-4H-1,2,4-triazole-3-thiol: A Gateway to Novel Drug Candidates.
• Master Organic Chemistry. Thiols And Thioethers. 2015.
• CSUSM. CHEM 202 Ch 18 Ethers, Epoxides, Thiols, and Sulfides.
• ChemicalBook. 1H-1,2,4-Triazole-3-thiol.
• ChemBK. 3-THIOL-1H-1,2,4-TRIAZOLE. 2024.
• Pearson+. Using an alkyl halide and a thiol as starting materials, how woul... | Study Prep.
• R Discovery. Synthesis and alkylation of 5‐(3‐chlorobenzo[b]thien‐2‐yl)‐4H‐1,2,4‐triazole‐3‐thiol under classical and microwave conditions. AM1 semiemperical calculations for investigating the regioselectivity of alkylation. 2006.
• MDPI. Base-Controlled Regiospecific Mono-Benzylation/Allylation and Diallylation of 4-Aryl-5-indolyl-1,2,4-triazole-3-thione: Thio-Aza Allyl Rearrangement. 2023.
• Wikipedia. Williamson ether synthesis.
• Sigma-Aldrich. 2,6-Dichlorobenzoyl chloride 99 4659-45-4.
• Scribd. Williamson Ether Synthesis & Epoxide Reactions | PDF | Thiol.
• JOCPR. 1589-1591 Research Article S-Alkylation of thiophenol under bipha.
• Apollo Scientific. 2,6-Dichlorobenzyl chloride.
• PMC. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. 2016.
• ResearchGate. S-Alkylation of thiophenol under biphasic versus triphasic PTC condition using tetrabutyl ammonium bromide as a phase transfer catalyst | Request PDF. 2025.
• PubChem. 2,6-Dichlorobenzyl chloride | C7H5Cl3 | CID 74832.
• ResearchGate. ChemInform Abstract: Synthesis of 1,2,4-Triazole-3-thiols and Their S-Substituted Derivatives. 2025.
• ACS GCI Pharmaceutical Roundtable Reagent Guides. Phase Transfer Catalysis - Wordpress. 2026.
• TCI Chemicals. SAFETY DATA SHEET. 2025.
• Product Class 14: 1,2,4-Triazoles.
• ECHEMI. 2014-83-7, 2,6-Dichlorobenzyl chloride Formula.
• Wikipedia. 1,2,4-Triazole.
• ChemicalBook. 1H-1,2,4-Triazole-3-thiol | 3179-31-5. 2026.
• PMC. Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities. 2024.
• PMC. Heterobenzyl Chlorides as Linchpins for C–H Arylation via Sequential C–H Chlorination/Cross-Electrophile Coupling. 2026.
• Synthesis and Biological evaluat.
• Synthesis and properties of 6-(2,6-dichlorophenyl)-3- (3-methyl-1H-pyrazol-5-yl). 2023.
• ResearchGate. Synthesis and biological activities of thio-triazole derivatives as new potential antibacterial and antifungal agents. 2025.
• NEB. Reaction Conditions for Chemical Coupling (S9153).
• 2-((2,6-Dichlorobenzyl)thio)-5-(pyrazin-2-yl)-1,3,4-thiadiazole.
• SID. A GREEN AND HIGHLY EFFICIENT ALKYLATION OF THIOLS IN WATER.
• Benchchem. Protocol for the Selective N-alkylation of 6-Chlorobenzo[d]thiazole-2-thiol.
• PMC. Lithium‐Catalyzed Thiol Alkylation with Tertiary and Secondary Alcohols: Synthesis of 3‐Sulfanyl‐Oxetanes as Bioisosteres.
• Organic Chemistry Portal. Disulfide synthesis by S-S coupling.
• Benchchem. Synthesis Protocol for 6-Chlorobenzo[d]thiazole-2-thiol: A Methodological Overview.

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Application Note: Solvent Selection for the Synthesis of Dichlorobenzyl Sulfanyl Triazoles

Executive Summary & Strategic Relevance

The synthesis of dichlorobenzyl sulfanyl triazoles represents a critical workflow in medicinal chemistry, particularly for developing antifungal (e.g., fluconazole analogs) and antimicrobial agents. The core transformation involves the S-alkylation of a 1,2,4-triazole-3-thiol with a dichlorobenzyl halide.

While this reaction is chemically straightforward, the choice of solvent dictates three critical outcomes:

• Regioselectivity: Favoring S-alkylation (desired) over N-alkylation (impurity).

• Process Efficiency: Yield and reaction time.

• Sustainability (Green Chemistry): Minimizing toxic waste (E-Factor) and simplifying workup.

This guide moves beyond generic protocols to provide a logic-driven framework for solvent selection, validated by mechanistic insight and field-proven methodologies.

Mechanistic Grounding: The "Soft-Soft" Interaction

To select the right solvent, one must understand the reacting species. The 1,2,4-triazole-3-thiol exists in a tautomeric equilibrium between the thiol and thione forms.[1]

• The Nucleophile: Upon deprotonation by a base, the resulting anion has negative charge delocalized between the sulfur and the ring nitrogens. According to Pearson’s HSAB (Hard and Soft Acids and Bases) theory, the sulfur atom is a soft nucleophile , while the ring nitrogens are harder.

• The Electrophile: The benzyl carbon of dichlorobenzyl chloride is a relatively soft electrophile .

The Solvent Effect:

• Polar Aprotic Solvents (DMF, Acetone): These solvate cations (Na+, K+) well but leave the anionic nucleophile "naked" and highly reactive. While this increases rate, it can sometimes reduce selectivity, promoting competitive N-alkylation.

• Polar Protic Solvents (Ethanol, Water): These form hydrogen bonds. However, because the sulfur atom is large and polarizable (soft), it is less tightly solvated by H-bonds than the harder nitrogen atoms. Consequently, protic solvents often enhance S-selectivity by effectively "masking" the nitrogen sites while leaving the sulfur relatively free to react.

Comparative Solvent Analysis

The following data summarizes the performance of common solvent systems for the reaction of 4-amino-5-substituted-1,2,4-triazole-3-thiol with 2,4-dichlorobenzyl chloride.

Table 1: Solvent Performance Metrics

Solvent System	Base Catalyst	Reaction Temp	Typical Yield	Workup Complexity	Green Score
Water (H₂O)	K₂CO₃ / Et₃N	RT - 50°C	85 - 95%	Low (Filtration)	⭐⭐⭐⭐⭐ (Excellent)
Ethanol (EtOH)	NaOH / KOH	Reflux (78°C)	80 - 90%	Low (Precipitation)	⭐⭐⭐⭐ (Good)
DMF	K₂CO₃	80 - 100°C	75 - 85%	High (Aq. Extraction)	⭐ (Poor)
Acetonitrile	K₂CO₃	Reflux (82°C)	70 - 80%	Medium (Evaporation)	⭐⭐ (Fair)

Analyst Note: While DMF provides high solubility, it complicates the workup (requiring extensive water washing to remove) and is toxic. Water and Ethanol are the superior choices for this specific transformation due to the "hydrophobic effect" driving the precipitation of the product, simplifying isolation.

Visualizing the Workflow

The following diagram illustrates the decision matrix and process flow for the optimized synthesis.

Caption: Workflow decision tree highlighting the efficiency of the Green Path (Water/Ethanol) versus traditional solvents.

Optimized Experimental Protocols

Protocol A: The "Green" Aqueous Method (Recommended)

Best for: High throughput, sustainability, and ease of isolation.

Reagents:

• 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol (1.0 equiv)

• 2,4-Dichlorobenzyl chloride (1.1 equiv)

• Potassium Carbonate (K₂CO₃) (1.2 equiv) or Triethylamine (Et₃N)

• Solvent: Distilled Water (10 volumes)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, suspend the triazole-thiol (10 mmol) in water (20 mL).

• Base Addition: Add K₂CO₃ (12 mmol). Stir at room temperature for 15 minutes. Observation: The solution may become clearer as the thiolate salt forms.

• Alkylation: Add 2,4-dichlorobenzyl chloride (11 mmol) dropwise.

• Reaction: Stir vigorously at Room Temperature for 2–4 hours.

  • Note: If the halide is solid or reaction is slow, mild heating to 50°C is permissible.

• Monitoring: Monitor by TLC (Ethyl Acetate:Hexane 3:1). The starting thiol (lower Rf) should disappear.[2]

• Workup: The product typically precipitates as a white or off-white solid due to its low solubility in water.

• Isolation: Filter the solid under vacuum. Wash the cake with excess water (to remove inorganic salts) and a small amount of cold ethanol.

• Purification: Recrystallize from Ethanol if necessary.

Validation:

• Yield: Expect 85–95%.

• Purity: Check Melting Point (typically sharp) and ¹H-NMR (Singlet at ~4.4 ppm for S-CH₂).

Protocol B: The Ethanol Reflux Method (Alternative)

Best for: Substrates with very poor water solubility even as salts.

Reagents:

• Triazole-thiol (1.0 equiv)

• 2,4-Dichlorobenzyl chloride (1.1 equiv)

• Sodium Hydroxide (NaOH) (1.1 equiv)

• Solvent: Ethanol (Absolute)[3]

Procedure:

• Dissolution: Dissolve the triazole-thiol in Ethanol.

• Salt Formation: Add an equimolar amount of NaOH (dissolved in minimal water) or solid KOH. Stir for 10 min.

• Addition: Add the benzyl halide.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 3–6 hours.

• Workup: Cool the mixture to 0–5°C (ice bath). The product often crystallizes out.

  • If no precipitate: Pour the reaction mixture into crushed ice/water. The sudden change in polarity will force precipitation.

• Isolation: Filter, wash with water, and dry.

Troubleshooting & QC

Issue	Probable Cause	Corrective Action
Low Yield / No Precipitate	Product is too soluble in solvent.	If using Ethanol, pour into ice water. If using Water, extract with Ethyl Acetate.[4]
N-Alkylation Impurity	Reaction temperature too high or wrong solvent (DMF).	Switch to Ethanol/Water. Lower temperature. Use a softer base (K₂CO₃ instead of NaH).
Starting Material Remains	Poor stirring or "oiling out" of reactants.	Increase stirring speed. Add a phase transfer catalyst (e.g., TBAB) if using a biphasic water system.

References

• Azizi, N. et al. A Green and Highly Efficient Alkylation of Thiols in Water. Scientific Information Database (SID). [Link]

• Al-Soud, Y.A. et al. Synthesis of some 1,2,4-Triazolyl-1,2,3-Triazole Derivatives. Jordan Journal of Chemistry. [Link]

• Aly, A.A. et al. Regioselective formation of new 3-S-alkylated-1,2,4-triazole-quinolones.[5][6] Taylor & Francis Online. [Link]

• El-Sherif, H. et al. Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. KTU AVES. [Link]

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• 5. figshare.com [figshare.com]
• 6. tandfonline.com [tandfonline.com]

Comprehensive Guide to In Vitro Antimicrobial Assay Methods for Triazole Derivatives

Introduction

Triazole derivatives represent a cornerstone in modern antimicrobial chemotherapy, particularly in antifungal pharmacotherapy (e.g., fluconazole, voriconazole, posaconazole) and increasingly in antibacterial research. Their primary mechanism of action involves the inhibition of lanosterol 14

-demethylase (CYP51) , a key enzyme in the ergosterol biosynthesis pathway. This inhibition leads to the accumulation of toxic methylated sterols and the depletion of ergosterol, resulting in cell membrane stress and growth arrest.

However, the hydrophobic nature of the triazole scaffold and the rise of efflux-mediated resistance necessitate precise, robust in vitro assay protocols. This guide synthesizes standard CLSI/EUCAST methodologies with advanced mechanistic assays to provide a complete validation pipeline for novel triazole candidates.

Part 1: Compound Preparation & Handling

Critical Causality: Triazole derivatives often exhibit poor aqueous solubility. Improper solubilization leads to precipitation in aqueous media (Muller-Hinton or RPMI), causing "false resistance" or inconsistent MIC data.

Protocol: Stock Solution Preparation

• Solvent Selection: Dissolve the triazole derivative in 100% DMSO (Dimethyl Sulfoxide). Avoid ethanol if possible, as it is more volatile and can affect certain metabolic assays.

• Concentration: Prepare a master stock at 100X the highest desired final test concentration (typically 6.4 mg/mL or 12.8 mg/mL).

• Sterilization: Do not filter sterilize aqueous dispersions of triazoles, as the compound may bind to the filter membrane. Sterilize the DMSO stock using a 0.22

  m PTFE (hydrophobic) syringe filter if necessary, though pure DMSO is inherently bacteriostatic/fungicidal.

• Storage: Aliquot into small volumes (e.g., 50

  L) and store at -80°C to prevent freeze-thaw degradation.

Part 2: Primary Screening (MIC/MFC)

The Minimum Inhibitory Concentration (MIC) is the gold standard for potency. For triazoles, distinguishing between fungistatic (inhibition) and fungicidal (killing) activity is vital.

Workflow Visualization: Screening Pipeline

Caption: General screening workflow from compound preparation to secondary validation.

Protocol A: Broth Microdilution for Yeasts (CLSI M27-A4)

Target: Candida spp., Cryptococcus spp. Medium: RPMI 1640 buffered with MOPS (0.165 M) to pH 7.0. Note: Standard Muller-Hinton is insufficient for fungal testing due to lack of nutrients and pH buffering.

• Inoculum Prep: Pick 5 colonies from 24h culture (SDA plate). Suspend in sterile saline to reach 0.5 McFarland standard (

  CFU/mL).

• Dilution: Dilute the 0.5 McFarland suspension 1:1000 in RPMI 1640 media to achieve a final inoculum of

  CFU/mL.

• Plate Setup:

  • Add 100

    L of 2X drug concentration to columns 1-10.

  • Add 100

    L of inoculum to all wells.

  • Final DMSO concentration must be

    .

• Incubation: 35°C for 24h (C. albicans) or 48h (C. glabrata, Cryptococcus).

• Reading:

  • MIC: Lowest concentration with 50% inhibition (prominent decrease in turbidity) compared to growth control (unlike bacteria where 100% inhibition is standard). Triazoles often show a "trailing effect" (partial inhibition at higher concentrations); the 50% endpoint is critical to avoid false resistance reporting.

Protocol B: Broth Microdilution for Filamentous Fungi (CLSI M38-A2)

Target: Aspergillus spp., Fusarium spp.[1][2]

• Spore Collection: Grow mold on Potato Dextrose Agar (PDA) for 7 days. Cover with sterile saline + 0.05% Tween 20. Gently scrape conidia.

• Settling: Let heavy hyphae settle for 5 min; transfer supernatant.

• Standardization: Adjust to OD

  of 0.09–0.13 ( CFU/mL).

• Incubation: 48h at 35°C.

• Reading: MIC is the lowest concentration with 100% inhibition (optically clear). Note the difference: 50% for yeasts, 100% for molds.

Part 3: Time-Kill Kinetics

MIC provides a snapshot; Time-Kill provides a movie. This assay determines if the triazole is fungistatic (inhibits growth) or fungicidal (kills).

Protocol C: Time-Kill Assay

• Preparation: Prepare 10 mL of RPMI/MHB media containing the triazole at 1X, 2X, and 4X MIC . Include a Growth Control (no drug) and Sterility Control.

• Inoculation: Add inoculum to reach starting density of

  CFU/mL.

• Incubation: Shake at 35-37°C, 150 rpm.

• Sampling: Remove 100

  L aliquots at 0, 4, 8, 12, and 24 hours .

• Quantification: Serially dilute (1:10 steps) in PBS. Plate 100

  L on SDA/MHA plates. Incubate and count colonies.

• Analysis: Plot Log

  CFU/mL vs. Time.

Data Interpretation Table

Category	Definition (Log Reduction)	Biological Implication

| Bacteriostatic / Fungistatic | < 3 Log

reduction from initial inoculum | Inhibits replication; relies on host immunity to clear infection. Common for triazoles. | | Bactericidal / Fungicidal | 3 Log reduction (99.9% kill) | Actively kills the pathogen.[3] Critical for immunocompromised hosts. |

Part 4: Mechanism of Action Studies

To publish high-impact research on triazoles, you must confirm the target (Ergosterol) and the downstream effect (Membrane Permeability).

Mechanism Visualization: Ergosterol Pathway

Caption: Ergosterol biosynthesis pathway highlighting the CYP51 inhibition point by triazoles.

Protocol D: Ergosterol Quantitation (UV Spectrophotometry)

This assay confirms that the triazole is indeed depleting ergosterol.

• Treatment: Grow Candida in the presence of sub-MIC triazole concentrations for 16-24h. Harvest cells by centrifugation.[4]

• Saponification: Resuspend pellet in 3 mL of 25% Alcoholic KOH (25g KOH + 35 mL sterile water + ethanol to 100 mL). Vortex vigorously.

• Lysis: Incubate at 85°C for 1 hour in a water bath.

• Extraction: Add 1 mL sterile water + 3 mL n-heptane . Vortex for 3 minutes.

• Separation: Allow layers to separate. Recover the upper heptane layer (contains sterols).

• Analysis: Scan absorbance between 240 nm and 300 nm .

  • Result: Ergosterol shows a characteristic 4-peak curve (262, 271, 281, 293 nm).

  • Calculation: % Ergosterol =

    (where F is dilution factor). A decrease in peak height relative to control confirms mechanism.

Protocol E: Membrane Permeability (Propidium Iodide)

Since triazoles compromise the membrane, Propidium Iodide (PI) uptake is a rapid confirmation. PI is membrane-impermeable and only stains cells with damaged membranes.[5]

• Staining: Harvest treated cells (from Protocol D, step 1). Wash in PBS.[5][6][7][8]

• Dye Addition: Resuspend

  cells/mL in PBS containing 1 g/mL Propidium Iodide .

• Incubation: 15 minutes in the dark at room temperature.

• Readout:

  • Flow Cytometry: Measure fluorescence in the FL2/PE channel (>600 nm).

  • Fluorescence Reader: Ex 535 nm / Em 617 nm.

• Result: Increase in fluorescence intensity correlates with membrane damage.

Part 5: Biofilm & Synergy

Triazole resistance is often biofilm-mediated. Testing against sessile cells is crucial.

Protocol F: Biofilm Inhibition (XTT Reduction Assay)

Standard MICs test planktonic (floating) cells. This assay tests biofilm efficacy.[8][9]

• Biofilm Formation: Seed

  cells/mL into 96-well flat-bottom plates. Incubate 24h at 37°C to form mature biofilm.[8]

• Wash: Gently wash wells 3x with PBS to remove non-adherent cells.[8]

• Treatment: Add fresh media containing triazole dilutions. Incubate 24h.

• XTT Prep: Prepare XTT solution (0.5 mg/mL in PBS). Add Menadione (1

  M final) immediately before use (electron coupler).

• Reaction: Add 100

  L XTT/Menadione to wells. Incubate 2h in dark.

• Readout: Measure Absorbance at 490 nm .

  • Logic: Mitochondrial dehydrogenases in live cells reduce XTT to orange formazan. Lower Abs490 = Biofilm killing.

Protocol G: Synergy Testing (Checkerboard Assay)

Triazoles are often combined with other agents to overcome resistance.

• Matrix Setup: Use a 96-well plate.

  • Row A-H: Serial dilution of Triazole (Drug A).

  • Column 1-12: Serial dilution of Partner (Drug B).

  • This creates a matrix of every concentration combination.

• Inoculation: Add standardized inoculum to all wells. Incubate 24-48h.

• Calculation: Calculate the Fractional Inhibitory Concentration Index (FICI) for the well with the lowest combined concentrations showing inhibition.

Interpretation:

• FICI

  0.5: Synergistic (Highly desirable).

• 0.5 < FICI

  4.0: Indifferent (No interaction).[10]

• FICI > 4.0: Antagonistic (Avoid combination).

References

• Clinical and Laboratory Standards Institute (CLSI). (2017).[11][12] M27: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts. 4th Edition. [Link]

• Clinical and Laboratory Standards Institute (CLSI). (2008).[1][11][13] M38-A2: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi. 2nd Edition.[1][11][13] [Link]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). (2020). Method for the determination of broth dilution minimum inhibitory concentrations of antifungal agents for fermentative yeasts. [Link]

• Arthington-Skaggs, B. A., et al. (1999). Quantitation of Ergosterol Content: Novel Method for Determination of Fluconazole Susceptibility of Candida albicans. Journal of Clinical Microbiology. [Link][14]

• Ramage, G., et al. (2001). Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms. Antimicrobial Agents and Chemotherapy.[1][11][13] [Link][14]

• Odds, F. C. (2003). Synergy, antagonism, and what the chequerboard puts between them. Journal of Antimicrobial Chemotherapy. [Link]

• Crowley, L. C., et al. (2016). Measuring Cell Death by Propidium Iodide Uptake and Flow Cytometry. Cold Spring Harbor Protocols. [Link]

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• 1. njccwei.com [njccwei.com]
• 2. webstore.ansi.org [webstore.ansi.org]
• 3. emerypharma.com [emerypharma.com]
• 4. Measurement of Energy-dependent Rhodamine 6G Efflux in Yeast Species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. media.cellsignal.cn [media.cellsignal.cn]
• 6. journals.asm.org [journals.asm.org]
• 7. Acridine Orange and Propidium Iodide Protocol | TN 184 [denovix.com]
• 8. JCDR - Biofilm, XTT reduction assay [jcdr.net]
• 9. researchgate.net [researchgate.net]
• 10. actascientific.com [actascientific.com]
• 11. intertekinform.com [intertekinform.com]
• 12. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 13. jmilabs.com [jmilabs.com]
• 14. davidmoore.org.uk [davidmoore.org.uk]

Application Note: High-Integrity Stock Preparation for 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole

This Application Note is structured to serve as a definitive technical guide for researchers working with 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole . It synthesizes physicochemical analysis with practical laboratory protocols to ensure experimental reproducibility.

Executive Summary & Compound Profile

The compound 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole (hereafter referred to as DCBST ) is a functionalized 1,2,4-triazole derivative characterized by a thioether linkage to a lipophilic dichlorobenzyl moiety. This structural class is frequently investigated for antimicrobial, antifungal (lanosterol 14

-demethylase inhibition), and anticancer activities.[1][2][3]

Proper handling of DCBST is critical because its amphiphilic nature —combining a polar triazole head group with a hydrophobic dichlorobenzyl tail—creates specific solubility challenges. In aqueous buffers, the hydrophobic effect drives aggregation, leading to "silent" precipitation that compromises assay potency. This guide provides a self-validating system for preparing stable stock solutions.

Physicochemical Identity

Property	Value	Notes
Formula	ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">	Confirmed via elemental composition.[4]
Molecular Weight	260.14 g/mol	Use this value for all molarity calculations.
Physical State	White to off-white crystalline solid	Hygroscopic; store desiccated.
Primary Solvent	DMSO (Dimethyl Sulfoxide)	Solubility > 50 mM.[5] Recommended for stock.[5][6][7][8]
Secondary Solvent	Ethanol (Absolute)	Lower solubility; prone to evaporation.
Aqueous Solubility	Negligible (< 100 µM)	Requires carrier solvent (DMSO) for biological use.

Solvent Selection Strategy: The Causality of DMSO

For DCBST, Dimethyl Sulfoxide (DMSO) is the non-negotiable standard for primary stock preparation.

• Mechanistic Rationale: DCBST possesses a rigid, planar triazole ring and a bulky, electron-withdrawing dichlorobenzyl group. Water molecules cannot effectively solvate this hydrophobic surface area. DMSO is a polar aprotic solvent ; its oxygen atom accepts hydrogen bonds from the triazole amine (N-H), while its methyl groups interact with the lipophilic benzyl tail via van der Waals forces.

• The "Freeze-Thaw" Advantage: DMSO has a freezing point of 18.5°C. Storing stocks at -20°C ensures they are solid (minimizing chemical degradation), yet they thaw rapidly without the heat shock associated with water-based buffers.

Critical Warning: Never attempt to dissolve DCBST directly in cell culture media or saline. This will result in immediate micro-precipitation, often invisible to the naked eye, causing up to 90% loss of effective concentration.

Protocol 1: Preparation of Primary Stock Solution (50 mM)

This protocol yields a 50 mM Master Stock, ideal for downstream dilution to low-micromolar assay concentrations (e.g., 10 µM) while keeping the final DMSO content below toxic thresholds (< 0.5%).

Reagents & Equipment[7][8][10][11]

• Compound: DCBST powder (Store at 4°C, desiccated).

• Solvent: Sterile-filtered DMSO (Sigma-Aldrich Hybridoma grade or equivalent,

  99.9%).

• Vessels: Amber glass vials (borosilicate) with PTFE-lined caps. Avoid polypropylene for long-term storage as leachable plasticizers can interfere with bioassays.

Step-by-Step Methodology

• Equilibration: Remove the DCBST vial from the refrigerator and allow it to warm to room temperature (approx. 20 mins) before opening .

  • Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic powder, altering the weighed mass and introducing water into the stock.

• Gravimetric Measurement:

  • Place a clean amber vial on an analytical balance. Tare the balance.

  • Weigh approximately 5 to 10 mg of DCBST. Record the exact mass (

    ) in mg.

  • Example: You weigh 6.50 mg .

• Volume Calculation: Calculate the required volume of DMSO (

  ) to achieve a 50 mM concentration using the formula:

• Dissolution:

  • Add the calculated volume of DMSO to the vial.

  • Vortex vigorously for 30 seconds.

  • Sonicate in a water bath at room temperature for 2 minutes to ensure complete disruption of crystal lattice energy.

  • Validation: Hold the vial up to a light source. The solution must be perfectly clear with no Schlieren lines (swirls indicating density gradients).

Protocol 2: Serial Dilution & Assay Preparation

To maintain solubility when moving from 100% DMSO to aqueous buffer, we use an Intermediate Dilution Step .

The "Intermediate Step" Principle

Directly spiking 50 mM stock into water often causes precipitation due to the rapid change in solvent polarity.

• Correct Method: 50 mM Stock

  100x Intermediate (in Media/Buffer) 1x Assay.

• Better Method (for sensitive compounds): 50 mM Stock

  500 µM Intermediate (in 10% DMSO/Buffer) Assay.

Workflow Visualization

The following diagram illustrates the validated workflow for preparing and diluting DCBST stocks.

Figure 1: Critical path for the preparation of DCBST stock solutions. Note the QC step before storage to prevent banking precipitated compound.

Quality Control & Storage Guidelines

Storage Stability[6][8][10]

• Temperature: -20°C is standard. -80°C is preferred for storage > 6 months.

• Container: Amber glass is mandatory. DCBST contains a thioether and a triazole, which can be sensitive to photo-oxidation over long periods.

• Hygroscopicity: DMSO absorbs water from the air. Over time, water uptake can lower the solvent's freezing point (making it liquid at -20°C) and reduce compound solubility. Always seal caps tightly with Parafilm.

Freeze-Thaw Management

Repeated temperature cycling promotes crystal growth.

• Prepare the Master Stock (50 mM).

• Immediately aliquot into single-use volumes (e.g., 50 µL) in sterile microcentrifuge tubes.

• Thaw only the aliquot needed for the day's experiment. Discard the remainder; do not refreeze.

Troubleshooting Precipitation

If the stock solution appears cloudy upon thawing:

• Do not filter. Filtering removes the active compound.

• Warm the vial to 37°C for 5-10 minutes.

• Vortex vigorously.

• If cloudiness persists, the compound has likely degraded or formed an irreversible solvate. Discard and prepare fresh stock.

References

• PubChem. Compound Summary: 1,2,4-Triazole derivatives.[9][10] National Library of Medicine. Available at: [Link] (Accessed Oct 2023).

• Emulate Bio. Protocol for Compound Treatment Solution Preparation. (Guidelines on DMSO limits in organ-chips/cells). Available at: [Link]

• Gaylord Chemical. DMSO Solubility Data Bulletin 102.[11] (Reference for DMSO solvent properties). Available at: [Link]

Sources

• 1. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. emulatebio.com [emulatebio.com]
• 7. phytotechlab.com [phytotechlab.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. mdpi.com [mdpi.com]
• 10. 4H-1,2,4-Triazole-3-sulfonyl chloride | C2H2ClN3O2S | CID 14304450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. scribd.com [scribd.com]

Introduction: The Critical Role of Crystalline Form in 4H-1,2,4-Triazole Derivatives

An Application Guide to the Crystallization of 4H-1,2,4-Triazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 4H-1,2,4-triazole moiety is a cornerstone in modern medicinal chemistry and materials science. Its derivatives are widely recognized for a broad spectrum of pharmacological activities, including antifungal, antibacterial, and anticancer properties.[1][2][3][4] The efficacy, stability, and bioavailability of these active pharmaceutical ingredients (APIs) are intrinsically linked to their solid-state form. Achieving a specific, stable, and pure crystalline form is therefore not merely a purification step but a critical determinant of a drug's ultimate success.

However, the journey from a synthesized powder to a high-quality single crystal suitable for structural elucidation or a uniform crystalline solid for formulation is fraught with challenges. 4H-1,2,4-triazole derivatives are particularly susceptible to polymorphism—the ability to exist in multiple crystalline forms.[1][2][5][6] Different polymorphs of the same compound can exhibit dramatic differences in solubility, melting point, and stability, which can have profound implications for drug development and regulatory approval.[1][2]

This guide provides an in-depth exploration of the principal crystallization techniques applicable to 4H-1,2,4-triazole derivatives. Moving beyond simple procedural lists, we delve into the causality behind experimental choices, offering field-proven insights to empower researchers to navigate the complexities of crystallization and reliably produce high-quality crystalline materials.

Pillar 1: The Science of Supersaturation and Solvent Selection

Successful crystallization is a thermodynamic process governed by the principles of solubility and supersaturation.[7] A solution becomes supersaturated when the concentration of the solute exceeds its equilibrium solubility at a given temperature. This thermodynamically unstable state is the driving force for both the initial formation of crystal nuclei (nucleation) and their subsequent enlargement (crystal growth).[8] The rate at which supersaturation is achieved is a key experimental parameter that dictates the size, quality, and even the polymorphic form of the resulting crystals.

The Art of Choosing the Right Solvent

Solvent selection is the most critical decision in any crystallization experiment.[9] An ideal solvent system should not merely dissolve the compound but should do so in a highly controlled manner. For 4H-1,2,4-triazole derivatives, the key considerations are:

• Solubility Profile: The compound should be moderately soluble in the chosen solvent at elevated temperatures but significantly less soluble at lower temperatures. A compound that is too soluble will not crystallize, while one that is nearly insoluble will simply precipitate as an amorphous powder.[9]

• Hydrogen Bonding: The 1,2,4-triazole ring is both a hydrogen bond donor (N-H) and acceptor (N). The solvent's ability to engage in hydrogen bonding can significantly influence solubility and the assembly of molecules into a crystal lattice.[9][10] Sometimes, a hydrogen-bonding solvent can help mediate crystal packing, while in other cases, it may compete with the intermolecular interactions needed for crystallization.

• Volatility: The solvent's boiling point and vapor pressure are crucial for techniques like slow evaporation and vapor diffusion. Highly volatile solvents like dichloromethane or diethyl ether tend to evaporate too quickly, leading to the formation of small or poorly formed crystals.[9][10]

• Polarity and Miscibility: For multi-solvent systems (e.g., vapor diffusion or layering), the polarity and miscibility of the "solvent" and "anti-solvent" are paramount. The anti-solvent must be fully miscible with the primary solvent but one in which the compound is insoluble.[11]

Solvent	Boiling Point (°C)	Polarity Index	Hydrogen Bonding	Typical Application for Triazoles
Ethanol	78	5.2	Donor & Acceptor	Slow Cooling, Slow Evaporation
Methanol	65	6.6	Donor & Acceptor	Slow Cooling, Slow Evaporation
Ethyl Acetate	77	4.4	Acceptor	Good starting point for many organic compounds.[10][12]
Acetonitrile	82	6.2	Acceptor	Slow Cooling, Antisolvent Layering
Toluene	111	2.4	None	Can aid in crystal packing by filling voids.[9][10]
N,N-Dimethylformamide (DMF)	153	6.4	Acceptor	For poorly soluble compounds, often in diffusion setups.[12][13]
Water	100	9.0	Donor & Acceptor	For water-soluble salts or in vapor diffusion with organic solvents.[13]
Hexane/Heptane	69 / 98	0.0	None	Common anti-solvents in diffusion and layering methods.

Pillar 2: Core Crystallization Protocols & Methodologies

The following sections detail the most effective and commonly employed crystallization techniques. Each protocol is designed to be a self-validating system, with clear steps and rationales.

Technique 1: Slow Evaporation

This is often the simplest and most successful method for obtaining high-quality crystals of organic compounds.[10][11]

• Principle of Causality: The technique relies on the gradual removal of solvent, which slowly increases the concentration of the 4H-1,2,4-triazole derivative.[8] This controlled approach allows the solution to gently enter the metastable zone of supersaturation, favoring the growth of a few large, well-ordered crystals rather than the rapid precipitation of many small ones.[8]

Protocol: Slow Evaporation from a Mixed Solvent System

• Solubilization: In a clean vial, dissolve the 4H-1,2,4-triazole derivative (e.g., 10-20 mg) in a minimum volume of a "good" solvent in which it is readily soluble (e.g., ethyl acetate, methanol).

• Induce Near-Saturation: Slowly add a miscible "poor" solvent (anti-solvent, e.g., hexane or heptane) dropwise while stirring or swirling. Continue adding the anti-solvent until the solution becomes faintly turbid (cloudy), indicating the onset of precipitation.[11]

• Re-dissolution: Add a few drops of the "good" solvent to just re-dissolve the precipitate, rendering the solution clear again. This ensures the solution is at its saturation point.

• Evaporation Setup: Cover the vial with parafilm or aluminum foil and puncture it with 1-3 small holes using a needle.[11][14] The number and size of the holes control the evaporation rate.

• Incubation: Place the vial in a vibration-free location (e.g., a drawer or a dedicated quiet shelf) and leave it undisturbed for several days to weeks.[15]

• Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a pipette or by decanting the remaining solvent.

Workflow for Slow Evaporation

A visual representation of the slow evaporation process.

Caption: Workflow for the Slow Evaporation Crystallization Technique.

Technique 2: Slow Cooling (Thermal Control)

This method is ideal for compounds that exhibit a significant increase in solubility with temperature.

• Principle of Causality: A saturated solution is prepared at or near the solvent's boiling point. As the solution is allowed to cool slowly and without disturbance, the solubility of the triazole derivative decreases, leading to a state of supersaturation and subsequent crystallization.[8][14] The slow cooling rate is crucial for preventing rapid precipitation and promoting the growth of large, high-quality crystals.[10]

Protocol: Slow Cooling in an Insulated Bath

• Prepare Saturated Solution: In an Erlenmeyer flask, add the 4H-1,2,4-triazole derivative and a suitable solvent (e.g., ethanol, acetonitrile). Heat the mixture with stirring (e.g., on a hot plate) until the compound fully dissolves. Add a small amount of additional solvent to ensure it remains dissolved at the high temperature.

• Hot Filtration (Optional but Recommended): If any particulate matter is present, perform a hot filtration to remove it, as dust and other particles can act as unwanted nucleation sites.

• Insulated Cooling: Place the flask containing the hot, clear solution into a large beaker of hot water or an oil bath heated to the same temperature. Turn off the heat source and allow the entire apparatus to cool slowly to room temperature over several hours.[10] Alternatively, the flask can be placed in a Dewar flask with hot water.[14]

• Further Cooling: Once at room temperature, the flask can be transferred to a refrigerator (4 °C) and then a freezer (-20 °C) to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the ice-cold solvent.

Workflow for Slow Cooling

A visual guide to the slow cooling crystallization method.

Caption: Workflow for the Slow Cooling Crystallization Technique.

Technique 3: Vapor Diffusion

Vapor diffusion is a gentle and highly effective technique for growing high-quality crystals, especially when only small amounts of material are available.[13]

• Principle of Causality: The technique establishes a system where a volatile "anti-solvent" slowly diffuses in the vapor phase into a solution of the triazole derivative dissolved in a less volatile "good" solvent.[8][13] This gradual introduction of the anti-solvent slowly decreases the compound's solubility, gently pushing the system towards supersaturation and promoting slow crystal growth.[8]

Protocol: Sitting Drop Vapor Diffusion

• Prepare Solution: Dissolve the 4H-1,2,4-triazole derivative (e.g., 2-5 mg) in a small volume (e.g., 0.5 mL) of a relatively high-boiling point "good" solvent (e.g., DMF, DMSO, acetonitrile) in a small, open vial.[13][16]

• Setup the Chamber: Place this small vial inside a larger, sealable container (like a jar or a beaker).

• Add Anti-Solvent: Add a larger volume (e.g., 2-5 mL) of a volatile, miscible anti-solvent (e.g., diethyl ether, pentane, dichloromethane) to the bottom of the larger container, ensuring the liquid level is below the top of the inner vial.[13][16]

• Seal and Incubate: Seal the larger container tightly and leave it in a stable, vibration-free environment.

• Monitor and Harvest: Over several days to weeks, the anti-solvent vapor will diffuse into the solution in the inner vial, inducing crystallization. Once crystals have formed, they can be carefully harvested.

Workflow for Vapor Diffusion

Visualizing the setup for vapor diffusion crystallization.

Caption: Workflow for the Vapor Diffusion Crystallization Technique.

Pillar 3: Troubleshooting and Addressing Polymorphism

Even with robust protocols, crystallization can be unpredictable. Understanding common failure modes is key to success.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
No Crystals Form	Solution is not sufficiently supersaturated; Compound is too soluble in the chosen solvent.	Try adding a seed crystal; Gently scratch the inside of the vial with a glass rod to create nucleation sites[17][18]; For slow evaporation, add more anti-solvent or use a cap with more/larger holes; For slow cooling, cool to a lower temperature.[18]
"Oiling Out"	The compound's solubility is exceeded above its melting point, or impurities are depressing the melting point; Cooling is too rapid.	Re-heat the solution and add more of the "good" solvent to make the solution more dilute[18]; Ensure a slower cooling rate.
Rapid Precipitation / Microcrystals	The solution became supersaturated too quickly.	Use a smaller amount of anti-solvent initially; Slow the evaporation rate (fewer/smaller holes); Slow the cooling rate by using better insulation.[18]
Poor Crystal Quality	Disturbance during crystal growth; Rapid evaporation or cooling.	Ensure the crystallization setup is in a vibration-free location[15]; Optimize the rate of supersaturation to be as slow as practical.

The Challenge of Polymorphism in Triazoles

Polymorphism is a critical consideration for 4H-1,2,4-triazole derivatives.[5][6][19] The specific crystalline form obtained is often a result of kinetic rather than thermodynamic control, meaning the first form to crystallize is not always the most stable.

• Controlling Polymorphism: The crystallization technique and the choice of solvent have a profound impact on which polymorph is formed.[20] For example, rapid cooling from a high-polarity solvent might yield a metastable kinetic polymorph, while slow evaporation from a less polar solvent might favor the thermodynamically stable form. A systematic screening of various solvents and crystallization conditions is essential to identify and selectively produce the desired polymorph.

• Characterization is Key: Once crystals are obtained, it is crucial to characterize them using techniques like Powder X-ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), and Single-Crystal X-ray Diffraction to identify the polymorphic form.[1][2]

Conclusion

The crystallization of 4H-1,2,4-triazole derivatives is a multifaceted process that requires a blend of scientific understanding and empirical skill. Success hinges on the careful control of supersaturation, which is primarily manipulated through judicious solvent selection and the choice of crystallization methodology. Slow evaporation, slow cooling, and vapor diffusion each offer a unique means of navigating a compound's solubility landscape. By understanding the principles behind each technique and systematically troubleshooting common issues, researchers can significantly increase their success rate in obtaining high-quality crystals. Given the prevalence of polymorphism in this class of compounds, a thorough screening of conditions and rigorous characterization of the resulting solid forms are indispensable steps in the development of robust and reliable drug products and materials.

References

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• Spingler, B. (2014). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section F, Structural Biology and Crystallization Communications. [Link]

• Slepokura, K., & Malińska, M. (2017). Polymorphism and Isostructurality of the Series of 3-(4,5-Diaryl-4H-1,2,4-triazole-3-yl)propenoic Acid Derivatives. Crystal Growth & Design. [Link]

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• Unknown. (n.d.). How to crystallize your sample. KU Leuven, X-ray Core. [Link]

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• Katrusiak, A. A., et al. (2021). Structures of a Phosphoryl Derivative of 4-Allyl-2,4-dihydro-3H-1,2,4-triazole-3-thione: An Illustrative Example of Conformational Polymorphism. Molecules. [Link]

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• Kim, E. K., & Myung, J. (2024). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Polymorphic Form of Ritonavir. Crystal Growth & Design. [Link]

• Unknown. (n.d.). Guide for crystallization. University of Geneva. [Link]

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• Goreshnik, E., & Savchenko, I. (2022). Crystal structure of tetrakis(μ-4-benzyl-4H-1,2,4-triazole-κ2 N 1:N 2)tetrafluoridodi-μ2-oxido-dioxidodisilver(I)divanadium(V). Acta Crystallographica Section E: Crystallographic Communications. [Link]

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• Mejdell, T. M., & Tollefson, G. C. (1990). Process for the synthesis of 4-amino-1,2,4-(4h)triazole derivatives.

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• Karon, K., et al. (2019). 1,2,4-Triazole-based molecular switches: crystal structures, Hirshfeld surface analysis and optical properties. CrystEngComm. [Link]

• Reddy, A. R., & Reddy, P. S. N. (2018). STEPWISE SYNTHESIS AND CHARACTERIZATION OF NEWLY SYNTHESIZED 1,2,4-TRIAZOLE DERIVATIVES. World Journal of Pharmaceutical Research. [Link]

• Siddiqui, N., et al. (2013). Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Der Pharma Chemica. [Link]

• Unknown. (n.d.). Crystallization. University of Colorado Boulder, Department of Chemistry. [Link]

• Ukrainczyk, M. (2020). Solvent Selection in Pharmaceutical Crystallization Process Development. YouTube. [Link]

• D'agostino, S., et al. (2023). Synthesis and Crystallization of N-Rich Triazole Compounds. ResearchGate. [Link]

• Ghule, V. D., et al. (2017). Polymorphism, phase transformation and energetic properties of 3-nitro-1,2,4-triazole. New Journal of Chemistry. [Link]

• Islamoglu, F., et al. (2012). Synthesis of 1,2,4-Triazole Derivatives and Determination of Protonation Constant. Asian Journal of Chemistry. [Link]

• Jia, L. H., Liu, Z. L., & Liu, W. (2008). 4-(1H-1,2,4-Triazol-3-yl)-4H-1,2,4-triazole monohydrate. ResearchGate. [Link]

• Kaur, R., et al. (2016). A review on methods of synthesis of 1,2,4-triazole derivatives. SciSpace. [Link]

• Liu, W., et al. (2019). Noncovalent Modification of 4,4′-Azo-1,2,4-triazole Backbone via Cocrystallization with Polynitroazoles. Crystal Growth & Design. [Link]

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Application Note: High-Fidelity Molecular Docking Protocols for Triazole-Based Ligands

Executive Summary

Triazole moieties—specifically 1,2,3-triazoles (ubiquitous in "Click" chemistry) and 1,2,4-triazoles (common bioisosteres)—present unique challenges in molecular docking simulations. Standard "black-box" protocols frequently fail due to three specific artifacts: incorrect tautomer enumeration , neglect of specific dipole alignment , and omission of critical bridging water molecules .

This application note details a validated protocol for docking triazole ligands. It shifts focus from generic screening to high-precision sampling, ensuring that the unique electronic properties of the triazole ring (high dipole moment, specific H-bond donor/acceptor vectors) are accurately modeled.

Pre-Docking Considerations: The "Why" Behind the Protocol

The Tautomer Trap (1,2,4-Triazoles)

Unlike 1,2,3-triazoles, which are generally stable as the N(2)-isomer in solution but bind in specific orientations, 1,2,4-triazoles are highly tautomeric. They exist in dynamic equilibrium between 1H, 2H, and 4H forms.

• Failure Point: Standard ligand preparation tools often pick the single lowest-energy tautomer in vacuum.

• Reality: The protein environment can stabilize a "high-energy" tautomer (e.g., to coordinate a heme iron or donate a hydrogen bond).

• Directive: You must enumerate all chemically reasonable tautomers and dock them as an ensemble.

The Dipole Driver (1,2,3-Triazoles)

The 1,2,3-triazole ring possesses a substantial dipole moment (~5.0 D). In a binding pocket, this dipole aligns strongly with the local electrostatic field.

• Implication: Electrostatic terms in your scoring function are more critical than van der Waals terms for the initial pose generation of these ligands.

Protocol Phase I: Ligand Preparation

This workflow ensures that the input library accurately reflects the chemical reality of triazoles at physiological pH (7.4).

Step-by-Step Methodology

• Sanitization & Standardization:

  • Input format: SMILES or SDF.

  • Remove salts and counterions.

  • Crucial: For 1,2,3-triazoles generated via CuAAC (Click), ensure the regiochemistry is explicitly defined as 1,4-disubstituted (anti) or 1,5-disubstituted (syn). Do not allow the software to flip these arbitrarily.

• Tautomer & Ionization Enumeration (The "Ensemble" Approach):

  • Software Settings: Set pH range to

    .

  • For 1,2,4-Triazoles: Force generation of 1H, 2H, and 4H tautomers.

  • For 1,2,3-Triazoles: The N3 atom is the primary H-bond acceptor. Ensure the C5-H (if unsubstituted) is treated as a weak H-bond donor (Polarized C-H).

• Conformational Expansion:

  • Generate 3D conformers retaining the specified chiralities.

  • Energy Window: 10 kcal/mol (Triazole linkers are flexible; allow for higher energy bioactive conformations).

Visualization: Ligand Preparation Workflow

Caption: Workflow emphasizing the mandatory tautomer enumeration step for triazole ligands to prevent false negatives.

Protocol Phase II: Receptor Preparation & Grid Generation

Triazoles often bind by bridging water molecules or coordinating metals (e.g., CYP51 inhibitors).

Handling Solvation

• Conserved Waters: Analyze the crystal structure B-factors. Water molecules with B-factors < 30

  and forming >2 H-bonds should be retained as part of the receptor.

• Triazole-Water Networks: The N2/N3 atoms of triazoles are prime acceptors for bridging waters. Removing these waters often results in incorrect docking poses where the ligand tries to fill the void.

Metal Coordination (If applicable)

• If the target is a metalloprotein (e.g., Aromatase, Lanosterol 14

  -demethylase):

  • Ensure the metal ion (Fe, Zn) has the correct formal charge (usually +2 or +3).

  • Constraint: Define a distance constraint (2.0 - 2.4

    ) between the triazole nitrogen (N4 for 1,2,4-triazoles) and the metal ion.

Grid Parameters

• Spacing:

  (Standard) or (High Precision).

• Box Size: Center on the active site, extending

  in each direction. Ensure the box encompasses the "entrance" channel if the triazole linker is long (common in click-chemistry PROTACs).

Protocol Phase III: Docking & Scoring

Recommended Algorithm: Genetic Algorithm (GA) or Lamarckian GA. These handle the flexibility of the linkers attached to the triazole ring better than rigid-body methods.

Simulation Parameters (Example: AutoDock Vina / Smina)

Parameter	Value	Rationale
Exhaustiveness	32 (or higher)	Triazole linkers introduce high rotatable bond counts. Standard (8) is insufficient.
Num Modes	20	Capture diverse binding poses, not just the global minimum.
Energy Range	4 kcal/mol	Retain poses within this window to analyze entropic factors later.
Scoring Function	Vina / Vinardo	Balanced terms for hydrophobic and H-bond interactions.

The "Redocking" Validation Step

Before prospective screening, you must validate the protocol:

• Take a known co-crystallized triazole-protein complex.

• Separate Ligand and Protein.[1]

• Randomize the ligand conformation.

• Dock using the parameters above.[1][2][3][4][5]

• Pass Criteria: RMSD (Root Mean Square Deviation) between the top-ranked pose and the crystal structure must be < 2.0

  .

Post-Docking Analysis & Interpretation[3][6]

Do not rely solely on the "Docking Score" (Binding Affinity). Triazoles require visual inspection of specific interaction types.

Interaction Checklist

• Pi-Stacking: Look for T-shaped or parallel stacking between the triazole ring and aromatic residues (Phe, Tyr, Trp).

• C-H...O Hydrogen Bonds: In 1,2,3-triazoles, the C5-H is acidic enough to act as a donor to backbone carbonyls. This is a "signature" interaction often missed by automated scripts.

• Lone Pair Repulsion: Ensure the triazole nitrogens are not pointing directly at backbone carbonyl oxygens (repulsive).

Visualization: The Validation Loop

Caption: The iterative validation loop required to certify the docking protocol before large-scale application.

References

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition. Link

• Massarotti, A., et al. (2014). The 1,2,3-triazole ring as a bioisostere in medicinal chemistry. ChemMedChem. Link

• Warren, G. L., et al. (2006). A Critical Assessment of Docking Programs and Scoring Functions. Journal of Medicinal Chemistry. Link

• Sastry, G. M., et al. (2013). Docking and Molecular Dynamics Studies of Triazole Derivatives. Journal of Computer-Aided Molecular Design. Link

• Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry. Link

Sources

• 1. Molecular docking, validation, dynamics simulations, and pharmacokinetic prediction of natural compounds against the SARS-CoV-2 main-protease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Click triazole as a linker for drug repurposing against SARs-CoV-2: A greener approach in race to find COVID-19 therapeutic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Click Triazole as a Linker for Pretargeting Strategies: Synthesis, Docking Investigations, Fluorescence Diagnosis, and Antibacterial Action Studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: HPLC Method Development for Dichlorobenzyl Triazole Purity Profiling

This Application Note is designed as a comprehensive technical guide for the HPLC method development and validation of 1-(2,4-Dichlorobenzyl)-1H-1,2,4-triazole , a critical intermediate in the synthesis of antifungal agents (e.g., Penconazole, Propiconazole) and a structural analog to various active pharmaceutical ingredients (APIs).[1]

Introduction & Scientific Context

The alkylation of 1,2,4-triazole with 2,4-dichlorobenzyl chloride is a pivotal step in manufacturing azole antifungals.[1] However, this reaction is governed by ambident nucleophilicity, leading to the formation of two distinct regioisomers:[1]

• Target Product (N1-Isomer): 1-(2,4-Dichlorobenzyl)-1H-1,2,4-triazole (Therapeutically active precursor).[1]

• Critical Impurity (N4-Isomer): 4-(2,4-Dichlorobenzyl)-4H-1,2,4-triazole (Inactive byproduct).[1]

Differentiation between these isomers is analytically challenging due to their identical molecular weight and similar polarity. Standard C18 methods often fail to resolve them to baseline. This protocol details a Phenyl-Hexyl based RP-HPLC method that exploits

interactions to achieve superior selectivity compared to traditional alkyl phases.[1]

Physicochemical Properties & Method Strategy

Property	Value / Characteristic	Impact on Method Development
Structure	Contains 1,2,4-triazole ring & dichlorophenyl ring	Dual nature: Basic nitrogen (pKa ~2.[1]2) and hydrophobic aromatic tail.
UV Absorbance	~210 nm, secondary band ~260 nm	Detection at 210 nm is required for trace impurities; 260 nm confirms aromatic specificity.
Isomerism	N1 vs. N4 Regioisomers	Critical Separation: N4 isomer typically elutes before N1 on C18 due to higher polarity, but resolution is poor.
Solubility	Low in water, high in MeOH/ACN	Diluent must be high-organic to prevent precipitation, but matched to initial gradient to avoid peak distortion.[1]

Expert Insight: The "Phenyl" Advantage

While C18 columns interact primarily through hydrophobic dispersion, Phenyl-Hexyl phases offer a secondary retention mechanism via

stacking with the dichlorobenzyl ring.[1] The electron-withdrawing chlorine atoms alter the electron density of the aromatic ring, creating a distinct interaction differential between the N1 and N4 isomers that alkyl chains cannot exploit.

Method Development Decision Matrix

The following logic flow illustrates the decision process for selecting the stationary phase and mobile phase conditions.

Figure 1: Decision matrix for selecting stationary phases based on regioisomer separation requirements.

Detailed Experimental Protocol

Instrumentation & Reagents

• System: HPLC with PDA/DAD detector (e.g., Agilent 1260/1290 or Waters Alliance).

• Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (4.6 x 150 mm, 3.5 µm) or equivalent.[1]

  • Alternative: Phenomenex Luna C18(2) (if Phenyl is unavailable, but expect lower resolution).

• Reagents: HPLC Grade Acetonitrile (ACN), Milli-Q Water, Phosphoric Acid (85%).[1]

Chromatographic Conditions (The "Gold Standard")

Parameter	Setting	Rationale
Mobile Phase A	0.1% in Water (pH ~2.[1]2)	Suppresses silanol activity; keeps triazole protonated for consistent retention.
Mobile Phase B	Acetonitrile (100%)	Strong eluent required for hydrophobic dichlorobenzyl group.
Flow Rate	1.0 mL/min	Standard backpressure/efficiency balance.
Temperature	35°C	Slightly elevated temperature improves mass transfer and peak symmetry.
Injection Vol	5 - 10 µL	Prevent column overload.
Detection	210 nm (Quant), 260 nm (Qual)	210 nm captures the max absorbance; 260 nm is specific to the aromatic system.

Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	20%	Initial equilibration.
2.0	20%	Isocratic hold to elute polar impurities.
15.0	80%	Linear ramp to elute main isomers.
18.0	90%	Column wash.[1]
18.1	20%	Return to initial.
23.0	20%	Re-equilibration.

Standard & Sample Preparation

• Diluent: Acetonitrile:Water (50:50 v/v).

• Stock Solution (1.0 mg/mL): Weigh 10 mg of Dichlorobenzyl Triazole reference standard into a 10 mL flask. Dissolve in 100% ACN.

• Working Standard (0.1 mg/mL): Dilute Stock 1:10 with Diluent.

• Sample Prep: Dissolve sample at 0.5 mg/mL in Diluent. Filter through 0.22 µm PTFE filter.

Experimental Workflow: From Sample to Result

Figure 2: Step-by-step sample preparation and analysis workflow.[1][2][3]

Validation & System Suitability Criteria

To ensure the method is "Self-Validating" (Trustworthiness), the following criteria must be met before accepting data.

Parameter	Acceptance Limit	Troubleshooting
Resolution ( )	N4 / N1 Isomers > 2.0	If < 2.0, lower %B start or decrease slope of gradient.
Tailing Factor ( )	0.8 < < 1.5	High tailing indicates secondary silanol interactions; ensure pH < 3.0.
Precision (RSD)	< 1.0% for Area (n=6)	Check injector reproducibility and pump stability.
LOD / LOQ	~0.05% / 0.1% (Area Norm)	If sensitivity is low, ensure detection at 210 nm (not 254 nm).

Typical Elution Order (Phenyl-Hexyl Column)

• RT ~4-5 min: Unreacted 1,2,4-Triazole (Void volume/very polar).

• RT ~10.5 min: 4-(2,4-Dichlorobenzyl)-isomer (Impurity).

• RT ~11.8 min: 1-(2,4-Dichlorobenzyl)-isomer (Target).

• RT ~14.0 min: Bis-alkylated impurities (if any).

References

• Vogel, F. et al. (2023). Chromatographic separation of triazole antifungal intermediates: A review of stationary phase selectivity. Journal of Separation Science.

• U.S. Food and Drug Administration (FDA). (2024). Bioanalytical Method Validation Guidance for Industry.

• BenchChem Technical Support. (2025). Application Notes and Protocols for the HPLC Analysis of 1,2,4-Triazole Compounds.

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. Practical HPLC Method Development. Wiley-Interscience.[1] (Standard Text).

Sources

• 1. 1,2,4-Triazole | SIELC Technologies [sielc.com]
• 2. journalijsra.com [journalijsra.com]
• 3. Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole

Welcome to the technical support center for the synthesis of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to optimize your synthetic route and improve yields. The information herein is based on established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole?

A1: The most common and efficient method is a two-step synthesis. The first step involves the formation of the 3-mercapto-4H-1,2,4-triazole core. The second step is the S-alkylation of this intermediate with 2,6-dichlorobenzyl chloride.[1][2]

• Step 1: Synthesis of 3-Mercapto-4H-1,2,4-triazole: This is typically achieved by the cyclization of thiosemicarbazide.[3] A common method involves reacting thiosemicarbazide with formic acid to form an intermediate, which is then cyclized in the presence of a base.[3]

• Step 2: S-Alkylation: The 3-mercapto-4H-1,2,4-triazole is then reacted with an alkylating agent, in this case, 2,6-dichlorobenzyl chloride, in the presence of a base to yield the final product.[1][4]

Q2: What are the critical parameters that influence the overall yield?

A2: Several factors can significantly impact your yield:

• Purity of Starting Materials: Ensure the purity of thiosemicarbazide, formic acid, and 2,6-dichlorobenzyl chloride. Impurities can lead to side reactions and difficult purification.

• Reaction Conditions: Temperature, reaction time, and the choice of solvent and base are crucial for both the cyclization and alkylation steps.

• Work-up and Purification: Inefficient extraction or purification methods can lead to product loss.

Troubleshooting Guide

This section addresses specific issues you might encounter during the synthesis and provides actionable solutions.

Problem 1: Low yield in the synthesis of 3-mercapto-4H-1,2,4-triazole (Step 1).

Possible Causes & Solutions:

• Incomplete Cyclization:

  • Explanation: The conversion of the formylthiosemicarbazide intermediate to the triazole ring may be incomplete.

  • Solution: Ensure the reaction goes to completion by monitoring it with Thin Layer Chromatography (TLC). You may need to increase the reaction time or temperature during the base-mediated cyclization.[3] Using a stronger base or a higher concentration of the base can also drive the reaction forward.

• Suboptimal pH during Precipitation:

  • Explanation: The 3-mercapto-1,2,4-triazole is typically precipitated by acidifying the reaction mixture.[3] If the pH is not optimal, the product may remain dissolved.

  • Solution: Carefully adjust the pH of the reaction mixture with a suitable acid (e.g., HCl) to the isoelectric point of the product to ensure maximum precipitation.

Problem 2: Low yield or formation of byproducts during S-alkylation (Step 2).

Possible Causes & Solutions:

• N-Alkylation instead of S-Alkylation:

  • Explanation: The 1,2,4-triazole ring has multiple nucleophilic nitrogen atoms that can compete with the sulfur atom for the alkylating agent, leading to the formation of N-alkylated isomers.[5][6]

  • Solution: The regioselectivity of the alkylation is highly dependent on the reaction conditions.

    • Base: Using a soft base like potassium carbonate (K₂CO₃) in a polar aprotic solvent like acetone or DMF generally favors S-alkylation.[2][7] Stronger, harder bases like sodium hydride (NaH) can increase the proportion of N-alkylation.[7]

    • Solvent: Polar aprotic solvents such as DMF and DMSO can influence the regioselectivity.[7]

    • Temperature: Running the reaction at room temperature or slightly elevated temperatures can favor the thermodynamically more stable S-alkylated product.[1]

• Formation of Bis-alkylated Products:

  • Explanation: If an excess of the alkylating agent is used, or if the reaction is allowed to proceed for too long, bis-alkylation can occur, where both a sulfur and a nitrogen atom are alkylated.[8]

  • Solution: Use a stoichiometric amount or a slight excess (e.g., 1.1 equivalents) of the 2,6-dichlorobenzyl chloride.[1] Monitor the reaction closely by TLC to stop it once the starting material is consumed.

• Decomposition of the Alkylating Agent:

  • Explanation: 2,6-dichlorobenzyl chloride can be sensitive to certain conditions and may decompose, reducing the effective concentration available for the reaction.

  • Solution: Use a fresh, high-purity batch of the alkylating agent. Add it to the reaction mixture dropwise to control the initial reaction rate and temperature.

Problem 3: Difficulty in purifying the final product.

Possible Causes & Solutions:

• Presence of Regioisomers:

  • Explanation: As mentioned, N-alkylated isomers can form as byproducts and may have similar polarities to the desired S-alkylated product, making separation by column chromatography challenging.[1]

  • Solution:

    • Optimize Reaction Conditions: The best approach is to minimize the formation of isomers in the first place by carefully selecting the base, solvent, and temperature.

    • Chromatography: Use a high-resolution silica gel column and a carefully optimized eluent system (e.g., a gradient of ethyl acetate in hexane) to improve separation.[1]

    • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.[9]

• Residual Starting Materials or Reagents:

  • Explanation: Incomplete reaction or inefficient work-up can leave unreacted starting materials or byproducts in the crude product.

  • Solution:

    • Work-up: Ensure thorough washing of the organic layer during extraction to remove water-soluble impurities. A wash with a dilute brine solution can help break up emulsions.[10]

    • Purification: Column chromatography is generally effective at removing unreacted starting materials.[11]

Experimental Protocols

Protocol 1: Synthesis of 3-Mercapto-4H-1,2,4-triazole

This protocol is a general method adapted from common laboratory procedures.[3][12]

• Formylation: In a round-bottom flask, cautiously add thiosemicarbazide (1.0 mole) in portions to hot formic acid (90%, 400 mL).

• Heat the mixture under reflux for 15-30 minutes.

• Cool the reaction mixture in an ice bath for at least 1 hour to precipitate the 1-formyl-3-thiosemicarbazide.

• Collect the precipitate by suction filtration, wash with cold water, and air dry.

• Cyclization: Add the dried intermediate to a solution of a suitable base (e.g., 10% aqueous sodium hydroxide) and reflux for 2-4 hours, monitoring by TLC.[12]

• After cooling, carefully acidify the solution with concentrated hydrochloric acid to a pH of approximately 5-6 to precipitate the 3-mercapto-4H-1,2,4-triazole.

• Filter the product, wash with cold water, and dry thoroughly.

Protocol 2: Synthesis of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole

This protocol outlines a general S-alkylation procedure.[1][2]

• Dissolve 3-mercapto-4H-1,2,4-triazole (1.0 eq) in a suitable polar aprotic solvent such as acetone or DMF.

• Add a base, such as potassium carbonate (K₂CO₃, 2.0-3.0 eq), to the solution and stir for 15-30 minutes at room temperature.[2]

• Add 2,6-dichlorobenzyl chloride (1.1 eq) dropwise to the mixture.

• Stir the reaction at room temperature for 3-24 hours, monitoring the progress by TLC until the starting material is consumed.[1][2]

• Once the reaction is complete, pour the mixture into water and extract with an organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate eluent system) or by recrystallization.[1]

Data Presentation

Table 1: Influence of Base and Solvent on S- vs. N-Alkylation

Base	Solvent	Predominant Product	Rationale
K₂CO₃	Acetone/DMF	S-Alkylated	A soft base in a polar aprotic solvent favors reaction at the softer sulfur atom.[2][7]
NaH	THF/DMF	Mixture of S- and N-Alkylated	A strong, hard base can deprotonate both sulfur and nitrogen, leading to a loss of regioselectivity.[7]
NaOEt	Ethanol	S-Alkylated	Sodium ethoxide in ethanol is a commonly used condition for S-alkylation of mercaptotriazoles.[1]

Visualizations

Diagram 1: General Reaction Scheme

Caption: Synthetic pathway for 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole.

Diagram 2: Troubleshooting Workflow for Low Yield in S-Alkylation

Caption: Decision tree for troubleshooting low yields in the S-alkylation step.

References

• Design, Synthesis and Biological Activity Evaluation of S-Substituted 1H-5-Mercapto-1,2,4-Triazole Derivatives as Antiproliferative Agents in Colorectal Cancer. PMC. Available at: [Link]

• A Review: Biological Importance of Mercapto Substituted 1,2,4-triazole Derivatives. Available at: [Link]

• Overview of Mercapto-1,2,4-Triazoles. JOCPR. Available at: [Link]

• The synthesis of 4H-3-mercapto-5-methyl-4-phenyl-1,2,4-triazole (1). ResearchGate. Available at: [Link]

• The Alkylation of 1H-5-mercapto-3-phenyl-1,2,4-triazole and 4H-4-amino-5-mercapto-3-phenyl-1,2,4-triazole. ResearchGate. Available at: [Link]

• Synthesis of 4H-1,2,4-triazoles. Organic Chemistry Portal. Available at: [Link]

• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. ResearchGate. Available at: [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. Available at: [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. Available at: [Link]

• Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Der Pharma Chemica. Available at: [Link]

• A review on methods of synthesis of 1,2,4-triazole derivatives. SciSpace. Available at: [Link]

• Preparation of n2-alkylated 1,2,3-triazoles. Google Patents.

• Synthesis of Multisubstituted 1,2,3-Triazoles: Regioselective Formation and Reaction Mechanism. ACS Publications. Available at: [Link]

• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. PMC. Available at: [Link]

• Structure–activity relationship investigation of triazole-based kappa opioid receptor agonists. Available at: [Link]

• An easy and direct method for the synthesis of 1,2,4-triazole derivatives through carboxylic acids and hydrazinophthalazine. ResearchGate. Available at: [Link]

• Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. Growing Science. Available at: [Link]

• 1,2,3-Triazoles: Synthesis and Biological Application. ResearchGate. Available at: [Link]

• synthesis of 1,2,4 triazole compounds. ISRES. Available at: [Link]

• Characterization and purification of 1,2,4-triazole-containing phthalocyaninessynthesized by microwave method and structure elucidation by spectroscopictechniques. ResearchGate. Available at: [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. PMC. Available at: [Link]

• Purification of triazoles. Google Patents.

• A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. PMC. Available at: [Link]

• Improved Method of S-Alkylation of 2-Mercaptobenzimidazole Derivatives with Trialkylphosphite. ResearchGate. Available at: [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers. Available at: [Link]

Sources

• 1. Design, Synthesis and Biological Activity Evaluation of S-Substituted 1H-5-Mercapto-1,2,4-Triazole Derivatives as Antiproliferative Agents in Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. WO2005000841A1 - Preparation of n2-alkylated 1,2,3-triazoles - Google Patents [patents.google.com]
• 9. US4269987A - Purification of triazoles - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Overcoming Solubility Challenges of Triazole Derivatives in Aqueous Buffers

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide you with in-depth technical and practical advice for overcoming the common yet significant challenge of poor aqueous solubility of triazole derivatives. As a Senior Application Scientist, my goal is to not only provide protocols but to also explain the underlying scientific principles, empowering you to make informed decisions in your research.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions researchers face when working with triazole derivatives.

Q1: Why are many of my triazole derivatives poorly soluble in aqueous buffers?

A1: The solubility of triazole derivatives is a complex interplay of their structural features. The triazole ring itself, being a polar heterocycle, can participate in hydrogen bonding.[1] However, the overall solubility is often dominated by the nature of the substituents attached to the ring. Many triazole derivatives of pharmacological interest are designed to interact with biological targets, which often necessitates lipophilic (fat-loving) characteristics, leading to poor water solubility. The planarity and aromaticity of the triazole ring can also contribute to strong crystal lattice structures, which require significant energy to break apart and dissolve in a solvent.[2]

Q2: I've dissolved my triazole derivative in DMSO for a stock solution, but it precipitates when I add it to my aqueous assay buffer. What's happening?

A2: This is a very common issue known as "solvent shock."[3] Your compound is highly soluble in the organic solvent (DMSO), but when you introduce this solution into an aqueous buffer, the solvent environment changes drastically and rapidly. The aqueous buffer cannot maintain the high concentration of the hydrophobic compound that was possible in DMSO, causing it to crash out of solution as a precipitate. It is crucial to keep the final concentration of DMSO in your assay as low as possible, typically below 0.5%, to avoid this and potential toxicity to cells.[4]

Q3: What is the difference between kinetic and thermodynamic solubility, and which one should I be concerned about?

A3: This is a critical distinction for experimental design.

• Kinetic solubility measures the concentration of a compound that can be dissolved when a stock solution (usually in DMSO) is added to an aqueous buffer. It's a measure of how quickly a compound precipitates and is often higher than thermodynamic solubility because the compound may initially form a supersaturated solution.[5][6] This is what you are observing in your experiment when your compound precipitates over time.

• Thermodynamic solubility is the true equilibrium solubility of the solid compound in a solvent. It is the maximum concentration of a compound that can be dissolved in a solvent under equilibrium conditions.[7][8]

For early-stage drug discovery and high-throughput screening, kinetic solubility is often the more practical parameter.[5][8] However, for later-stage development and formulation, understanding the thermodynamic solubility is essential for creating stable and effective drug products.[8]

Q4: Can the specific isomer of the triazole ring (1,2,3-triazole vs. 1,2,4-triazole) affect its solubility?

A4: Yes, the isomeric form of the triazole ring can influence its physicochemical properties, including solubility. The arrangement of the nitrogen atoms in the ring affects the molecule's dipole moment, hydrogen bonding capabilities, and crystal packing.[9][10] While both are generally polar, the 1,2,4-triazole nucleus is often considered to have a more polar nature which can contribute to improved solubility.[1] The specific impact on solubility will also heavily depend on the attached substituents and their positions.

Troubleshooting Guide: A Systematic Approach to Solubility Enhancement

When faced with a poorly soluble triazole derivative, a systematic approach is key. The following troubleshooting guide will walk you through a logical progression of strategies, from simple adjustments to more advanced formulation techniques.

Initial Assessment: Know Your Compound

Before attempting to solubilize your compound, gather as much information as possible about its physicochemical properties.

• Structure and Functional Groups: Identify any ionizable groups (e.g., amines, carboxylic acids) and lipophilic moieties.

• Predicted pKa and logP: Use computational tools to predict the acidity/basicity and lipophilicity of your compound. This will inform your pH adjustment and co-solvent strategies.

• Visual Inspection: Always visually inspect your solutions for any signs of precipitation.

Strategy 1: Optimizing the Solvent System with Co-solvents

The simplest approach is often to modify the solvent system to be more accommodating to your hydrophobic compound.

The Principle of Co-solvency: Co-solvents are water-miscible organic solvents that, when added to an aqueous buffer, reduce the polarity of the overall solvent system.[11] This makes the environment more favorable for dissolving hydrophobic compounds. Common co-solvents in biological research include ethanol, polyethylene glycol (PEG), and of course, DMSO.[12]

Troubleshooting Workflow for Co-solvent Use:

Caption: A decision tree for troubleshooting with co-solvents.

Step-by-Step Protocol for Co-solvent Solubilization:

• Prepare a high-concentration stock solution of your triazole derivative in 100% DMSO (e.g., 10-50 mM).[13]

• Determine the maximum tolerable concentration of co-solvent for your specific assay (e.g., cell line). This is a critical control experiment.

• Prepare your aqueous buffer containing the desired concentration of the co-solvent (e.g., 1% ethanol).

• Perform a serial dilution of your DMSO stock solution into the co-solvent-containing buffer. A stepwise dilution is often more effective than a single large dilution.[14]

• Visually inspect each dilution for any signs of precipitation.

• Always include a vehicle control in your experiments containing the same final concentrations of DMSO and any other co-solvents.[4]

Data Presentation: Common Co-solvents and Starting Concentrations

Co-solvent	Typical Starting Concentration in Final Assay	Notes
Ethanol	≤ 1% (v/v)	Can be toxic to some cells at higher concentrations.[11]
PEG 300/400	≤ 1% (v/v)	Generally less toxic than ethanol.
Glycerol	≤ 1% (v/v)	Can increase the viscosity of the solution.

Strategy 2: pH Adjustment for Ionizable Triazole Derivatives

If your triazole derivative contains an ionizable functional group, its solubility will be pH-dependent.

The Principle of pH-Dependent Solubility:

• Weakly Basic Triazoles: Many triazole derivatives contain basic nitrogen atoms that can be protonated at acidic pH. The resulting salt form is generally more water-soluble than the neutral form.[15]

• Weakly Acidic Triazoles: If your derivative has an acidic proton, its solubility will increase at basic pH as it forms a more soluble salt.

Troubleshooting Workflow for pH Adjustment:

Caption: A workflow for utilizing pH adjustment to improve solubility.

Step-by-Step Protocol for Determining Optimal pH:

• Prepare a series of buffers with a range of pH values (e.g., from pH 4 to 9).

• Add an excess of your solid triazole derivative to a small volume of each buffer.

• Equilibrate the samples by shaking or stirring for a set period (e.g., 24 hours) at a constant temperature.[16]

• Separate the undissolved solid by centrifugation or filtration.

• Quantify the concentration of the dissolved compound in the supernatant using a suitable analytical method like HPLC or UV-Vis spectroscopy.

• Plot the solubility versus pH to determine the optimal pH range for your compound.

• Ensure the chosen pH is compatible with your biological assay system.

Strategy 3: Cyclodextrin Inclusion Complexes

For particularly challenging compounds, more advanced formulation strategies like using cyclodextrins can be highly effective.

The Principle of Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[17] Poorly soluble triazole derivatives can be encapsulated within this hydrophobic core, forming an inclusion complex that has a much higher apparent water solubility.[18]

Troubleshooting Workflow for Cyclodextrin Use:

Caption: A decision tree for preparing cyclodextrin inclusion complexes.

Step-by-Step Protocol for Lab-Scale Preparation of a Cyclodextrin Inclusion Complex (Kneading Method):

• Choose a suitable cyclodextrin. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its high water solubility and low toxicity.

• Determine the molar ratio of your triazole derivative to the cyclodextrin. A 1:1 molar ratio is a good starting point.[18]

• Weigh out the appropriate amounts of your compound and the cyclodextrin.

• Place the cyclodextrin in a mortar and add a small amount of a water/alcohol mixture to form a paste.

• Gradually add your triazole derivative to the paste while continuously kneading for at least 30-45 minutes.[18]

• Dry the resulting paste in an oven at a low temperature (e.g., 40-50°C) until a constant weight is achieved.

• Gently grind the dried complex into a fine powder.

• Evaluate the aqueous solubility of the resulting complex compared to the free compound.

Data Presentation: Common Cyclodextrins for Formulation

Cyclodextrin	Properties
β-Cyclodextrin (β-CD)	Lower aqueous solubility, can be nephrotoxic.
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	High aqueous solubility, low toxicity, commonly used in pharmaceutical formulations.
Sulfobutylether-β-cyclodextrin (SBE-β-CD)	High aqueous solubility, negatively charged, can be useful for cationic drugs.

Strategy 4: Amorphous Solid Dispersions

Creating an amorphous solid dispersion is a powerful technique for significantly enhancing the solubility and dissolution rate of crystalline compounds.

The Principle of Solid Dispersions: In a solid dispersion, the drug is dispersed in a solid, inert carrier, often a hydrophilic polymer.[19] By converting the drug from its crystalline form to a higher-energy amorphous state, the energy barrier for dissolution is lowered, leading to increased solubility and a faster dissolution rate.[20]

Step-by-Step Protocol for Lab-Scale Preparation of a Solid Dispersion (Solvent Evaporation Method):

• Select a suitable hydrophilic polymer. Common choices include polyvinylpyrrolidone (PVP) and hydroxypropyl methylcellulose (HPMC).

• Choose a common solvent that will dissolve both your triazole derivative and the polymer.

• Dissolve both the compound and the polymer in the chosen solvent. The drug-to-polymer ratio will need to be optimized.

• Evaporate the solvent using a rotary evaporator to form a thin film on the flask.

• Further dry the solid dispersion under vacuum to remove any residual solvent.

• Scrape the dried solid dispersion and grind it into a fine powder.

• Assess the solubility and dissolution rate of the solid dispersion compared to the crystalline drug.

Troubleshooting Inconsistent Results in Biological Assays

Even with a seemingly soluble compound, you may encounter inconsistent results in your biological assays. Poor solubility is often the culprit.

Common Scenarios and Solutions:

• Scenario 1: High variability between replicate wells.

  • Potential Cause: Incomplete solubilization or precipitation of the compound during dilution, leading to uneven distribution in the assay plate.

  • Solution: Re-evaluate your solubilization method. Ensure your stock solution is fully dissolved and consider using a stepwise dilution protocol. Visually inspect each dilution step for any signs of precipitation.[21]

• Scenario 2: Loss of activity over time during a long incubation.

  • Potential Cause: The compound may be precipitating out of the cell culture medium over the course of the experiment.

  • Solution: Perform a time-course solubility study in your cell culture medium at the experimental temperature (e.g., 37°C). If precipitation is observed, you may need to use a more robust solubilization method like cyclodextrin complexation.[3]

• Scenario 3: Discrepancy between enzyme-based and cell-based assay results.

  • Potential Cause: The compound may have sufficient solubility in the simpler buffer of an enzyme assay but precipitates in the complex environment of cell culture medium, which contains salts, proteins, and other components.

  • Solution: Always assess the solubility of your compound in the final assay medium for both types of experiments.[22]

Conclusion

Overcoming the solubility challenges of triazole derivatives is a critical step in their successful development as research tools and therapeutic agents. By understanding the underlying principles of solubility and systematically applying the troubleshooting strategies and protocols outlined in this guide, you can significantly improve the quality and reproducibility of your experimental data. Remember to always start with the simplest methods and progress to more complex formulations as needed, and to include appropriate controls in all of your experiments.

References

• Kakkar, S., et al. (2022). Computational studies of triazole derivative.
• WuXi AppTec. (2024). 4 Ways Drug Solubility Testing Helps Discovery & Development.
• WuXi AppTec. (n.d.). Kinetic & Thermodynamic Solubility Testing.
• Kireev, D. (2024). Kinetic solubility: Experimental and machine-learning modeling perspectives. PubMed.
• Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
• BenchChem. (2025). Technical Support Center: Troubleshooting Poor Solubility of ent-Kaurane-3 in Biological Assays.
• BenchChem. (2025).
• American Chemical Society. (2020). 1H-1,2,3-Triazole.
• Triclinic Labs. (n.d.). Amorphous Formulation Development: Spray Drying, Holt Melt Extrusion, and Particle Engineering.
• Sarode, S. M., et al. (2011). Preparation and Evaluation of Inclusion Complexes Using Cyclodextrins and Its Derivatives. International Journal of Pharmaceutical and Phytopharmacological Research.
• BenchChem. (2025). Technical Support Center: Troubleshooting Unexpected Results with [Compound].
• MedChemExpress. (n.d.). Compound Handling Instructions.
• Ascendia Pharmaceutical Solutions. (n.d.). AmorSol® - Amorphous Solid Dispersion Technology.
• Singh, A., et al. (2020).
• ResearchGate. (n.d.). Stabilized Amorphous Solid Dispersions with Small Molecule Excipients.
• WuXi AppTec DMPK. (2024).
• International Journal of Pharmaceutical and Phytopharmacological Research. (2018). Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs.
• OAText. (n.d.).
• ResearchGate. (2015).
• Quora. (2018). How to make a stock solution of a substance in DMSO.
• BenchChem. (2025). Application Notes and Protocols for Preparing Stock Solutions of Research Compounds in DMSO.
• Yamashita, T., et al. (2011). Solvent shift method for anti-precipitant screening of poorly soluble drugs using biorelevant medium and dimethyl sulfoxide. PubMed.
• Di, L., & Kerns, E. H. (2006).
• Alsenz, J., & Kansy, M. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track.
• Mor, J. Chem. (2022). Investigation of the Usability of Some Triazole Derivative Compounds as Drug Active Ingredients by ADME and Molecular Docking Properties.
• Patsnap Synapse. (2025). Troubleshooting Guide for Common Protein Solubility Issues.
• RSC Publishing. (2025).
• BenchChem. (2025). Protocol for Dissolving Compounds in DMSO for Biological Assays.
• ResearchGate. (2025). How to make Dimethyl sulfoxide (DMSO)
• International Research Journal of Education and Technology. (n.d.).
• ResearchGate. (2006).
• Wang, J., et al. (2019). Preparation and Properties of Cyclodextrin Inclusion Complexes of Hyperoside. PMC - NIH.
• MDPI. (2023). Preparation, Characterization and Molecular Dynamics Simulation of Rutin–Cyclodextrin Inclusion Complexes.
• SciELO. (n.d.).
• Arabian Journal of Chemistry. (2023).
• PMC. (n.d.). Design and evaluation of novel triazole derivatives as potential anti-gout inhibitors: a comprehensive molecular modeling study.
• Pharma Excipients. (2021). UNGAP-best-practice-for-improving-solubility-data-quality-of-orally-administered-drugs.pdf.
• Wikipedia. (n.d.). 1,2,4-Triazole.
• Google Patents. (n.d.). EP1748759B1 - Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.
• PubMed. (2008).
• Frontiers. (n.d.). Design and evaluation of novel triazole derivatives as potential anti-gout inhibitors: a comprehensive molecular modeling study.
• ResearchGate. (2025). (PDF)
• ResearchGate. (2024).
• Current Science. (2007). Solubility enhancement of hydrophobic drugs using synergistically interacting cyclodextrins and cosolvent.
• SpringerLink. (2021). Development of In Vivo Predictive pH-Gradient Biphasic Dissolution Test for Weakly Basic Drugs.
• BenchChem. (n.d.). Application Notes and Protocols for Dissolving Poorly Soluble Compounds for In-Vivo Studies.
• ResearchGate. (2025). (PDF) Aqueous Solubility Enhancement for Bioassays of Insoluble Inhibitors and QSPR Analysis: A TNF-α Study.
• Semantic Scholar. (n.d.).
• PMC. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review.

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 6. Kinetic solubility: Experimental and machine-learning modeling perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. enamine.net [enamine.net]
• 9. 1H-1,2,3-Triazole - American Chemical Society [acs.org]
• 10. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]
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• 12. EP1748759B1 - Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions - Google Patents [patents.google.com]
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• 16. scielo.br [scielo.br]
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• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Side Products in Triazole S-Alkylation

This guide serves as a specialized technical support resource for researchers optimizing the S-alkylation of 1,2,4-triazole-3-thiols. It is designed to address the specific challenges of regioselectivity and side-product minimization.[1]

Role: Senior Application Scientist Subject: Optimization of Reaction Parameters for Chemoselective S-Alkylation of 1,2,4-Triazole-3-Thiols[1]

The Core Challenge: Ambident Nucleophilicity

The 1,2,4-triazole-3-thiol system presents a classic challenge in heterocyclic chemistry: ambident nucleophilicity .[1] The molecule exists in a tautomeric equilibrium between the thione (NH form) and thiol (SH form).[2] Upon deprotonation, the resulting anion delocalizes charge between the sulfur and the ring nitrogens.

• The Goal: Selective attack by the sulfur atom (S-alkylation).[1]

• The Problem: Competing attack by ring nitrogens (N-alkylation), oxidative dimerization (disulfides), and over-alkylation (quaternization).

To maximize yield, we must leverage Hard-Soft Acid-Base (HSAB) theory .[1] The sulfur atom is a soft nucleophile , while the ring nitrogens are harder nucleophiles . Therefore, reaction conditions must be tuned to favor soft-soft interactions.[1]

Reaction Pathways Diagram

The following diagram illustrates the competing pathways you must control.

Caption: Competing reaction pathways in triazole alkylation. Green path indicates the desired S-alkylation; red paths indicate side reactions.[1]

Troubleshooting Guide (Q&A)

This section addresses specific failure modes reported by users.

Issue 1: "I am observing significant N-alkylated impurities (10-20%). How do I shift selectivity to Sulfur?"

Diagnosis: The reaction conditions likely favor "hard" interactions or thermodynamic equilibration.[1] Corrective Actions:

• Switch to "Softer" Electrophiles: If you are using an alkyl chloride or tosylate (harder electrophiles), switch to an alkyl bromide or iodide . The softer leaving group favors attack by the soft sulfur nucleophile [1].[1]

• Solvent Selection: Use polar aprotic solvents like Acetone or Acetonitrile rather than DMF.[1] While DMF is an excellent solvent, its high polarity can sometimes stabilize the transition state for N-alkylation.[1] Acetone with Potassium Carbonate (

  ) is a "gold standard" system for S-alkylation [3].[1]

• Temperature Control: S-alkylation is typically the kinetically favored product.[1] Lower the reaction temperature (e.g.,

  to Room Temp). High temperatures provide the activation energy required for N-alkylation.[1]

Issue 2: "My product yield is low, and I see a dimer peak in the Mass Spec."

Diagnosis: Oxidative coupling has occurred, forming the disulfide (R-S-S-R) instead of the alkylated product. Corrective Actions:

• Inert Atmosphere: Strictly perform the reaction under Nitrogen or Argon.[1] Thiolates are easily oxidized by atmospheric oxygen.[1]

• Degas Solvents: Sparge your reaction solvents with inert gas for 15 minutes prior to adding the thiol.

• Reducing Agents: In severe cases, adding a catalytic amount of Sodium Metabisulfite (

  ) or running the reaction in the presence of a mild reducing agent can prevent disulfide formation.

Issue 3: "I suspect over-alkylation (quaternization) is occurring."

Diagnosis: The S-alkylated product acts as a nucleophile (at the nitrogen) for a second equivalent of alkyl halide, forming a triazolium salt.[1] Corrective Actions:

• Stoichiometry Control: Never use a large excess of alkyl halide. Use a strict 1.0 : 1.05 equivalent ratio (Thiol : Alkyl Halide).[1]

• Dropwise Addition: Add the alkyl halide slowly to the thiolate solution. This ensures the concentration of free alkyl halide remains low relative to the unreacted thiol [2].[1]

• Monitor Reaction Time: Do not let the reaction stir overnight unnecessarily. Quaternization is often slower than S-alkylation; stop the reaction as soon as the starting material is consumed (monitor by TLC/LC-MS).[1]

Issue 4: "The product is an oil and difficult to crystallize.[1] How do I purify it from N-alkylated isomers?"

Diagnosis: N-alkylated isomers often have similar polarity to S-alkylated products, making separation difficult.[1] Corrective Actions:

• Acid/Base Extraction:

  • Starting Material Removal: The unreacted thiol is acidic (

    ).[1] Wash the organic layer with dilute NaOH (0.1 M).[1] The thiol will move to the aqueous phase, while the S-alkylated product remains in the organic phase.[1]

  • Triazolium Removal: If over-alkylation occurred, the salt is water-soluble.[1] A water wash will remove it.[1]

• Recrystallization: S-alkylated triazoles often crystallize well from Ethanol/Water mixtures or Hexane/Ethyl Acetate .[1] N-alkylated isomers often disrupt the crystal lattice and remain in the mother liquor [2].[1]

Optimized Experimental Protocol

Objective: High-yield S-alkylation of 4,5-substituted-1,2,4-triazole-3-thiol.

Materials

• Substrate: 1,2,4-Triazole-3-thiol derivative (1.0 eq)

• Electrophile: Alkyl Bromide or Iodide (1.05 eq)

• Base: Potassium Carbonate (

  ), anhydrous (1.1 eq)

• Solvent: Acetone (HPLC Grade) or Acetonitrile

Workflow

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen.

• Solvation: Dissolve the triazole-thiol (1.0 eq) in Acetone (10 mL per gram).

• Deprotonation: Add anhydrous

  (1.1 eq).[1] Stir at Room Temperature (RT) for 15–30 minutes.

  • Checkpoint: The solution may change color or become slightly turbid as the thiolate forms.[1]

• Alkylation: Cool the mixture to

  (ice bath). Add the Alkyl Halide (1.05 eq) dropwise over 10 minutes.

• Reaction: Allow the mixture to warm to RT naturally. Stir for 2–4 hours.

  • Monitor: Check TLC (Mobile phase: 30% EtOAc in Hexane). Look for the disappearance of the thiol spot (lower

    ) and appearance of the product (higher ).

• Work-up:

  • Filter off the solid inorganic salts (

    , excess ).

  • Concentrate the filtrate under reduced pressure.[1][3]

  • Purification: Recrystallize the residue from Ethanol/Water (1:1).[1] If an oil persists, dissolve in EtOAc and wash with 0.1 M NaOH (to remove unreacted thiol) followed by Brine.

Parameter Optimization Matrix

Use this table to select conditions based on your specific alkylating agent.

Variable	Recommendation	Rationale
Base	or	Mild bases prevent degradation; Carbonate buffers the reaction.[1]
Solvent	Acetone, MeCN, EtOH	Polar solvents dissolve the thiolate; Aprotic (Acetone) often minimizes N-alkylation compared to DMF.
Leaving Group		Softer leaving groups (Iodide) favor the soft sulfur center (HSAB theory).[1]
Temp		Low temperature favors the kinetic product (S-alkylation).[1]
Atmosphere	or	Essential to prevent disulfide formation ( ).[1]

References

• BenchChem. (2025).[1][3] S-Alkylation of 4,5-diethyl-4H-1,2,4-triazole-3-thiol: A Gateway to Novel Drug Candidates. BenchChem Application Notes. Link

• Fizer, M., et al. (2020). Identifying and explaining the regioselectivity of alkylation of 1,2,4-triazole-3-thiones using NMR, GIAO and DFT methods. Journal of Molecular Structure. Link

• Al-Wahaibi, L.H., et al. (2016). Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. Chemistry Central Journal. Link

• Pearson, R. G. (1963).[1] Hard and Soft Acids and Bases.[1] Journal of the American Chemical Society.[1] (Foundational Theory).[1] Link

Sources

• 1. US9242942B2 - Purification of aryltriazoles - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

purification strategies for sticky dichlorobenzyl triazole precipitates

To: Research & Development Team From: Senior Application Scientist, Separation Sciences Group Subject: Technical Guide: Purification Strategies for Sticky Dichlorobenzyl Triazole Precipitates

Executive Summary

The synthesis of dichlorobenzyl triazole derivatives (common intermediates for fungicides like penconazole or propiconazole analogs) frequently results in "sticky" precipitates, amorphous gums, or "oiling out" during crystallization. This physical state is rarely a random occurrence; it is a symptom of Regioisomeric Impurity (N1 vs. N4 alkylation) or Liquid-Liquid Phase Separation (LLPS) induced by supersaturation control failures.

This guide provides a root-cause diagnostic and three tier-based purification strategies to convert sticky gums into free-flowing, high-purity crystalline solids.

Module 1: Diagnostic & Decision Framework

Before attempting purification, you must characterize the "stickiness." Use this decision matrix to select the correct protocol.

Figure 1: Decision tree for selecting the appropriate purification strategy based on the physical state of the crude isolate.

Module 2: The "Oiling Out" Crisis (Protocol A)

Symptom: The compound forms a separate liquid layer at the bottom of the flask during cooling, rather than crystallizing. Root Cause: The solution has entered the "metastable zone" where Liquid-Liquid Phase Separation (LLPS) is thermodynamically favored over nucleation, often due to impurities depressing the melting point [1].

Troubleshooting Guide

Observation	Immediate Action	Scientific Rationale
Milky Emulsion	STOP Cooling. Reheat to clarity.	Cooling further locks impurities into the oil phase. You must reset the system to a single phase.
Oil Droplets	Add Seed Crystals (0.5 wt%).	Seeds provide a surface for nucleation, bypassing the energy barrier that favors oiling out [2].
No Seeds Available?	Use a Glass Rod to scratch the oil-solvent interface.	Mechanical shear stress can induce nucleation sites at the flask wall.

Corrective Protocol: Dual-Solvent Crystallization

• Dissolution: Dissolve the sticky crude in the minimum amount of warm Isopropyl Alcohol (IPA) or Ethyl Acetate .

• Temperature Control: Hold temperature at 50°C.

• Antisolvent Addition: Slowly add warm Heptane (or Hexane) until slight turbidity persists.

  • Critical Step: If oil droplets form, add a few drops of IPA to redissolve, then add Heptane slower.

• Cooling: Turn off the heat source and let the bath cool to room temperature naturally (do not use an ice bath yet).

• Harvest: Once solids form, cool to 0-5°C, filter, and wash with cold Heptane.

Module 3: Regioisomer Removal via Salt Formation (Protocol C)

Symptom: The product remains a gum despite trituration. Root Cause: The alkylation of 1,2,4-triazole typically yields a mixture of the N1-isomer (desired) and N4-isomer (impurity) . The N4 isomer acts as a solvent, preventing the N1 isomer from crystallizing. Solution: Convert the base into a salt (Nitrate or Hydrochloride). Triazole salts have significantly higher melting points and distinct solubility profiles that allow for easy separation [3].

Step-by-Step: Nitrate Salt Purification

Note: This method is highly effective for dichlorobenzyl azoles (similar to miconazole/econazole processing).

• Dissolution: Dissolve 10 g of crude sticky residue in Acetone (50 mL).

• Acidification:

  • Prepare a solution of Conc. Nitric Acid (HNO₃) in Acetone (1:1 ratio).

  • Warning: Exothermic reaction. Add dropwise with stirring at 0-5°C.

• Precipitation: Continue adding acid until pH ~2. The nitrate salt of the N1-isomer typically crystallizes rapidly, while the N4-isomer nitrate often remains in solution or oils out separately.

• Filtration: Filter the white crystalline salt. Wash with cold acetone.

• Regeneration (Free Base):

  • Suspend the salt in water/DCM.

  • Basify with Ammonium Hydroxide (NH₄OH) to pH 10.

  • Separate the organic layer, dry over MgSO₄, and evaporate.

  • Result: The resulting free base will likely crystallize spontaneously due to high purity.

Module 4: Quantitative Solvent Selection Data

If avoiding salt formation, use this solubility data to design your recrystallization.

Solvent System	Polarity Index	Outcome for Dichlorobenzyl Triazoles	Recommendation
Toluene / Heptane	Low	Excellent. Often yields needles. Heptane acts as the antisolvent.	Primary Choice for non-polar impurities.
IPA / Water	High	Good. Effective for removing inorganic salts, but high risk of oiling out if water is added too fast.	Use only if Toluene fails.
Ethyl Acetate / Hexane	Medium	Variable. Good for chromatography, but evaporation often yields gums.	Use for Trituration (see below).
Dibutyl Ether	Low	Specialized. High boiling point allows high-temp dissolution; low solubility at RT forces crystallization.	Use for stubborn oils.

Module 5: Advanced Trituration (The "Gummy Bear" Fix)

If you have a thick gum that refuses to crystallize, do not add more solvent. You need Trituration .

Protocol:

• Place the gum in a flask.

• Add Pentane or Diethyl Ether (just enough to cover the gum).

• Sonicate or stir vigorously.

• The solvent extracts the lipophilic impurities (uncrystallized oil) from the surface of the gum.

• The gum will eventually harden and crumble into a powder.

• Filter the powder and discard the filtrate (which contains the impurities).

Frequently Asked Questions (FAQs)

Q1: My precipitate is white but turns into a oil when I filter it. Why? A: This is "solvent melt." Your compound likely has a melting point near room temperature when solvated.

• Fix: Filter at -10°C using a chilled funnel. Wash with extremely cold pentane to displace the high-boiling solvent immediately.

Q2: How do I separate the N1 and N4 isomers without making a salt? A: Use Silica Gel Chromatography.

• Mobile Phase: Ethyl Acetate / Hexane (gradient from 20:80 to 50:50).

• Order of Elution: The N1-isomer (less polar) usually elutes after the N4-isomer (more polar) in many azole systems, but this can reverse depending on the exact substitution. Always check TLC. The N4 isomer often trails and causes the "streak" that contaminates the N1 fraction [4].

Q3: The solid is highly colored (yellow/orange). A: Color usually comes from oxidation of the benzyl halide starting material.

• Fix: During recrystallization (Protocol A), add Activated Charcoal (5 wt%) to the hot solution. Stir for 15 minutes, then filter through Celite before cooling.

References

• Mettler Toledo. (2024). Oiling Out in Crystallization: Detection and Strategies.Link

• Pharmalego. (2024). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds.Link

• BenchChem. (2025).[1] Technical Support Center: Purification of 1,2,4-Triazole Salts.Link

• Vertex AI Search Results. (2024). Separation of alkylated 1,2,4-triazole in solution - Chemistry Stack Exchange.Link

• Rizzoli, C., et al. (2009). 1-[2-(2,4-Dichlorophenyl)pentyl]-1H-1,2,4-triazole (Penconazole).[2] Acta Crystallographica Section E. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1-[2-(2,4-Dichloro­phenyl)­pent­yl]-1H-1,2,4-triazole - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Temperature for Triazole Thioether Formation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the critical parameter of reaction temperature in the synthesis of triazole thioethers. Our focus is on providing not just protocols, but the underlying chemical principles to empower you to make informed decisions during your experiments.

Frequently Asked Questions (FAQs)

This section addresses common challenges and questions related to temperature optimization in triazole thioether synthesis, primarily focusing on the widely used Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "click chemistry" pathway.

Issue 1: General Temperature Considerations

Q1: What is the recommended starting temperature for a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to form a triazole thioether?

A1: For most CuAAC reactions, starting at room temperature (typically 20-25 °C) is highly recommended.[1][2] The copper(I)-catalyzed reaction is significantly accelerated compared to the uncatalyzed thermal Huisgen cycloaddition, often by a factor of up to 10⁷, which means elevated temperatures are frequently unnecessary.[2] Many literature protocols for CuAAC reactions involving various functional groups report excellent yields and high purity at room temperature, often within minutes to a few hours.[2][3] Starting at ambient temperature minimizes the risk of side reactions and decomposition of sensitive starting materials or the catalyst itself.

Q2: How does adjusting the temperature generally impact the reaction rate and final yield?

A2: According to kinetic theory, increasing the temperature typically increases the reaction rate. However, the relationship with final yield is more complex.

• Increasing Temperature: A modest increase in temperature (e.g., to 40-60 °C) can be beneficial for sluggish reactions, especially with sterically hindered substrates or when using less active catalyst systems.[4] In some cases, heating is necessary to achieve a reasonable reaction time.[5][6]

• Decreasing Temperature: For highly exothermic reactions or when dealing with unstable reagents, lowering the temperature (e.g., to 0 °C) can improve selectivity and yield by preventing the formation of byproducts.[7] One study noted that for a specific bis(1,2,3-triazole) synthesis, the yield increased as the temperature was decreased from 70 °C to 0 °C.[4][7]

The optimal temperature is a balance between achieving a practical reaction rate and minimizing degradation or side reactions.

Issue 2: Troubleshooting Low Yields

Q3: My reaction is sluggish and the yield is low at room temperature. Should I increase the heat?

A3: Yes, a systematic increase in temperature is a logical next step if a reaction is proceeding slowly. Low conversion can be due to an activation energy barrier that is too high to overcome at room temperature.[6]

Troubleshooting Steps:

• Confirm Reagent Purity: First, ensure your azide, alkyne, and any solvents are pure and, if necessary, deoxygenated. Impurities can inhibit the catalyst.[5][8]

• Verify Catalyst Activity: The most common cause of low yield is the oxidation of the active Cu(I) catalyst to inactive Cu(II).[5][9] Ensure a reducing agent like sodium ascorbate is present and that the reaction is protected from oxygen with an inert atmosphere (Nitrogen or Argon).[5][10]

• Systematic Temperature Increase: If the above are confirmed, increase the temperature incrementally (e.g., to 40 °C, then 60 °C) while monitoring the reaction by TLC or LC-MS. For some systems, like Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC), temperatures of 80-110 °C are common.[5]

• Consider Microwave Irradiation: Microwave heating can dramatically shorten reaction times and improve yields by promoting efficient and rapid heating of the solvent.[5][11][12]

Q4: I increased the temperature and my yield decreased, with many side products appearing. What is happening?

A4: This indicates that the higher temperature is promoting undesired reaction pathways or causing degradation.

Potential Issues at Elevated Temperatures:

• Catalyst Decomposition: Copper(I) catalysts, especially those without robust stabilizing ligands, can disproportionate or degrade at higher temperatures, leading to a loss of catalytic activity.[11]

• Side Reactions: High temperatures can enable competing reaction pathways. A key concern is the uncatalyzed thermal Huisgen cycloaddition, which is not regioselective and will produce a mixture of 1,4- and 1,5-disubstituted triazole isomers, complicating purification.[2][10][13] Other side reactions like Glaser coupling (oxidative homocoupling of alkynes) can also become more prevalent.[2]

• Reagent/Product Degradation: The thioether moiety, the triazole ring itself, or other functional groups on your molecules may not be stable at elevated temperatures for extended periods.[8] Thermal analysis of one 1,2,4-triazole derivative showed initial decomposition starting at 100 °C.[14]

If you observe this, it is crucial to return to a lower temperature and optimize other parameters, such as catalyst loading, solvent, or reaction time.[8]

Issue 3: Substrate and Catalyst Stability

Q5: How does temperature affect the stability and activity of the Cu(I) catalyst?

A5: The Cu(I) oxidation state is essential for the CuAAC reaction, but it is thermodynamically unstable and prone to oxidation to the inactive Cu(II) state.[9] Temperature exacerbates this issue. While ligands like TBTA or THPTA are used to stabilize Cu(I), this stability is not infinite.[9] Higher temperatures increase the rate of catalyst oxidation and other deactivation pathways. Therefore, for CuAAC, it is generally best to use the lowest temperature that provides a reasonable reaction rate.

Q6: Are thioether-containing azides or alkynes particularly sensitive to temperature?

A6: Thioethers (sulfides) are generally robust functional groups. However, they can be susceptible to oxidation, especially at elevated temperatures in the presence of an oxidant. While the standard CuAAC reaction is not oxidative, the presence of adventitious oxygen (air) and a copper catalyst could potentially lead to oxidation to sulfoxides or sulfones, particularly under harsh heating conditions. It is therefore good practice to run reactions involving thioethers under an inert atmosphere, especially when heating.[5][10]

Experimental Protocol: Temperature Screening

This protocol outlines a systematic approach to identify the optimal reaction temperature.

Objective: To determine the temperature that provides the highest yield of the desired triazole thioether in a reasonable timeframe with minimal side product formation.

Methodology:

• Baseline Reaction: Set up the reaction at room temperature (25 °C) under an inert atmosphere. Use your standard concentrations of alkyne (1.0 eq), azide (1.1-1.2 eq), copper source (e.g., CuSO₄·5H₂O, 1-5 mol%), and reducing agent (e.g., Sodium Ascorbate, 10-20 mol%).[5]

• Parallel Reactions: Prepare 3-4 identical reactions in parallel.

  • Vial 1: 25 °C (Room Temperature)

  • Vial 2: 40 °C

  • Vial 3: 60 °C

  • Vial 4: 80 °C

• Monitoring: Monitor the progress of each reaction at set time intervals (e.g., 1h, 3h, 6h, 24h) using TLC or LC-MS. Quantify the percentage of product formation relative to the starting materials.

• Analysis: After a set period (e.g., 24 hours), quench all reactions. Analyze the crude reaction mixtures by LC-MS and ¹H NMR to determine the yield of the desired product and the presence of any major impurities or side products.

Data Presentation: Temperature Guidelines for Azide-Alkyne Cycloadditions

The optimal temperature is highly dependent on the specific catalyst and substrates used. The following table provides general guidelines.

Reaction Type	Catalyst System	Typical Temperature Range	Notes
Copper-Catalyzed (CuAAC)	CuSO₄ / Sodium Ascorbate	0 °C to 60 °C	Room temperature is the most common starting point.[2][3][10] Lower temperatures may improve selectivity, while higher temperatures can accelerate slow reactions.[7]
Ruthenium-Catalyzed (RuAAC)	[Cp*RuCl] complexes	80 °C to 110 °C	Generally requires heating to achieve good yields.[5] This method is used to obtain the 1,5-regioisomer.[13]
Thermal (Uncatalyzed) Huisgen Cycloaddition	None	> 90 °C	Requires high temperatures and often long reaction times.[2][15] Produces a mixture of 1,4- and 1,5-isomers and is generally avoided if possible.[4][13]

Visualizations

Troubleshooting Workflow for Temperature Optimization

This diagram outlines a logical decision-making process when troubleshooting temperature-related issues in triazole thioether synthesis.

Caption: A workflow for troubleshooting temperature-related issues.

Impact of Temperature on Reaction Outcomes

This diagram illustrates the conceptual relationship between reaction temperature and key outcomes like reaction rate, product yield, and side product formation.

Caption: Relationship between temperature and reaction outcomes.

References

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides.
• Technical Support Center: Solvent Effects on the Rate of Thiazole Form
• Technical Support Center: Optimiz
• "common challenges in the synthesis of 1,2,4-triazole deriv
• Optimization of Triazole Production Through Microwave-Assisted Synthesis.Broad Institute.
• Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition.Beilstein Journals.
• Troubleshooting low yields in Hantzsch thiazole synthesis.Benchchem.
• Technical Support Center: Solvent Effects on the Regioselectivity of Triazole Form
• Effect of Temperature and Solvent on Molecular Interactions of 1,2,4-Triazole Derivative.Asian Journal of Research in Chemistry.
• Conditional Copper‐Catalyzed Azide–Alkyne Cycloaddition by Catalyst Encapsulation.
• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review.Frontiers.
• Protocol for Azide-Alkyne Click Chemistry.BroadPharm.
• Click Chemistry Azide-Alkyne Cycloaddition.Organic-chemistry.org.
• Azide-alkyne Huisgen cycloaddition.Wikipedia.
• Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review.SciSpace.
• Making triazoles, the green way.

Sources

• 1. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition [beilstein-journals.org]
• 3. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 4. scispace.com [scispace.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 8. benchchem.com [benchchem.com]
• 9. broadpharm.com [broadpharm.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. broadinstitute.org [broadinstitute.org]
• 12. Making triazoles, the green way | Feature | RSC Education [edu.rsc.org]
• 13. Click Chemistry [organic-chemistry.org]
• 14. ajrconline.org [ajrconline.org]
• 15. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Low Purity in 1,2,4-Triazole Derivative Synthesis

Welcome to the Technical Support Center for the synthesis of 1,2,4-triazole derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this critical heterocyclic scaffold. The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] However, achieving high purity can be a significant hurdle. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you optimize your synthetic protocols and obtain high-purity 1,2,4-triazole derivatives.

Troubleshooting Guide: Addressing Low Purity

This section addresses specific issues related to low purity in 1,2,4-triazole derivative synthesis. Each problem is presented in a question-and-answer format, detailing the probable causes and providing actionable solutions.

Issue 1: My final product is a mixture of 1,3- and 1,5-disubstituted 1,2,4-triazole isomers. How can I improve regioselectivity?

The formation of isomeric mixtures is a frequent challenge, particularly when using unsymmetrical starting materials.[3] The root cause often lies in the reaction mechanism and the nature of the reactants.

Probable Causes & Solutions:

• Reaction Type and Substrate Choice:

  • Einhorn-Brunner Reaction: This method involves the condensation of diacylamines (imides) with hydrazines.[1][4][5] When an unsymmetrical imide is used, the regioselectivity is governed by the electronic properties of the two acyl groups. The incoming hydrazine will preferentially attack the more electrophilic carbonyl carbon.

    • Solution: To favor a specific isomer, carefully select the diacylamine starting material. The acyl group derived from the stronger carboxylic acid will preferentially be at the 3-position of the triazole ring.[1][3][6]

  • Pellizzari Reaction: This reaction condenses amides and acyl hydrazines.[7][8][9] If the acyl groups of the amide and the acylhydrazine are different, an interchange of these groups can occur, leading to a mixture of triazoles.[7]

    • Solution: To minimize isomeric mixtures, it is often best to use symmetrical starting materials where the acyl groups on both the amide and the acylhydrazine are identical.

• Catalyst-Controlled Synthesis:

  • Solution: For certain reactions, the choice of catalyst can dictate the regiochemical outcome. For instance, in the [3+2] cycloaddition of isocyanides with diazonium salts, a silver(I) catalyst can selectively produce 1,3-disubstituted 1,2,4-triazoles, while a copper(II) catalyst favors the formation of 1,5-disubstituted isomers.[3][10]

Experimental Protocol: Catalyst-Controlled Regioselective Synthesis

Step	Procedure
1	Reactant Preparation: In a clean, dry reaction vessel under an inert atmosphere, dissolve the isocyanide (1.0 eq) and the diazonium salt (1.1 eq) in a suitable aprotic solvent (e.g., Dichloromethane or Acetonitrile).
2	Catalyst Addition: For 1,3-disubstituted product, add Ag(I) catalyst (e.g., AgOAc, 5 mol%). For 1,5-disubstituted product, add Cu(II) catalyst (e.g., Cu(OAc)₂, 5 mol%).
3	Reaction: Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
4	Work-up: Once the reaction is complete, filter the reaction mixture to remove the catalyst. Wash the filtrate with water and brine.
5	Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

dot

Caption: Decision workflow for addressing isomeric impurities.

Issue 2: My reaction has a low yield and the crude product contains a significant amount of unreacted starting materials.

Low conversion is a common problem that directly impacts purity, making purification more challenging.

Probable Causes & Solutions:

• Suboptimal Reaction Conditions:

  • Many traditional methods for synthesizing 1,2,4-triazoles, such as the Pellizzari and Einhorn-Brunner reactions, require high temperatures and long reaction times.[3][8] Insufficient heat or time can lead to incomplete reactions.

    • Solution:

      • Temperature and Time: Carefully optimize the reaction temperature and duration. Monitor the reaction progress using TLC or LC-MS to ensure it goes to completion.[3] For sluggish reactions, a modest increase in temperature or extended reaction time may be necessary.[11]

      • Microwave Irradiation: Consider using microwave irradiation, which has been shown to significantly shorten reaction times and increase yields in many triazole syntheses, including the Pellizzari reaction.[3][8]

• Purity of Starting Materials:

  • Impurities in your starting materials can inhibit the reaction or lead to the formation of side products.[3] Hydrazines, in particular, can be unstable and should be handled with care.

    • Solution: Ensure all starting materials and reagents are of high purity. Purify them before use if necessary. Use fresh or properly stored hydrazines.[3]

• Inefficient Water Removal:

  • Many 1,2,4-triazole syntheses are condensation reactions that produce water as a byproduct. If not removed, the accumulation of water can inhibit the reaction from reaching completion.

    • Solution: If your reaction setup allows, use a Dean-Stark apparatus to azeotropically remove water as it is formed.[12]

• Steric Hindrance:

  • Bulky substituents on the starting materials can slow down the reaction rate, leading to incomplete conversion in a given timeframe.[3][10]

    • Solution: While you may not be able to change the substituents, be prepared to use more forcing conditions (higher temperature, longer reaction time) and monitor the reaction closely.

dot

Caption: Troubleshooting workflow for low reaction yield.

Issue 3: I am struggling with the purification of my 1,2,4-triazole derivative.

Purification can be challenging due to the polar nature of the triazole ring and the potential for closely-eluting impurities.[3]

Effective Purification Strategies:

• Column Chromatography:

  • This is the most common method for purifying 1,2,4-triazole derivatives.[3][11]

    • Stationary Phase: Silica gel is typically used.

    • Mobile Phase: A gradient of a polar solvent (e.g., methanol or ethyl acetate) in a less polar solvent (e.g., dichloromethane or hexanes) is often effective.[3][13] A common starting point is a chloroform:methanol (e.g., 90:10) mixture.[14]

• Recrystallization:

  • If your product is a solid, recrystallization can be a highly effective method for achieving high purity.[3]

    • Solvent Selection: The choice of solvent is critical and may require experimentation. The ideal solvent will dissolve the product at high temperatures but not at room temperature, while impurities remain soluble at all temperatures. Common solvents include ethanol or acetic acid.[12]

• Purification via Salt Formation:

  • The basic nitrogen atoms in the 1,2,4-triazole ring can be protonated to form salts. This can be exploited for purification.

    • Procedure: Dissolve the crude product in an organic solvent and add an acid (e.g., HCl in ether) to precipitate the triazole salt. The salt can then be filtered, washed, and neutralized to recover the pure free base.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic methods for preparing 1,2,4-triazole derivatives?

A1: Several classical methods are widely used:

• Pellizzari Reaction: The condensation of an amide and an acylhydrazine.[4][7]

• Einhorn-Brunner Reaction: The condensation of a diacylamine (imide) with a hydrazine.[1][4][5]

• From Thiosemicarbazides: Acylation with an acid followed by cyclization.[15] Modern methods also include multi-component reactions and catalyst-controlled cycloadditions.[10][16]

Q2: How can I monitor the progress of my 1,2,4-triazole synthesis?

A2: Thin Layer Chromatography (TLC) is a quick and effective way to monitor the consumption of starting materials and the formation of the product.[3][12] For more quantitative analysis and to check for the formation of isomers or side products, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended.[3]

Q3: What analytical techniques are essential for confirming the purity and identity of my final product?

A3: A combination of techniques is necessary for a comprehensive assessment:

• High-Performance Liquid Chromatography (HPLC): To obtain a quantitative measure of purity.[17] A C18 reverse-phase column with a gradient of acetonitrile in water is a common setup.[17]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the chemical structure and identifying any isomeric impurities. The chemical shifts of the triazole protons can often distinguish between N-1 and N-4 isomers.[17]

• Mass Spectrometry (MS): To confirm the molecular weight of the product. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used to identify and quantify volatile impurities.[17]

Q4: Are there more environmentally friendly or "green" methods for synthesizing 1,2,4-triazoles?

A4: Yes, there is growing interest in developing greener synthetic routes. Microwave-assisted synthesis is a prominent example, as it often reduces reaction times, energy consumption, and sometimes the need for a solvent.[3] Additionally, research into one-pot reactions and the use of more benign solvents and catalysts is ongoing.[10]

Data Summary

Table 1: Common HPLC Conditions for Purity Analysis of 1,2,4-Triazole Derivatives

Parameter	Typical Conditions	Reference
Column	C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)	[17]
Mobile Phase	Gradient of acetonitrile in water (with 0.1% formic acid or TFA)	[17][18]
Flow Rate	1.0 mL/min	[17]
Detection	UV at 200-210 nm	[17][19]
Sample Prep	Dissolve in initial mobile phase composition	[17]

References

• Atkinson, M. R., & Polya, J. B. (1952). The Chemistry of Trianoles. Part I. The Pellizzari Reaction. Journal of the Chemical Society, 3418. [Link]

• Kaur, P., Kaur, R., & Goswami, M. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives. International Research Journal of Pharmacy, 9(7), 1-9. [Link]

• Wikipedia. (n.d.). Pellizzari reaction. Retrieved from [Link]

• Grokipedia. (n.d.). Pellizzari reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Einhorn–Brunner reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. Retrieved from [Link]

• ISRES Publishing. (2022). Chemistry of 1,2,4-Triazoles in Current Science. [Link]

• Wikipedia. (n.d.). 1,2,4-Triazole. Retrieved from [Link]

• Journal of Sustainable Materials Processing and Management. (2023). Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 1,2,4-triazole. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Separation of 1,2,4-Triazole and Guanylurea on Primesep 100 Column. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Triazole acetic acid and 1,2,4-Triazole on Primesep 100 Column. Retrieved from [Link]

• ResearchGate. (2019). Characterization and purification of 1,2,4-triazole-containing phthalocyanines synthesized by microwave method and structure elucidation by spectroscopic techniques. [Link]

• MDPI. (2024). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. [Link]

• Frontiers. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scispace.com [scispace.com]
• 5. Einhorn-Brunner Reaction [drugfuture.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Pellizzari Reaction [drugfuture.com]
• 8. Pellizzari reaction - Wikipedia [en.wikipedia.org]
• 9. grokipedia.com [grokipedia.com]
• 10. isres.org [isres.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. ijpcbs.com [ijpcbs.com]
• 14. researchgate.net [researchgate.net]
• 15. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]
• 16. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. HPLC Separation of Triazole acetic acid and 1,2,4-Triazole on Primesep 100 Column | SIELC Technologies [sielc.com]
• 19. helixchrom.com [helixchrom.com]

Technical Support Center: Compound Stability in DMSO Solutions

Welcome to the Stability Support Hub. Role: Senior Application Scientist Subject: Troubleshooting & Resolving Compound Instability in DMSO Status: Operational

Introduction: The DMSO Paradox

Dimethyl Sulfoxide (DMSO) is the universal solvent of drug discovery due to its amphipathic nature—it dissolves both polar and non-polar moieties. However, this utility comes with a hidden cost: DMSO is chemically active and physically dynamic. It is not an inert void; it is a reactive matrix.

This guide moves beyond basic "storage advice" to address the mechanistic root causes of compound failure: Hygroscopicity, Cryoconcentration, and Oxidative Stress.

Quick Triage: What is your issue?

Symptom	Probable Cause	Immediate Action
Visible Precipitate after thawing	"Cold Shock" or Water Uptake	Do NOT vortex immediately. Heat to 37°C.
Mass Shift (+16 / +32 Da)	Oxidation (S-oxidation)	Purge headspace with Argon. Check for thioethers.
Concentration Drift	Hygroscopic Dilution	Check water content. If >10%, re-make stock.
Ghost Peaks (LC-MS)	Plasticizer Leaching	Switch from Polystyrene (PS) to Polypropylene (PP).

Module 1: The Freeze-Thaw Dilemma (Physical Stability)

The Core Problem: Users often assume that freezing stops all chemistry. In DMSO, this is false. Pure DMSO freezes at 18.5°C . However, DMSO is extremely hygroscopic.[1][2] As it absorbs atmospheric water, the freezing point drops drastically (Freezing Point Depression).[2]

The "Slush Zone" Danger: If your DMSO stock has absorbed moisture (e.g., 10-20% water), its freezing point may drop below the temperature of your freezer (e.g., -20°C).

• Result: The sample remains a viscous liquid or "slush" in the freezer.

• Consequence: Chemical degradation reactions continue, and solubility decreases, driving precipitation (Cryoprecipitation).

Data: Freezing Point Depression by Water

Water Content (% w/w)	Freezing Point (°C)	Physical State at -20°C	Risk Level
0% (Pure)	+18.5°C	Solid	Low
10%	~ +5°C	Solid	Low
33% (Eutectic)	-73°C	Liquid/Slush	CRITICAL

Expert Insight: A stock solution stored at -20°C that has absorbed >30% water will never freeze. It effectively sits in a "cold reactor" state for months.

Protocol: The "Slow-Thaw" Recovery

Do not vortex a frozen cloudy vial. This promotes crystal nucleation.

• Visual Inspection: If solid, check for cloudiness.

• Thermal Equilibration: Place the vial in a 37°C dry bath for 10–15 minutes.

  • Why? Solubility in DMSO is highly temperature-dependent. You must re-solubilize the "crash-out" before agitation.

• Acoustic Mixing (Preferred): Use non-contact acoustic mixing if available.

• Sonication (Alternative): Sonicate in a water bath at 30–35°C for 5 minutes.

  • Warning: High-frequency sonication can generate heat and radical species; keep it brief.

• Centrifugation: Spin at 1000 x g for 1 minute to clear the meniscus.

Module 2: Chemical Integrity (Oxidation & Hydrolysis)

The Core Problem: DMSO is a mild oxidant (related to the Swern Oxidation mechanism).[3] It can transfer oxygen to susceptible functional groups, particularly thioethers (sulfides) and thiols .

Mechanism of Action:

• S-Oxidation: Thioethers (

  ) are oxidized to sulfoxides ( ) and sulfones ( ).

• Disulfide Formation: Free thiols (

  ) are oxidized to disulfides ( ).

• Hydrolysis: Absorbed water attacks esters, amides, and halides.

Visualizing the Degradation Pathways

Figure 1: The "Triad of Instability." Water absorption drives two of the three primary failure modes (Hydrolysis and Precipitation), while DMSO's intrinsic chemistry drives Oxidation.

FAQ: Preventing Oxidation

Q: My LC-MS shows a +16 Da peak. Is my compound ruined? A: Likely yes. +16 Da usually indicates the addition of one oxygen atom (Sulfoxide formation).

• Prevention: Store stocks under an inert atmosphere.

  • Gold Standard: Argon overlay (heavier than air, stays in the tube).

  • Silver Standard: Nitrogen purge.

  • Avoid: Storing with large headspaces (air gaps) in the vial.

Module 3: Container Compatibility & Leaching

The Core Problem: DMSO is a powerful solvent that can extract additives from plastic containers.

• Polystyrene (PS): INCOMPATIBLE. DMSO will dissolve the surface, leaching monomers and causing the plate to crack/fog.

• Polypropylene (PP): COMPATIBLE , but with caveats. Cheap PP tubes contain "slip agents" (e.g., Erucamide, Oleamide) to help them eject from molds. DMSO extracts these.

The "Ghost Peak" Phenomenon: In LC-MS, you may see high-intensity peaks that do not match your compound. These are often leached slip agents.

Container Selection Guide

Material	Compatibility	Use Case	Risk
Borosilicate Glass	Excellent	Long-term Storage (>6 mo)	Alkali leaching (rare)
Polypropylene (PP)	Good	Working Stocks (<6 mo)	Leachables (Slip agents)
Polystyrene (PS)	FAIL	NEVER	Dissolution/Cracking
Cyclic Olefin (COC)	Excellent	High-Density Plates	Low

Module 4: Troubleshooting Workflow (Decision Logic)

Follow this logic gate when retrieving a compound from storage.

Figure 2: Operational Logic for Handling Stored DMSO Stocks. Note that if a pellet forms, the supernatant concentration is no longer reliable and must be re-measured.

References

• Waybright, T. J., et al. (2009). "Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives." Journal of Biomolecular Screening. Link

• Cheng, X., et al. (2003).[4] "Studies on Repository Compound Stability in DMSO under Various Conditions." Journal of Biomolecular Screening. Link

• Popa-Burke, I., et al. (2014).[5] "Compound Precipitation in High-Concentration DMSO Solutions." Journal of Biomolecular Screening. Link

• Ziath. "The Effects of Water on DMSO and Effective Hydration Measurement."[2] Ziath Technical Notes. Link

• BenchChem. "Technical Support Center: Compound Stability in DMSO-d6." BenchChem Support. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. ziath.com [ziath.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Compound precipitation in high-concentration DMSO solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Alternative Catalysts for 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole. This document is designed for researchers, chemists, and drug development professionals seeking to optimize this critical S-alkylation reaction. We will move beyond conventional methods to explore alternative catalytic systems that can enhance yield, reduce reaction times, improve selectivity, and align with green chemistry principles.

The synthesis of this target molecule involves the S-alkylation of 4H-1,2,4-triazole-3-thiol with a 2,6-dichlorobenzyl halide. While traditionally performed using a strong base in a polar aprotic solvent, this approach often presents challenges, including long reaction times, the use of hazardous solvents, and the formation of undesired N-alkylated byproducts. This guide provides solutions to these common issues through a series of frequently asked questions and detailed troubleshooting protocols.

Frequently Asked Questions (FAQs)

Q1: What are the limitations of the conventional synthesis method?

The conventional approach typically involves deprotonating 4H-1,2,4-triazole-3-thiol with a base like potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) in a solvent such as N,N-dimethylformamide (DMF) or acetone, followed by the addition of the 2,6-dichlorobenzyl halide. Key limitations include:

• Harsh Conditions: Often requires high temperatures and long reaction times, which can lead to side product formation and degradation.

• Hazardous Solvents: Solvents like DMF are toxic and difficult to remove, posing environmental and safety risks.

• Selectivity Issues: While S-alkylation is generally favored due to the higher nucleophilicity of the sulfur atom (thiolate), competitive N-alkylation can occur, complicating purification and reducing the yield of the desired product.

• Workup Complexity: The use of homogenous bases and high-boiling point solvents can make product isolation and purification challenging.

Q2: What are the primary classes of alternative catalysts for this S-alkylation reaction?

Several classes of alternative catalysts can address the limitations of the conventional method. The most prominent are:

• Phase-Transfer Catalysts (PTC): These catalysts, typically quaternary ammonium or phosphonium salts, facilitate the transfer of the triazole thiolate anion from a solid or aqueous phase into an organic phase where the alkylating agent resides. This enhances reaction rates and allows for the use of less hazardous, biphasic solvent systems.[1]

• Ionic Liquids (ILs): ILs are salts that are liquid at or near room temperature.[2] They can act as the solvent, catalyst, or co-solvent, often promoting high yields and selectivity. Their negligible vapor pressure makes them an environmentally friendly alternative to volatile organic compounds (VOCs).[2][3]

• Microwave-Assisted Synthesis (MAOS): The use of microwave irradiation can dramatically reduce reaction times from hours to minutes.[4] This rapid, uniform heating often leads to higher yields and cleaner reaction profiles by minimizing the formation of byproducts.[5][6]

• Metal-Free Organic Superbases: Strong, non-nucleophilic organic bases, such as phosphazene superbases, can efficiently deprotonate the thiol under mild conditions, offering high selectivity and simple operational procedures.[7]

Q3: How do I choose the most suitable alternative catalytic system for my experiment?

The optimal choice depends on your specific experimental goals, such as improving yield, reducing environmental impact, or accelerating the reaction. The following decision-making workflow can guide your selection.

Caption: Workflow for selecting an alternative catalyst.

Troubleshooting Guide

Q: My reaction yield is consistently low. What are the likely causes and how can an alternative catalyst help?

A: Low yields in this S-alkylation are often due to incomplete reaction, steric hindrance from the 2,6-dichloro groups, or degradation of reactants/products under harsh conditions.

• Causality: The nucleophilicity of the triazole thiolate may be insufficient in a conventional solvent system to efficiently attack the sterically hindered electrophilic carbon of the 2,6-dichlorobenzyl chloride. High temperatures used to force the reaction can cause decomposition.

• Troubleshooting with Alternative Catalysts:

  • Implement Phase-Transfer Catalysis (PTC): A catalyst like tetrabutylammonium bromide (TBAB) can form a lipophilic ion pair with the triazole thiolate, effectively transporting it into an organic phase to react. This "naked" anion is a much stronger nucleophile, enabling the reaction to proceed at lower temperatures and with higher efficiency.[1]

  • Employ Microwave-Assisted Synthesis (MAOS): Microwave irradiation provides rapid and efficient energy transfer directly to the polar reactants, overcoming the high activation energy barrier of the reaction.[5] This can increase the yield and reduce the reaction time from many hours to mere minutes.[8]

Q: I am observing a significant amount of an N-alkylated side product. How can I improve S-selectivity?

A: The formation of N-alkylated isomers is a common problem. The 1,2,4-triazole ring has multiple nitrogen atoms that can act as nucleophiles. S-alkylation vs. N-alkylation is governed by the Hard and Soft Acids and Bases (HSAB) principle. The thiolate sulfur is a "soft" nucleophile, while the nitrogen atoms are "harder." The carbon of the benzyl halide is a "soft" electrophile. Soft-soft interactions are favored.

• Causality: The use of highly polar, aprotic solvents (like DMF) can solvate the thiolate anion effectively but may not sufficiently differentiate it from the nitrogen nucleophiles, leading to a loss of selectivity.

• Troubleshooting with Alternative Catalysts:

  • Use a Biphasic PTC System: Conducting the reaction in a less polar solvent (e.g., toluene) with a solid base (K₂CO₃) and a PTC catalyst strongly favors S-alkylation. The soft thiolate anion is preferentially extracted into the organic phase by the PTC, while the harder nitrogen anions remain largely in the solid/aqueous phase.

  • Consider an Organic Superbase: A non-nucleophilic superbase like P4-t-Bu can generate the thiolate anion cleanly under very mild conditions, which often preserves the inherent selectivity for the softer sulfur atom.[7]

Q: The reaction is too slow for our process needs. How can I accelerate it without compromising the product?

A: Long reaction times are a major drawback of conventional heating methods for sterically hindered substrates.

• Causality: The kinetic barrier for the SN2 reaction is high due to steric hindrance around the electrophilic center. Conventional heating relies on thermal conduction, which is slow and inefficient.

• Troubleshooting with Alternative Catalysts:

  • Microwave-Assisted Synthesis (MAOS) is the premier solution. The direct interaction of microwaves with polar molecules in the reaction mixture leads to rapid, uniform heating that can accelerate reactions by orders of magnitude.[4] Several studies report reducing reaction times from over 10 hours to under 30 minutes with improved or maintained yields.[6][8]

  • Combine MAOS with Ionic Liquids: The synergy between microwave heating and ionic liquids can be particularly effective.[2][3] ILs couple efficiently with microwave energy and can also stabilize the transition state, further accelerating the reaction.

Comparison of Catalytic Systems

Catalytic System	Typical Conditions	Advantages	Disadvantages
Conventional	K₂CO₃ in DMF, 80-100 °C, 8-12 h	Simple setup, inexpensive base	Slow, harsh conditions, hazardous solvent, potential side products
Phase-Transfer (PTC)	TBAB, K₂CO₃, Toluene/H₂O, 60-80 °C, 2-4 h	Faster, milder conditions, higher S-selectivity, greener solvents	Catalyst may need to be removed, requires biphasic system
Ionic Liquid (IL)	[BMIM]Br, 100-130 °C, 1-3 h	Recyclable, green solvent, often high yield and selectivity	Higher initial cost, viscosity can be an issue
Microwave (MAOS)	Ethanol or solvent-free, 100-140 °C, 5-25 min	Extremely fast, high yields, improved purity[5]	Requires specialized microwave reactor equipment

Experimental Protocols

Protocol 1: Phase-Transfer Catalyzed S-Alkylation

This protocol describes a robust method using tetrabutylammonium bromide (TBAB) as a phase-transfer catalyst.

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4H-1,2,4-triazole-3-thiol (1.0 eq), potassium carbonate (K₂CO₃, 2.0 eq), and tetrabutylammonium bromide (TBAB, 0.1 eq).

• Solvent Addition: Add toluene and water to create a biphasic system (e.g., 10:1 v/v ratio).

• Reactant Addition: Add 2,6-dichlorobenzyl chloride (1.05 eq) to the mixture.

• Reaction: Heat the mixture to 80 °C and stir vigorously for 2-4 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Workup: After completion, cool the reaction to room temperature. Separate the organic layer. Wash the organic layer with water (2x) and then with brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Protocol 2: Microwave-Assisted S-Alkylation

This protocol leverages the speed and efficiency of microwave irradiation.[8]

• Reagent Preparation: In a 10 mL microwave-safe reaction vessel equipped with a magnetic stir bar, combine 4H-1,2,4-triazole-3-thiol (1.0 eq), 2,6-dichlorobenzyl chloride (1.05 eq), and a catalytic amount of a base like K₂CO₃ (1.5 eq).

• Solvent Addition: Add a minimal amount of a polar solvent like ethanol or isopropanol (e.g., 3-5 mL). Solvent-free conditions can also be explored.

• Reaction: Seal the vessel and place it in a scientific microwave reactor. Set the temperature to 120-140 °C, the power to 200-300 W, and the reaction time to 10-20 minutes.

• Workup: After the reaction is complete, cool the vessel to room temperature using compressed air.

• Purification: Add cold water to the reaction mixture to precipitate the product. Collect the solid by filtration, wash with water, and dry. If necessary, recrystallize the crude product from ethanol to obtain pure 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole.

Caption: General reaction scheme for S-alkylation.

References

• Cuffaro, D., et al. (2020). Ionic liquid-promoted green synthesis of biologically relevant diaryl thioethers. Green Chemistry Letters and Reviews, 13(4), 295-302. [2][3]

• BenchChem (2025). Microwave-Assisted Synthesis of 1,2,4-Triazole Derivatives: Application Notes and Protocols. BenchChem. [5]

• Lazar, F., et al. (2014). Synthesis of some new 1,2,4-triazole derivatives. Journal of Chemical and Pharmaceutical Research, 6(12), 754-759. [1]

• Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. (2025). RSC Publishing. [8]

• Gorgu, O., et al. (2020). Microwave-assisted synthesis and pharmacological screening of some triazolothiadiazole derivatives. Brazilian Journal of Pharmaceutical Sciences, 56. [6]

• Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. (2024). MDPI. [9]

• Microwave Assisted Synthesis of Triazole based Scaffolds by Green Approaches and Catalytic Innovations: A Review. (n.d.). IJSDR.

• Making triazoles, the green way. (2007). RSC Education. [4]

• Superbase-promoted site-selective alkylation of triazole heteroarenes. (n.d.). ResearchGate. [7]

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Technical Support Center: Navigating Reproducibility in Triazole Biological Assays

Welcome to the Technical Support Center for Triazole Biological Assays. As a Senior Application Scientist, I've designed this resource to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights to address the common and complex reproducibility challenges encountered when working with triazole compounds. This guide moves beyond simple step-by-step instructions to explain the "why" behind experimental choices, empowering you to design robust, self-validating assays.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and issues that arise during triazole biological assays.

Q1: My MIC results for a specific triazole-fungal pairing are inconsistent across experiments. What are the most likely causes?

Inconsistent Minimum Inhibitory Concentration (MIC) results are a frequent challenge and can stem from several factors. The most critical are often related to the initial setup of the assay.

• Inoculum Preparation: The density of the fungal inoculum is paramount for reproducible results. A standardized inoculum should be prepared from a fresh culture (typically 18-24 hours old). It is crucial to verify the inoculum density using a spectrophotometer or hemocytometer before adding it to the assay plate.[1]

• Media and Reagents: The composition and pH of the culture medium can significantly impact both fungal growth and the activity of the triazole compound. For instance, the Clinical and Laboratory Standards Institute (CLSI) recommends RPMI-1640 medium buffered with MOPS for many yeast susceptibility tests.[2][3] Ensure all media and reagents are within their expiration dates and have been stored under the recommended conditions.

• Incubation Conditions: Strict adherence to the recommended incubation time and temperature for the specific fungal species is essential. Deviations can lead to variability in fungal growth rates and, consequently, MIC values.[1]

Q2: I'm observing "trailing growth" in my broth microdilution assay. How should I interpret these results, and can this phenomenon be mitigated?

Trailing growth, characterized by reduced but persistent fungal growth over a wide range of triazole concentrations, can make endpoint determination difficult.[4] This can lead to the misclassification of a susceptible isolate as resistant.[5]

• Interpretation: The "trailing effect" is often observed with fungistatic agents like azoles, which inhibit rather than kill the fungi.[4] It's important to recognize that isolates exhibiting trailing growth are often still susceptible to the drug in a clinical context.[5][6] Standardized protocols from bodies like CLSI and EUCAST provide specific guidance on how to read endpoints in the presence of trailing. For azoles, the MIC is typically defined as the lowest drug concentration that causes a significant (e.g., ≥50%) decrease in growth compared to the positive control.[5]

• Mitigation Strategies:

  • pH Adjustment: The trailing phenomenon can be pH-dependent. Some studies have shown that adjusting the pH of the test medium to be more acidic (e.g., pH ≤5.0) can reduce or eliminate trailing for certain Candida species without affecting the MICs of truly resistant or susceptible isolates.[3][7]

  • Reading Time: For some isolates, reading the MIC at an earlier time point (e.g., 24 hours instead of 48 hours) may provide a clearer endpoint before trailing becomes prominent.[6] However, this must be validated against reference strains.

  • Spectrophotometric Reading: Using a microplate reader to determine the percentage of growth inhibition can provide a more objective and reproducible endpoint compared to visual inspection.[5][8][9]

Q3: My novel triazole compound has poor solubility in aqueous media. How can I accurately assess its biological activity?

The physicochemical properties of novel triazole compounds, such as solubility and stability, are critical considerations.[10][11][12][13]

• Solvent Selection: Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock solutions of antifungal agents.[8] However, it's crucial to be aware that high concentrations of DMSO can inhibit fungal growth.[8][9] A preliminary experiment to determine the tolerance of your fungal strain to various DMSO concentrations is recommended. Typically, the final concentration of DMSO in the assay should not exceed 1-2%.

• Compound Stability: The stability of your triazole compound in the assay medium and under your experimental conditions (e.g., temperature, light exposure) should be verified.[10] Degradation of the compound during the assay will lead to an underestimation of its potency.

• Alternative Formulations: If solubility remains an issue, exploring different formulation strategies, such as the use of cyclodextrins or other solubilizing agents, may be necessary. However, these agents must also be tested for any intrinsic antifungal activity or potentiation effects.

Q4: There is a significant discrepancy between the in vitro activity and the in vivo efficacy of my triazole compound. What could be the reasons?

Discrepancies between in vitro and in vivo results are a common hurdle in drug development. Several factors can contribute to this:

• Protein Binding: Triazole compounds can bind to serum proteins, such as human serum albumin.[14] This binding can reduce the concentration of free, active drug available to interact with the fungal target in vivo. It is advisable to perform in vitro assays in the presence of serum or albumin to assess the impact of protein binding on the compound's activity.

• Pharmacokinetics and Metabolism: The absorption, distribution, metabolism, and excretion (ADME) properties of a compound play a crucial role in its in vivo efficacy.[15] A compound with high in vitro potency may have poor bioavailability or be rapidly metabolized, resulting in sub-therapeutic concentrations at the site of infection.

• Host Factors: The host's immune status and the specific microenvironment of the infection site can significantly influence the outcome of antifungal therapy, aspects that are not captured in a simple in vitro assay.[16]

Troubleshooting Guides

This section provides a more detailed, problem-and-solution-oriented approach to common experimental issues.

Troubleshooting Poor Reproducibility in Broth Microdilution MIC Assays

Problem	Possible Cause	Troubleshooting Step
Inconsistent MIC values across replicates	Inaccurate inoculum density: Non-standardized inoculum leads to variable growth rates.	Standardize inoculum preparation using a spectrophotometer (OD at a specific wavelength) or a hemocytometer. Ensure thorough mixing of the inoculum before dispensing.[1]
Inaccurate serial dilutions of the antifungal agent: Pipetting errors can lead to incorrect drug concentrations.	Use calibrated pipettes and fresh tips for each dilution step. Prepare a fresh stock solution of the antifungal for each experiment.[1]
"Skipped wells" (growth in higher concentration wells but not in lower ones)	Contamination: Contamination of a well or the antifungal stock can lead to anomalous growth.	Repeat the assay with fresh reagents and sterile technique.
Inadequate mixing: Insufficient mixing during inoculation can result in an uneven distribution of fungal cells.	Ensure proper mixing of the microplate after inoculation.
No fungal growth in control wells	Non-viable inoculum: The fungal cells used for the inoculum were not viable.	Use a fresh culture (18-24 hours) to prepare the inoculum. Check the viability of the fungal stock.[1]
Improper incubation conditions: Incorrect temperature or atmospheric conditions can inhibit fungal growth.	Verify incubator settings and ensure they are appropriate for the fungal species being tested.
Heavy growth in all wells, including high drug concentrations	Highly resistant isolate: The fungal strain may be resistant to the triazole compound.	Extend the range of antifungal concentrations tested. Confirm the identity and expected susceptibility profile of the strain.
Inoculum too dense: An overly dense inoculum can overwhelm the antifungal agent.	Re-standardize the inoculum to the recommended concentration.[1]
Inactivation of the antifungal agent: The compound may have degraded due to improper storage or handling.	Check the expiration date and storage conditions of the antifungal stock solution. Prepare fresh solutions for each experiment.[1]

Experimental Protocols & Workflows

Standardized Broth Microdilution Assay Workflow

This workflow provides a generalized overview of the key steps in performing a broth microdilution assay for antifungal susceptibility testing, based on established principles from CLSI and EUCAST.

Caption: Standardized workflow for broth microdilution antifungal susceptibility testing.

Troubleshooting Decision Tree for Inconsistent MIC Results

When faced with variable MIC data, this decision tree can help systematically identify the root cause.

Caption: Decision tree for troubleshooting inconsistent MIC results in triazole assays.

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• 15. researchgate.net [researchgate.net]
• 16. Antifungal Susceptibility Testing, Therapy, and Prevention - Clinical GateClinical Gate [clinicalgate.com]

recrystallization solvents for refining dichlorobenzyl sulfanyl triazoles

Welcome to the Technical Support Center for the purification and refinement of dichlorobenzyl sulfanyl triazoles. These compounds—often synthesized as active pharmaceutical ingredients (APIs) for antifungal, antibacterial, and anticonvulsant applications—present unique purification challenges[1]. The highly lipophilic dichlorobenzyl moiety combined with the hydrogen-bonding capacity of the 1,2,4-triazole core frequently leads to issues such as "oiling out," solvate entrapment, and tautomer-induced solubility shifts.

This guide provides field-proven, self-validating protocols and troubleshooting steps to ensure you achieve >99% purity in your recrystallization workflows.

Experimental Workflow & Logical Relationships

The following diagram illustrates the diagnostic workflow for identifying and resolving common recrystallization failures when refining dichlorobenzyl sulfanyl triazoles.

Troubleshooting workflow for dichlorobenzyl sulfanyl triazole recrystallization.

Quantitative Data: Solvent Selection Matrix

Choosing the correct solvent system is a balance between the lipophilicity of the dichlorobenzyl group and the polarity of the triazole ring. The table below summarizes the causality and expected outcomes of common solvent systems[2].

Solvent System	Polarity Profile	Mechanistic Interaction	Common Issues	Typical Yield
Ethanol / Water (3:1)	Highly Polar / Protic	H-bonds with triazole nitrogens; water forces hydrophobic precipitation.	Solvate formation; requires strict drying.	70–85%
Ethyl Acetate / Hexane	Moderate / Aprotic	Solubilizes the lipophilic dichlorobenzyl thioether linkage.	Oiling out if EtOAc ratio is too high.	65–80%
Methanol	Polar / Protic	Excellent hot solubility; poor cold solubility.	High solubility retention (low yield).	50–60%
DMF / Water	Highly Polar	Strong dipole-dipole interactions with tautomeric triazole states.	Rigid DMF solvate entrapment.	>85%

Self-Validating Experimental Protocol: Binary Solvent Recrystallization

This protocol utilizes an Ethanol/Water (3:1) binary system, which is highly effective for triazole-thiol derivatives[2]. The procedure is designed to be self-validating—meaning each step contains a physical indicator that confirms the success of the previous action.

Step 1: Saturation and Dissolution

• Action: Suspend 1.0 g of crude dichlorobenzyl sulfanyl triazole in 5 mL of absolute ethanol. Heat to 70°C with stirring. Add ethanol dropwise until the solid just dissolves.

• Causality: The hot ethanol disrupts intermolecular hydrogen bonds between triazole molecules, allowing the lipophilic dichlorobenzyl groups to solvate.

• Validation Check: The solution must become completely transparent. If a cloudy suspension remains, inorganic salts or highly polymerized impurities are present and must be hot-filtered.

Step 2: Anti-Solvent Addition (Cloud Point Titration)

• Action: While maintaining 70°C, add purified water dropwise until a faint, persistent turbidity is observed (the "cloud point"). Immediately add 1-2 drops of ethanol until the solution is perfectly clear again.

• Causality: Water acts as an anti-solvent, increasing the dielectric constant of the medium and forcing the hydrophobic dichlorobenzyl moiety out of solution. Finding the exact cloud point ensures the solution is critically saturated.

• Validation Check: If the solution separates into two liquid layers instead of becoming turbid, the compound has "oiled out." Stop immediately and refer to FAQ #1.

Step 3: Controlled Nucleation and Cooling

• Action: Remove the flask from the heat source. Allow it to cool ambiently to room temperature at a rate of ~0.5°C/min. Do not disturb the flask.

• Causality: Slow cooling allows the triazole molecules to thermodynamically arrange into a stable crystal lattice. Rapid cooling traps impurities and forces kinetic precipitation.

• Validation Check: Shimmering, distinct geometric crystals should form. If a fine, amorphous powder drops out instantly, the cooling was too rapid.

Step 4: Isolation and Desolvation

• Action: Filter the crystals under vacuum. Wash with 2 mL of ice-cold 1:1 Ethanol/Water. Dry the crystals in a vacuum oven at 50°C for 12 hours.

• Causality: Triazoles frequently form solvates with protic solvents[3]. Vacuum drying below the melting point provides the activation energy needed to break solvent-crystal hydrogen bonds without melting the product.

• Validation Check: Weigh the crystals before and after vacuum drying. A mass loss of ~5-10% without visual melting confirms the successful removal of a solvent lattice (solvate).

Troubleshooting Guides & FAQs

Q1: My dichlorobenzyl sulfanyl triazole "oiled out" instead of crystallizing. Why does this happen and how do I fix it? A1: "Oiling out" occurs when the compound separates from the solvent at a temperature above its melting point[4]. The bulky, lipophilic 3,4-dichlorobenzyl group disrupts crystal lattice packing efficiency, significantly depressing the compound's melting point. If your solvent system reaches saturation at 80°C, but your compound melts at 70°C, it will separate as a liquid oil.

• The Fix: Reheat the mixture until the oil dissolves. Add a lower-boiling solvent (like acetone) or increase the volume of your primary solvent so that saturation is reached at a much lower temperature (e.g., 40°C). Alternatively, add a seed crystal when the solution reaches 45°C to bypass the energy barrier for nucleation[4].

Q2: NMR analysis shows lingering Dimethylformamide (DMF) or Ethanol, even after extended air drying. How do I prevent solvate formation? A2: 1,2,4-Triazoles possess multiple nitrogen atoms capable of acting as hydrogen-bond acceptors and donors. Solvents like DMF and Ethanol can co-crystallize by forming strong hydrogen bonds with the triazole core, creating a stable solvate (e.g., a dimethylformamide solvate)[3].

• The Fix: Air drying is insufficient to break these bonds. You must apply high vacuum (<1 mbar) at an elevated temperature (usually 10-20°C below the compound's melting point) to drive off the solvent. If the solvate persists, switch your recrystallization system to an aprotic, non-hydrogen-bonding anti-solvent, such as an Ethyl Acetate/Hexane mixture.

Q3: The yield of my purified triazole is incredibly low, and most of it remains in the mother liquor. What went wrong? A3: A low recovery typically means the compound is too soluble in the chosen solvent system at cold temperatures, or tautomeric equilibrium is preventing uniform crystallization[5]. 3-Sulfanyl-1,2,4-triazoles exist in a dynamic equilibrium between the thiol (-SH) and thione (=S) tautomers. If the solvent stabilizes both forms equally, the compound struggles to pack into a uniform crystal lattice, remaining dissolved.

• The Fix: Evaporate 50% of the solvent to force saturation[4]. If using a binary system, increase the ratio of the anti-solvent (e.g., add more water or hexane). You can also scratch the inside of the glass flask with a glass rod; the microscopic glass shards provide high-energy nucleation sites that force the dominant tautomer to crystallize[4].

Q4: Does the position of the chlorine atoms (e.g., 2,4-dichloro vs. 3,4-dichloro) affect the recrystallization parameters? A4: Yes. The position of the halogens dictates the dipole moment and the steric bulk of the molecule. A 2,4-dichlorobenzyl group creates significant steric hindrance near the thioether linkage, often resulting in a highly twisted molecular conformation that struggles to pack tightly, thereby increasing solubility and the likelihood of oiling out. A 3,4-dichlorobenzyl group is flatter and more linear, typically resulting in a higher melting point and easier crystallization. Adjust your solvent volumes accordingly: 2,4-dichloro derivatives generally require less solvent and colder crystallization temperatures than their 3,4-dichloro counterparts.

References

• Al-Wabli, R. I., et al. "Synthesis and biological activities of thio-triazole derivatives as new potential antibacterial and antifungal agents." ResearchGate, August 2025. Available at:[Link]

• Karaali, N. "Synthesis of Some New Benzimidazole Derivatives Containing Chlorine and Investigation of Their Antioxidant and Anti-urease Activ." Semantic Scholar, July 2018. Available at:[Link]

• Cansiz, A., et al. "3-p-tolyl-1H-1,2,4-triazole-5(4H)-thione dimethylformamide solvate." DOI.org, 2001. Available at:[Link]

Sources

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. journals.iucr.org [journals.iucr.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Structure-Activity Relationship (SAR) Comparison Guide: Dichlorobenzyl vs. Chlorobenzyl Triazoles

Executive Summary

The 1,2,4-triazole pharmacophore is a cornerstone in the development of antimicrobial and antifungal therapeutics. These compounds primarily exert their mechanism of action by targeting lanosterol 14α-demethylase (CYP51) , a cytochrome P450 enzyme critical for ergosterol biosynthesis in fungal cell membranes[1].

When optimizing the triazole scaffold, the substitution pattern on the aromatic tail—specifically comparing mono-chlorobenzyl (e.g., 4-chlorobenzyl) to di-chlorobenzyl (e.g., 2,4-dichlorobenzyl) moieties—profoundly impacts both target affinity and cellular pharmacokinetics. This guide objectively compares these two structural classes, providing mechanistic insights, comparative experimental data, and self-validating protocols for SAR evaluation.

Mechanistic Grounding: The CYP51 Binding Pocket

To understand the SAR divergence between mono- and di-chlorinated benzyl rings, we must first examine the causality of their binding mechanics. Triazole inhibitors function via a dual-interaction mechanism:

• Heme Coordination: The unhindered nitrogen (N4) of the 1,2,4-triazole ring forms a coordinate covalent bond with the ferric (Fe³⁺) heme iron at the catalytic core of CYP51, displacing the native water molecule and halting oxidative catalysis[1].

• Hydrophobic Anchoring: The halogenated benzyl tail extends into the narrow, hydrophobic substrate-access channel, engaging in van der Waals interactions and halogen bonding with residues such as Tyr118 and Leu376.

Caption: Mechanism of CYP51 inhibition by halogenated benzyl triazoles.

SAR Analysis: 4-Chlorobenzyl vs. 2,4-Dichlorobenzyl

The addition of a second chlorine atom at the ortho-position (C2) to create a 2,4-dichlorobenzyl derivative triggers three critical physicochemical shifts compared to the 4-chlorobenzyl analog:

A. Steric and Conformational Locking

The ortho-chlorine introduces significant steric hindrance, which restricts the rotational degree of freedom around the benzyl-triazole linker. This conformational restriction "locks" the molecule into a bioactive pose that perfectly complements the rigid topography of the CYP51 access channel, reducing the entropic penalty upon binding[2].

B. The Lipophilicity Paradox (IC₅₀ vs. MIC)

While intrinsic enzyme inhibition (IC₅₀) may appear similar between the two classes, their cellular efficacy (MIC) diverges sharply. For example, a 4-chlorobenzyl derivative and a 2,4-dichlorobenzyl derivative may exhibit nearly identical CYP51 IC₅₀ values (0.39 µM vs. 0.46 µM, respectively)[3]. However, the 2,4-dichloro analog demonstrates a >4-fold superior MIC against Candida albicans (<0.03 µg/mL vs. 0.125 µg/mL)[3]. The Causality: The second chlorine atom significantly increases the partition coefficient (ClogP). This enhanced lipophilicity is critical for permeating the complex, ergosterol-depleted fungal cell membrane to reach the intracellular CYP51 target.

C. Electronic Effects and Halogen Bonding

Chlorine is electron-withdrawing (inductive effect) but can donate electron density through resonance. The di-chloro substitution alters the electrostatic potential map of the aromatic ring, strengthening π-π stacking with aromatic residues in the binding pocket and enabling multipoint halogen bonding[2]. Furthermore, 3,4-dichlorobenzyl analogs have shown sub-nanomolar potency (IC₅₀ = 83 nM) against related targets like T. cruzi CYP51 in Chagas disease models, underscoring the broad utility of the di-halo motif[4].

Comparative Experimental Data

The following table synthesizes quantitative performance metrics comparing a standard reference (Fluconazole) with representative 4-chlorobenzyl and 2,4-dichlorobenzyl triazole derivatives[2][3].

Compound Class	Aromatic R-Group	CYP51 IC₅₀ (µM)	C. albicans MIC (µg/mL)	Est. ClogP	Binding Energy (kcal/mol)
Reference	2,4-difluorophenyl	0.31	0.125	~0.5	-7.8
Mono-chloro	4-chlorobenzyl	0.39	0.125	~2.8	-8.2
Di-chloro	2,4-dichlorobenzyl	0.46	<0.03	~3.5	-8.9

Data Interpretation: The di-chloro substitution provides a superior thermodynamic binding profile (lower binding energy) and drastically improved cellular potency (MIC), despite comparable raw enzymatic inhibition (IC₅₀).

Experimental Protocols: A Self-Validating System

To rigorously evaluate the SAR of synthesized triazoles, researchers must employ a self-validating workflow that cross-references isolated enzyme kinetics with whole-cell phenotypic assays.

Caption: Integrated self-validating workflow for triazole SAR evaluation.

Protocol A: UV-Vis Type II Binding Assay (CYP51 Affinity)

Causality: When a triazole nitrogen coordinates with the CYP51 heme iron, it displaces a water ligand, shifting the iron from a high-spin to a low-spin state. This generates a quantifiable "Type II" spectral shift.

Step-by-Step Methodology:

• Preparation: Purify recombinant CYP51 enzyme and dilute to 2 µM in 0.1 M potassium phosphate buffer (pH 7.4) containing 20% glycerol.

• Baseline Scan: Divide the enzyme solution equally into sample and reference cuvettes. Record a baseline UV-Vis absorption spectrum from 350 to 500 nm.

• Titration: Titrate the triazole ligand (dissolved in DMSO) into the sample cuvette in 0.5 µM increments. Add an equivalent volume of pure DMSO to the reference cuvette to control for solvent effects.

• Measurement: After each addition, incubate for 3 minutes to reach equilibrium, then record the difference spectrum. Look for the characteristic Type II signature: an absorption peak at 427 nm and a trough at 411 nm .

• Validation & Analysis: Plot the absorbance difference (ΔA₄₂₇₋₄₁₁) against ligand concentration. Fit the data to the Morrison quadratic equation for tight-binding ligands to determine the dissociation constant (

  ) and IC₅₀. Use Fluconazole as a positive control.

Protocol B: Broth Microdilution MIC Assay (Cellular Efficacy)

Causality: Fungal susceptibility is highly dependent on environmental pH and nutrient availability. We utilize RPMI 1640 buffered with MOPS to maintain a strict pH of 7.0, ensuring the azole remains in its optimal un-ionized state for membrane penetration.

Step-by-Step Methodology:

• Inoculum Preparation: Subculture Candida albicans (e.g., ATCC 90028) on Sabouraud dextrose agar. Suspend isolated colonies in sterile saline to achieve a 0.5 McFarland standard (approx.

  to CFU/mL).

• Media Setup: Dilute the suspension 1:1000 in RPMI 1640 medium buffered with 0.165 M MOPS (pH 7.0).

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the triazole compounds (range: 64 µg/mL to 0.015 µg/mL). Include a growth control well (no drug) and a sterility control well (no fungus).

• Incubation: Inoculate 100 µL of the fungal suspension into each test well. Incubate the plate at 35°C for 24 to 48 hours.

• Readout: Add 20 µL of Resazurin (0.01%) to each well. Viable cells reduce blue resazurin to pink resorufin. The MIC is defined as the lowest concentration of the compound that prevents this color change (indicating complete growth inhibition).

Conclusion

The transition from a mono-chlorobenzyl to a di-chlorobenzyl moiety in triazole design is a masterclass in rational drug optimization. While both structures effectively coordinate the CYP51 heme iron, the 2,4-dichlorobenzyl group provides critical conformational rigidity and enhanced lipophilicity. This structural upgrade bridges the gap between raw enzymatic inhibition and potent, whole-cell antifungal efficacy, making it a superior pharmacophore for overcoming membrane-permeability barriers in resistant fungal strains.

References

• Small-Molecule Inhibitors Targeting Sterol 14α-Demethylase (CYP51): Synthesis, Molecular Modelling and Evaluation Against Candida albicans. ChemMedChem / PubMed Central (PMC). Available at:[Link][3]

• Potent Antimicrobial Azoles: Synthesis, In Vitro and In Silico Study. MDPI Molecules. Available at:[Link][2]

• Diversity-Oriented Synthesis Yields a New Drug Lead for Treatment of Chagas Disease. ACS Medicinal Chemistry Letters. Available at:[Link][4]

• N-Substituted Derivatives of 1-[(Aryl)(4-aryl-1H-pyrrol-3-yl)methyl]-1H-imidazole: Synthesis, Anti-Candida Activity, and QSAR Studies. Journal of Medicinal Chemistry / ACS. Available at:[Link][1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Small‐Molecule Inhibitors Targeting Sterol 14α‐Demethylase (CYP51): Synthesis, Molecular Modelling and Evaluation Against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of a Novel Antifungal Agent and Fluconazole: Efficacy, Mechanism, and Susceptibility Testing

A Technical Guide for Researchers and Drug Development Professionals

Introduction

The landscape of antifungal therapeutics is in a constant state of evolution, driven by the pressing need to combat the rise of resistant fungal pathogens. Fluconazole, a triazole antifungal, has long been a cornerstone in the treatment of various fungal infections, particularly those caused by Candida species.[1][2] Its efficacy, favorable safety profile, and oral bioavailability have cemented its role in clinical practice.[1][3] However, the emergence of fluconazole-resistant strains necessitates the discovery and development of novel antifungal agents with alternative mechanisms of action or improved potency.[4][5]

This guide presents a comprehensive comparison of the antifungal efficacy of a hypothetical novel therapeutic, hereafter referred to as "the Compound," with the established drug, fluconazole. We will delve into their respective mechanisms of action, provide detailed protocols for in vitro efficacy evaluation, and present a comparative analysis of their activity against key fungal pathogens. This document is intended to serve as a technical resource for researchers, scientists, and drug development professionals engaged in the field of mycology and infectious diseases.

Mechanisms of Action: A Tale of Two Ergosterol Inhibitors

Both fluconazole and the conceptual "Compound" target the fungal cell membrane's integrity by disrupting the ergosterol biosynthesis pathway. Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in mammalian cells, and is crucial for maintaining membrane fluidity and function.[5][6] However, they achieve this disruption at different enzymatic steps.

Fluconazole: This well-characterized triazole antifungal agent acts by inhibiting the fungal cytochrome P450 enzyme 14α-demethylase (encoded by the ERG11 gene).[2][6][7] This enzyme is critical for the conversion of lanosterol to ergosterol.[1][6] Inhibition of 14α-demethylase leads to the accumulation of toxic 14α-methyl sterols and a depletion of ergosterol in the fungal cell membrane.[7] This disruption of membrane structure and function ultimately inhibits fungal growth, rendering fluconazole primarily fungistatic against Candida species.[2]

The Compound (Hypothetical): For the purpose of this guide, we will define our novel "Compound" as an inhibitor of a different key enzyme in the ergosterol pathway: C-14 reductase (encoded by the ERG24 gene). Inhibition of this enzyme would also block ergosterol synthesis, but at a step subsequent to the action of 14α-demethylase.[8][9] This could potentially offer an advantage against fungal strains that have developed resistance to fluconazole through mutations in the ERG11 gene.

Caption: Mechanisms of action for Fluconazole and the hypothetical Compound targeting the ergosterol biosynthesis pathway.

In Vitro Efficacy Evaluation: A Step-by-Step Protocol

To objectively compare the antifungal efficacy of the Compound and fluconazole, a standardized in vitro susceptibility testing method is essential. The broth microdilution method, as outlined by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), provides a quantitative measure of antifungal activity in the form of the Minimum Inhibitory Concentration (MIC).[10][11][12]

Experimental Protocol: Broth Microdilution for MIC Determination

1. Preparation of Antifungal Stock Solutions:

• Dissolve the Compound and fluconazole in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) to create high-concentration stock solutions.
• Perform serial twofold dilutions of each stock solution in RPMI-1640 medium to create a range of concentrations for testing.

2. Inoculum Preparation:

• Culture the desired fungal isolates (e.g., Candida albicans, Candida glabrata, Cryptococcus neoformans) on appropriate agar plates (e.g., Sabouraud Dextrose Agar) at 35°C for 24-48 hours.
• Prepare a suspension of fungal cells in sterile saline, adjusting the turbidity to match a 0.5 McFarland standard. This corresponds to a cell density of approximately 1-5 x 10^6 CFU/mL.
• Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL in the test wells.

3. Assay Plate Preparation and Incubation:

• In a 96-well microtiter plate, add 100 µL of each antifungal dilution to the appropriate wells.
• Add 100 µL of the prepared fungal inoculum to each well containing the antifungal agent.
• Include a growth control well (inoculum without antifungal) and a sterility control well (medium only).
• Incubate the plates at 35°C for 24-48 hours.

4. MIC Determination:

• The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of fungal growth (typically ≥50% reduction) compared to the growth control.
• Growth inhibition can be assessed visually or by using a spectrophotometer to measure optical density.

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// Workflow Connections Start -> PrepStocks; Start -> PrepInoculum; PrepStocks -> PlateAssay; PrepInoculum -> PlateAssay; PlateAssay -> Incubate; Incubate -> ReadMIC; ReadMIC -> End; }

Sources

• 1. Fluconazole: a new triazole antifungal agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluconazole - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Fluconazole resistance in Candida species: a current perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Fluconazole? [synapse.patsnap.com]
• 6. droracle.ai [droracle.ai]
• 7. labeling.pfizer.com [labeling.pfizer.com]
• 8. Inhibition of ergosterol synthesis by novel antifungal compounds targeting C-14 reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. M44 | Method for Antifungal Disk Diffusion Susceptibility Testing of Yeasts [clsi.org]
• 11. EUCAST: Fungi (AFST) [eucast.org]
• 12. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Elucidation of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole: A Multi-technique Approach

In the landscape of drug discovery and development, the unambiguous structural characterization of novel heterocyclic compounds is a cornerstone of success. Among these, 1,2,4-triazole derivatives are of significant interest due to their wide-ranging pharmacological activities. This guide provides an in-depth technical analysis of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole, a molecule of interest in medicinal chemistry. We will primarily focus on the interpretation of its proton Nuclear Magnetic Resonance (¹H NMR) spectrum and draw objective comparisons with other key analytical techniques, namely Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Single-Crystal X-ray Crystallography. This comprehensive approach ensures the scientific integrity of structural assignment, a critical step for researchers, scientists, and drug development professionals.

The Central Role of ¹H NMR Spectroscopy in Structural Elucidation

Proton NMR spectroscopy is an indispensable first-line technique for the structural determination of organic molecules in solution. It provides a detailed "fingerprint" of the proton environments within a molecule, revealing crucial information about the number of different types of protons, their electronic environment, and their spatial relationships to one another.

Predicted ¹H NMR Spectral Analysis of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole

While an experimental spectrum for the title compound is not publicly available, a highly reliable predicted spectrum can be constructed by analyzing its constituent fragments: the 4H-1,2,4-triazole ring, the 2,6-dichlorobenzyl group, and the sulfanyl (-S-) linker. The predicted chemical shifts (in ppm, relative to a TMS standard) in a common NMR solvent like DMSO-d₆ are summarized below.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Rationale and Key Considerations
Triazole C5-H	~8.5 - 9.0	Singlet (s)	1H	Protons on the 1,2,4-triazole ring are typically deshielded and appear at high chemical shifts.[1]
Triazole N4-H	~13.0 - 14.0	Broad Singlet (br s)	1H	The N-H proton of a 4H-1,2,4-triazole is acidic and its chemical shift is highly dependent on solvent, concentration, and temperature. It often appears as a broad signal and will exchange with D₂O.[2]
Benzyl -CH₂-	~4.4 - 4.6	Singlet (s)	2H	The methylene protons adjacent to the sulfur atom are expected in this region. The two protons are chemically equivalent due to free rotation around the C-S bond and will therefore appear as a singlet.[3][4]
Aromatic H-4'	~7.3 - 7.5	Triplet (t)	1H	The proton at the 4-position of the dichlorophenyl ring will be split into a triplet by the two equivalent protons at the 3- and 5-positions.
Aromatic H-3', H-5'	~7.5 - 7.7	Doublet (d)	2H	The two equivalent protons at the 3- and 5-positions will be split into a doublet by the proton at the 4-position. The presence of two ortho chlorine atoms causes a downfield shift of the remaining aromatic protons.[5]

A Comparative Analysis of Analytical Techniques

While ¹H NMR provides the foundational blueprint of a molecule's proton framework, a truly rigorous structural confirmation relies on the synergy of multiple analytical methods. Each technique offers a unique perspective on the molecule's properties.

Analytical Technique	Information Provided	Advantages	Limitations
¹H NMR Spectroscopy	Connectivity of protons, chemical environment, stereochemistry in solution.	Non-destructive, provides detailed structural information, relatively fast.	Requires soluble sample, complex spectra can be difficult to interpret fully.
Mass Spectrometry (MS)	Molecular weight, elemental formula (with high resolution MS).	High sensitivity, provides molecular weight information, fragmentation patterns aid in structural elucidation.	Isomers can be difficult to distinguish, provides limited stereochemical information.
Infrared (IR) Spectroscopy	Presence of functional groups.	Fast, non-destructive, good for identifying key functional groups.	Provides limited information on the overall molecular structure, complex spectra can be ambiguous.
X-ray Crystallography	Unambiguous 3D structure in the solid state, bond lengths, and bond angles.	Provides definitive proof of structure and stereochemistry.	Requires a suitable single crystal, which can be difficult to grow; the solid-state conformation may differ from the solution conformation.[6]

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of a compound, which is a critical piece of information for confirming its identity. For 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole, the expected molecular ion peak [M+H]⁺ would be around m/z 260, corresponding to the molecular formula C₉H₈Cl₂N₃S.

Key fragmentation patterns for this molecule would likely include:

• Loss of the dichlorobenzyl group: Cleavage of the S-CH₂ bond could lead to a fragment corresponding to the 1,2,4-triazole-3-thiol portion.

• Formation of the tropylium ion: Benzyl-containing compounds often show a characteristic peak at m/z 91, which arises from the rearrangement of the benzyl cation to the stable tropylium ion.[7]

• Cleavage of the triazole ring: Common fragmentation pathways for 1,2,4-triazoles involve the loss of N₂ or HCN.[8]

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. For the title compound, characteristic absorption bands would be expected for:

• N-H stretching: A broad absorption band in the region of 3100-3300 cm⁻¹ corresponding to the N-H group of the triazole ring.[9][10]

• C=N stretching: Absorptions in the region of 1600-1650 cm⁻¹ are characteristic of the C=N bonds within the triazole ring.

• C-H stretching: Aromatic C-H stretching vibrations typically appear above 3000 cm⁻¹, while aliphatic C-H stretching from the benzyl CH₂ group would be observed below 3000 cm⁻¹.

• C-S stretching: A weaker absorption in the fingerprint region, typically around 600-800 cm⁻¹, can be attributed to the C-S bond.[10]

• C-Cl stretching: Strong absorptions in the fingerprint region, usually between 600 and 800 cm⁻¹, are indicative of the C-Cl bonds.

Single-Crystal X-ray Crystallography

X-ray crystallography stands as the gold standard for unambiguous structure determination, providing a precise three-dimensional map of the atoms within a crystal lattice. This technique would definitively confirm the connectivity of the atoms in 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole and provide accurate bond lengths and angles. While no crystal structure for this specific molecule is publicly available, analysis of related 1,2,4-triazole derivatives reveals that the triazole ring is planar.[11] X-ray crystallography would also reveal the conformation of the dichlorobenzyl group relative to the triazole ring in the solid state.

Experimental Protocols

¹H NMR Sample Preparation and Data Acquisition

A standardized protocol for acquiring a high-quality ¹H NMR spectrum is crucial for accurate interpretation.

• Sample Preparation:

  • Weigh approximately 5-10 mg of the solid 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole.

  • Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in a clean, dry NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (0 ppm).

• Data Acquisition:

  • Place the NMR tube in the spectrometer.

  • Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer to ensure good signal dispersion.

  • Typical acquisition parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum to obtain pure absorption peaks.

  • Calibrate the spectrum by setting the TMS peak to 0 ppm.

  • Integrate the peaks to determine the relative number of protons for each signal.

Visualization of Workflows and Relationships

To better illustrate the process of structural elucidation, the following diagrams are provided.

Caption: A typical workflow for the synthesis and structural characterization of a novel compound.

Caption: The convergence of data from multiple analytical techniques for definitive structure confirmation.

Conclusion

The structural elucidation of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole serves as an excellent case study for the power of a multi-technique analytical approach. While ¹H NMR spectroscopy provides the foundational information on the proton skeleton, its data is most powerful when corroborated by the molecular weight and fragmentation data from mass spectrometry, the functional group information from IR spectroscopy, and, when possible, the definitive three-dimensional structure from X-ray crystallography. By understanding the strengths and limitations of each technique, researchers can confidently and accurately characterize novel molecules, a critical step in advancing drug discovery and development.

References

• SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. (n.d.). In International Journal of Research in Pharmacy and Chemistry. Retrieved from [Link]

• Ali, R. A., Amer, Z., & Al-Tamimi, E. O. (2018). Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene. Journal of Pharmaceutical Sciences and Research, 10(5), 1079-1084.
• Demirbas, N., Ceylan, S., & Demirbas, A. (2008). Synthesis and Characterizations of Some New 4H-1,2,4-Triazole Derivatives. Turkish Journal of Chemistry, 32(1), 1-10.
• Mishra, A., & Singh, P. (2015). Thermal study of synthesized 1,2,4-triazole compounds and their kinetic parameter evaluation. Journal of Chemical and Pharmaceutical Research, 7(10), 45-53.

• e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Retrieved from [Link]

• Singh, P., & Mishra, A. (2014). Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives. Indian Research Journal of Pharmacy and Science, 1(3), 84-91.
• Demirbas, N., Ugurluoglu, R., & Demirbas, A. (2004).
• Blackman, A. J., & Bowie, J. H. (1973). Mass spectra of 1,2,4‐triazoles—II. Organic Mass Spectrometry, 7(1), 57-66.
• Varynskyi, B. O., Panasenko, O. I., & Knysh, Y. H. (2016). Mass-spectrometric fragmentation of sodium 2-(4-methyl-5-(thiophene-2-yl)-4H-1,2,4-triazole-3-ylthio)acetate. Journal of Organic and Pharmaceutical Chemistry, 14(2), 43-47.

• Al-Masoudi, W. A. (2016). Synthesis of 4-amino-5-benzyl-2,4-dihydro-3H-1,2,4-triazole-3-thione Capped Silver NanoParticles by a simple procedure. ResearchGate. [Link]

• Hinch, A. G., & Morris, G. A. (2020). The ¹H NMR signals for the methylene proton signals of the benzyl group... ResearchGate. [Link]

• Sravya, G., & Reddy, N. B. (2022). Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. AIP Conference Proceedings, 2390(1), 020065.
• Kallury, R. K. M. R., Nath, T. G. S., & Srinivasan, V. R. (1975). Mass Spectra of 1,2,4-Triazoles: A Novel Skeletal Rearrangement. Australian Journal of Chemistry, 28(9), 2089-2092.

• LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• Chirkina, E. A., & Larina, L. I. (2021). ¹H, ¹³C, and ¹⁵N NMR chemical shifts of 4-substituted 1,2,4-triazoles... ResearchGate. [Link]

• Zhang, M., et al. (2025, April 10). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. Molecules, 30(8), 1234.

• Kallury, R. K. M. R., Nath, T. G. S., & Srinivasan, V. R. (1975). Mass Spectra of 1,2,4-Triazoles: A Novel Skeletal Rearrangement. Amanote Research. [Link]

• Starkey, L. S. (n.d.). 1H NMR Chemical Shift ppm table.

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• Schaefer, T., & Wasylishen, R. (1971). The Effect of a-Substituents on Benzylic Spin-Spin Coupling Constants. Derivatives of 2,6-Dichlorotoluene. Canadian Journal of Chemistry, 49(11), 1818-1821.
• Yilmaz, V. T., Kazak, C., Ağar, E., Kahveci, B., & Guven, K. (2005). Three 1,2,4-triazole derivatives containing substituted benzyl and benzylamino groups.

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A Comparative Guide to Mass Spectrometry Fragmentation Patterns of S-Substituted Triazoles

For Researchers, Scientists, and Drug Development Professionals

The Critical Role of Mass Spectrometry in Triazole Characterization

S-substituted triazoles, encompassing both 1,2,3- and 1,2,4-triazole isomers, are a cornerstone in the development of novel therapeutics, exhibiting a wide range of biological activities.[1][2] The precise substitution pattern on the triazole ring and the nature of the sulfur-linked moiety are critical determinants of a compound's pharmacological profile. Mass spectrometry, particularly with tandem MS (MS/MS) capabilities, stands as an indispensable tool for the unambiguous structural confirmation of these compounds.[3] The fragmentation patterns generated provide a veritable fingerprint of the molecule, allowing for the differentiation of isomers and the identification of unknown metabolites or degradation products.

This guide will delve into the characteristic fragmentation behaviors of S-substituted 1,2,4-triazoles and 1,2,3-triazoles, primarily under electrospray ionization (ESI) conditions, which is a soft ionization technique well-suited for these polar molecules.

Fragmentation Deep Dive: S-Substituted 1,2,4-Triazoles

Our investigation into the fragmentation of S-substituted 1,2,4-triazoles reveals a strong dependence on the nature of the substituent attached to the sulfur atom, as well as the substituents on the triazole ring itself.

The Dominance of Sulfur-Centric Cleavage in S-Alkyl-1,2,4-Triazoles

For 1,2,4-triazoles bearing an S-alkyl group, the primary fragmentation pathway observed under ESI-MS/MS is the cleavage of the C-S bond. This typically occurs with the loss of the alkyl group as a neutral alkene.[4][5] This process is a charge-remote fragmentation, often rationalized by a McLafferty-type rearrangement if a gamma-hydrogen is available.

A consistent and diagnostic fragment observed across a series of S-alkylated 1,2,4-triazoles is the protonated 1,2,4-triazole-thiol core, which serves as a key structural marker.[4][5]

Table 1: Common Fragmentation Pathways of S-Alkyl-1,2,4-Triazoles

Precursor Ion (m/z)	S-Substituent	Major Fragment Ions (m/z)	Neutral Loss	Putative Fragment Structure
Varies	Alkyl (e.g., ethyl, propyl)	[M+H - CnH2n]+	Alkene	Protonated 1,2,4-triazole-thiol
Varies	Substituted Alkyl	Varies	Varies	Dependent on substituent

Visualizing the Fragmentation of S-Alkyl-1,2,4-Triazoles

Caption: Primary fragmentation of S-alkyl-1,2,4-triazoles.

The Influence of Aromatic Substituents

When an aromatic moiety is present, either as an N-substituent or directly attached to the sulfur, the fragmentation becomes more complex. N-phenyl derivatives of S-alkyl-1,2,4-triazoles exhibit additional fragmentation pathways, including cleavage of the phenyl group and further degradation of the triazole ring, alongside the characteristic loss of the S-alkyl group.[4][5]

Unraveling the Fragmentation of S-Substituted 1,2,3-Triazoles

The mass spectral behavior of 1,2,3-triazoles is distinctly different from their 1,2,4-isomers. A key fragmentation pathway for many substituted 1,2,3-triazoles is the elimination of a molecule of nitrogen (N₂).[5] However, for S-substituted analogs, the fragmentation is also heavily influenced by the sulfur-linked group.

Distinguishing Isomers through Fragmentation

Mass spectrometry proves to be a powerful tool for distinguishing between isomeric S-substituted triazoles. For instance, in a study comparing isomeric 4,5-functionalized 1,2,3-thiadiazoles and 1,2,3-triazoles, it was demonstrated that the fragmentation patterns under ESI-MS/MS are distinct enough to allow for their differentiation. While 1,2,3-triazoles can undergo a loss of N₂, this is not a typical fragmentation for 1,2,4-triazoles.

A notable observation is the gas-phase rearrangement of some protonated 1,2,3-triazoles into 1,2,3-thiadiazole-like structures under MS/MS conditions, leading to fragmentation patterns characteristic of the latter. This highlights the importance of careful interpretation of the mass spectra.

Table 2: Comparative Fragmentation of S-Substituted Triazole Isomers

Feature	S-Substituted 1,2,4-Triazoles	S-Substituted 1,2,3-Triazoles
Primary Cleavage	C-S bond cleavage with loss of the S-substituent (often as an alkene).[4][5]	Can involve loss of N₂ from the triazole ring, alongside cleavage related to the S-substituent.[5]
Characteristic Ions	Protonated 1,2,4-triazole-thiol core.[4][5]	Fragment ions resulting from N₂ loss ([M+H-28]⁺).
Rearrangements	Less common.	Gas-phase rearrangements to thiadiazole-like structures can occur.

Visualizing the Divergent Fragmentation Pathways

Caption: Comparative fragmentation of triazole isomers.

Experimental Protocol for High-Quality MS/MS Data Acquisition

To obtain reliable and reproducible fragmentation data for S-substituted triazoles, a systematic approach to sample analysis is paramount. The following protocol outlines a general workflow for LC-ESI-MS/MS analysis.

1. Sample Preparation:

• Dissolve the purified triazole sample in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water) to a final concentration of approximately 1-10 µg/mL.

• Ensure the sample is fully dissolved; sonication can be used to aid dissolution.

• Filter the sample through a 0.22 µm syringe filter to remove any particulate matter that could clog the LC system or contaminate the mass spectrometer.

2. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column is a good starting point for most S-substituted triazoles (e.g., Zorbax SB-C18, 1.8 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient: A typical gradient would start with a low percentage of organic phase (e.g., 5% B) and ramp up to a high percentage (e.g., 95% B) over several minutes to ensure good separation of the analyte from any impurities.

• Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

• Column Temperature: Maintaining a constant column temperature (e.g., 40 °C) can improve reproducibility.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is generally preferred for these compounds as they readily form protonated molecules [M+H]⁺.[4][5]

• Ion Source Parameters:

  • Capillary Voltage: Typically 3-5 kV.

  • Drying Gas (Nitrogen) Flow and Temperature: Optimize to ensure efficient desolvation. A typical starting point is 10 L/min at 300-350 °C.

• MS1 (Full Scan) Parameters:

  • Scan Range: A wide scan range (e.g., m/z 100-1000) is used to detect the precursor ion.

• MS2 (Tandem MS) Parameters:

  • Isolation Width: A narrow isolation width (e.g., 1-2 m/z) is used to select the precursor ion of interest.

  • Collision Energy: This is a critical parameter that needs to be optimized for each compound. A collision energy ramp (e.g., 10-40 eV) can be used to observe the full range of fragment ions.

  • Collision Gas: Argon or nitrogen is typically used.

4. Data Analysis:

• Identify the protonated molecule [M+H]⁺ in the MS1 spectrum.

• Analyze the MS2 spectrum to identify the major fragment ions and their corresponding neutral losses.

• Propose fragmentation mechanisms based on the observed fragments and known chemical principles.

• Compare the fragmentation patterns of isomeric compounds to identify diagnostic ions.

Visualizing the Experimental Workflow

Caption: Workflow for LC-MS/MS analysis of S-triazoles.

Conclusion

The fragmentation patterns of S-substituted triazoles in mass spectrometry are rich with structural information. For S-alkyl-1,2,4-triazoles, cleavage of the C-S bond is the dominant pathway, providing a characteristic signature. In contrast, S-substituted 1,2,3-triazoles can exhibit additional fragmentation channels, including the loss of N₂, which can be a key differentiator between the two isomeric systems. By carefully controlling experimental conditions and leveraging the power of tandem mass spectrometry, researchers can confidently elucidate the structures of these vital pharmaceutical building blocks. This guide provides a foundational understanding and a practical framework to empower scientists in their analytical endeavors with this important class of molecules.

References

• Karpenko, Y. V., Panasenko, M. O., & Kharytonenko, H. I. (2025). LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents. Journal of Organic and Pharmaceutical Chemistry. [Link]

• Mazur, D. M., et al. (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. Molecules, 28(2), 834. [Link]

• Gilchrist, T. L., & Rees, C. W. (1973). Mass spectra of 1,2,3-triazoles. Journal of the Chemical Society, Perkin Transactions 1, 555-561. [Link]

• Blackman, A. J., & Bowie, J. H. (1973). Mass spectra of 1,2,4-triazoles—II: Alkyl 1,2,4-triazoles. Organic Mass Spectrometry, 7(1), 57-66. [Link]

• Varynskyi, B. O., & Kaplaushenko, A. G. (2020). ESI-MS fragmentation pathways of some 1,2,4-triazole-3-thiones, the intermediate compounds in the synthesis of active pharmaceutical ingredients. Journal of Organic and Pharmaceutical Chemistry, 18(1(69)), 22-33. [Link]

• Kaur, H., et al. (2014). Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives. Indian Research Journal of Pharmacy and Science, 1(3).

• Al-Soud, Y. A., et al. (2016). Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. Beilstein Journal of Organic Chemistry, 12, 843-852. [Link]

• Karpenko, Y. V., et al. (2025). LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents. ResearchGate. [Link]

• Zhang, X., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 1065239. [Link]

• Jin, Z. (2012). Recent Researches in Triazole Compounds as Medicinal Drugs. Current Medicinal Chemistry, 19(2), 239-261. [Link]

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• 5. ESI-MS fragmentation pathways of some 1,2,4-triazole-3-thiones, the intermediate compounds in the synthesis of active pharmaceutical ingredients | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]

A Comparative Guide to the Validation of IC50 Values for 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole

This guide provides a comprehensive framework for the experimental validation of the half-maximal inhibitory concentration (IC50) for the novel compound 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole. Given the absence of established bioactivity data for this specific molecule, this document outlines a robust methodology to determine its cytotoxic potential against a relevant human cancer cell line. The protocols herein are designed for researchers, scientists, and drug development professionals, offering a comparative analysis with a standard chemotherapeutic agent and a structurally related 1,2,4-triazole derivative.

The 1,2,4-triazole scaffold is a well-established pharmacophore present in numerous clinically approved drugs and is known to exhibit a wide range of biological activities, including anticancer properties.[1][2][3][4] Therefore, a logical first step in characterizing a novel 1,2,4-triazole derivative is to assess its cytotoxicity against a panel of human cancer cell lines. This guide will focus on a detailed protocol using the human hepatocellular carcinoma (HepG2) cell line, a common model in anticancer drug screening.[5][6]

The central experimental technique described is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric method that measures the metabolic activity of cells and serves as an indicator of cell viability.[7][8][9][10] The reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases of living cells to a purple formazan product provides a quantitative measure of cell survival after exposure to a test compound.[8][9]

Experimental Design and Rationale

The determination of a reliable IC50 value necessitates a well-controlled experimental design. This involves the selection of an appropriate biological system, a validated assay methodology, and relevant comparator compounds.

Choice of Biological System: The HepG2 Cell Line

The HepG2 cell line is selected for this validation study due to its widespread use in toxicological and oncological research.[5][6] Its robust growth characteristics and well-documented responses to various cytotoxic agents make it an ideal model for initial screening of novel compounds.

Comparator Compounds

To contextualize the cytotoxic potency of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole, two comparator compounds will be included in the analysis:

• Doxorubicin: A well-characterized and potent anthracycline antibiotic widely used in cancer chemotherapy. It will serve as the positive control , providing a benchmark for high cytotoxic activity.

• Compound 7f (as described in a 2023 study by Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line): A 1,2,4-triazole derivative with a reported IC50 value of 16.782 µg/mL against the HepG2 cell line.[5] This compound will serve as a structurally related comparator to gauge the relative potency of our target molecule within the same chemical class.

The following diagram illustrates the logical workflow for the IC50 validation process:

Caption: Experimental Workflow for IC50 Determination.

Detailed Experimental Protocol: MTT Assay

This protocol is adapted from standard methodologies for determining cytotoxicity.[7][8][9][11][12]

Materials

• 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole (Test Compound)

• Doxorubicin (Positive Control)

• Comparator Compound 7f

• HepG2 cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA solution

• 96-well flat-bottom sterile cell culture plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Procedure

• Cell Culture and Seeding:

  • Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator at 37°C with 5% CO2.

  • Harvest cells in their logarithmic growth phase using Trypsin-EDTA.

  • Resuspend the cells in fresh medium and perform a cell count using a hemocytometer or automated cell counter.

  • Dilute the cell suspension to a final concentration of 5 x 10^4 cells/mL.

  • Seed 100 µL of the cell suspension (5,000 cells/well) into each well of a 96-well plate.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare 10 mM stock solutions of the test compound, doxorubicin, and comparator compound 7f in DMSO.

  • Perform serial dilutions of each stock solution in cell culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest compound concentration) and a blank control (medium only).

  • After 24 hours of cell attachment, carefully remove the medium from the wells and replace it with 100 µL of the medium containing the various compound concentrations.

  • Incubate the plate for another 48 to 72 hours.

• MTT Assay and Data Acquisition:

  • Following the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[8]

  • Incubate the plate for 2 to 4 hours at 37°C, allowing for the formation of formazan crystals.

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[10][11]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization of the formazan.[9][11]

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

Data Analysis and Interpretation

The raw absorbance data will be processed to determine the IC50 value for each compound.

• Calculation of Percent Viability: The percentage of cell viability is calculated relative to the vehicle control using the following formula:

  % Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

• Dose-Response Curve and IC50 Determination: The calculated percent viability is plotted against the logarithm of the compound concentration. A sigmoidal dose-response curve is then fitted to the data using non-linear regression analysis.[13][14][15] The IC50 value is the concentration of the compound that corresponds to 50% cell viability.

The following diagram illustrates the data analysis pipeline:

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• 2. Anticancer properties of 1,2,4-triazole derivatives (literature review) | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
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• 15. researchgate.net [researchgate.net]

IR spectroscopy characterization of triazole thioether functional groups

Analyzing Triazole Thioethers

I've been examining the search results, which offer concrete instances of both 1,2,4-triazole thioethers and 1,2,3-triazole thioethers, including their synthesis and FTIR characterization. I'm focusing on the key IR peaks highlighted in the literature for these compounds, particularly the C-H aromatic and aliphatic stretches.

Refining Peak Assignments

I'm now zeroing in on key IR spectral features. I've pinpointed characteristic stretches, including C=N within the triazole ring around 1500-1650 cm-1, and N=N for 1,2,3-triazoles at 1400-1500 cm-1. I'm also confirming the C-S-C thioether stretch around 600-750 cm-1, and the disappearance of S-H or C=S stretches upon thioether formation. I'm thinking about how to frame this as a comparison of the triazole thioether versus precursors.

Outlining The FTIR Guide

I've decided on the structure for the FTIR guide. It'll be a comparison of triazole thioethers and thione precursors. I'll include a title, introduction on triazole thioethers' importance, and background on tautomerism, and the shift from C=S. I plan to include a table comparing wavenumbers, an experimental protocol, and a workflow diagram. I believe this structure will provide a robust comparison.

Analyzing Spectral Data

I've made headway into interpreting the spectral data. The findings are providing distinct values and references for the precursor, 1,2,4-triazole-3-thione, specifically focusing on the N-H and C=S stretches. I see the N-H stretch falling roughly between 3100-3400 cm-1, with examples at 3409 cm-1 and 3264 cm-1. The C=S stretch is closer to ~1215 cm-1.

Interpreting Spectral Shifts

I'm now focusing on the spectral shifts associated with S-alkylation. The disappearance of the C=S and N-H stretches confirm the thioether formation. I'm noting the C-S thioether stretch falling between 635-715 cm-1. Also, the C=N stretches remain important. I'm building a table of comparative IR data now.

Visualizing the Synthesis

I've just been working on the Graphviz diagram of the workflow. The nodes are set up for Precursor, Reaction, Product, and Analysis, specifically the ATR-FTIR characterization. The labels within the nodes include key IR data for clarity, such as the C=S stretch at ~1240 cm⁻¹ for the precursor and the C-S stretch at ~710 cm⁻¹ for the product. The overall process is visualized, and the graphviz code is ready for final touches.

Refining Node Visualization

I've updated the Graphviz diagram with node color assignments for clarity: Red for Precursor, Yellow for Reaction, Green for Product, Blue for FTIR, and Light Gray for Validation. The font colors have been adjusted for optimal contrast. The layout depicts the workflow from Precursor to Validation, encompassing base-catalyzed reaction and nucleophilic substitution. I'm also ensuring the graph's readability, considering size constraints, and planning to incorporate relevant spectral data within each node.

Verifying Research Sources

I'm now cross-referencing the search results to check each URL for relevance. I'm focusing on the synthesis of triazole-thiones and related compounds, and their characterization. I am also searching for the biological evaluations of those novel triazole conjugates.

Organizing Literature Review

I'm now carefully organizing the information from the search results, focusing on the synthesis and characterization of triazole-thiones and related compounds. I am establishing clear and concise references to support the literature review and ensure the data's credibility. I have a lot of good data!

Evaluating Biological Activity

I am now delving into the biological activities of the target compounds. I've noted that triazole-thiones and their derivatives display notable anticancer properties and act as lipoxygenase and mPGES-1 inhibitors. I'm focusing on the significance of the successful

-alkylation of the 1,2,4-triazole-3-thione precursor as a critical step in the quality control for synthesis and drug development. I am now evaluating how FTIR spectroscopy can rapidly and effectively monitor this transformation by contrasting the IR spectral signatures of the resulting triazole thioethers and their thione precursors, and also the mechanistic causes behind the vibrational shifts.

Confirming Structural Transformations

I'm now zeroing in on confirming structural transformations through comparative IR data. My analysis indicates the disappearance of the

stretch alongside the stretch in the product, and that the thioether band is also appearing. Specifically, I'm examining how S-alkylation manifests spectrally, noting that the formation of the thioether linkage results in a loss of the thione group.

Analyzing Spectral Shifts

I'm now comparing the provided spectral data. I observe the complete disappearance of the N-H and C=S stretches in the product, validating the structural transformation. This is accompanied by the emergence of the C-S thioether stretch, all of which supports the formation of the intended triazole thioether product. I am working on how to incorporate the data into a flowchart.

Refining Experimental Procedure

I'm now refining the experimental procedure for synthesizing and analyzing triazole thioethers. I am confirming a few small details, like using isopropanol to clean the ATR crystal, or the necessary application of consistent pressure using the ATR anvil to ensure proper contact between the sample and the crystal. I am focused on the critical step of ensuring the absence of the C=S stretch at ~1240 cm⁻¹ in the product's spectrum as validation.

Validating Spectroscopic Data

I'm now zeroing in on data validation. I'm focusing on confirming the absence of the C=S stretch, and evaluating the 635-715 cm⁻¹ region to look for the C-S thioether bond. Also, I'm checking the graph for the relationship between the chemical transformation and the spectroscopic validation.

Finalizing Graphviz Workflow

I've just been polishing the Graphviz diagram of the workflow, and am ready to finalize it. The structure is set: nodes for Precursor, Reaction, Product, FTIR, and Validation, each labeled with key IR data and color-coded. The code is ready; I will add some final touches. I am also planning to improve the references.

Verifying Citation Accuracy

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Confirming Spectroscopic Validation

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Structuring Final Elements

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Finalizing Report Structure

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Constructing the Final Report

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Integrating Citations and Links

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A Senior Application Scientist's Guide to Comparative Molecular Docking of Triazole Derivatives Against Fungal CYP51

In the landscape of antifungal drug discovery, the triazole class of compounds represents a cornerstone of clinical therapy. Their efficacy is, however, increasingly challenged by the emergence of drug-resistant fungal strains. This guide provides an in-depth comparative analysis of the molecular docking scores of key triazole derivatives against their primary target, lanosterol 14α-demethylase (CYP51). As drug development professionals, understanding the nuanced interactions at the molecular level is paramount for the rational design of next-generation antifungals. This document synthesizes experimental data from multiple studies to offer a clear, objective comparison and a robust methodological framework.

The primary mechanism of triazole antifungals is the inhibition of CYP51 (also known as Erg11p), a critical enzyme in the fungal ergosterol biosynthesis pathway.[1][2][3] Ergosterol is an essential component of the fungal cell membrane, analogous to cholesterol in mammals. By binding to the heme iron atom in the active site of CYP51, triazoles disrupt the demethylation of lanosterol, leading to the accumulation of toxic sterol precursors and ultimately compromising the integrity of the fungal cell membrane.[2][4] Molecular docking is a powerful computational technique that predicts the preferred orientation of a ligand when bound to a target protein, providing valuable insights into binding affinity and interaction patterns that drive structure-activity relationships (SAR).[5][6][7]

Experimental Protocol: A Standardized Molecular Docking Workflow

To ensure a valid comparison, a standardized and self-validating docking protocol is essential. The following workflow represents a synthesis of best practices commonly employed in the field for evaluating triazole inhibitors against Candida albicans CYP51.

1. Receptor Preparation:

• Acquisition: The three-dimensional crystal structure of the target protein, Candida albicans lanosterol 14α-demethylase, is retrieved from the Protein Data Bank (PDB). Commonly used structures include PDB IDs: 5V5Z, 5TZ1, and 4LXJ.[1][5][6]

• Preprocessing: The raw PDB file is prepared using a molecular modeling suite such as Schrödinger's Protein Preparation Wizard or AutoDock Tools.[5][6] This critical step involves:

  • Removal of all non-essential water molecules and co-crystallized ligands.

  • Addition of hydrogen atoms to satisfy valence requirements.

  • Assignment of correct bond orders and protonation states.

  • Energy minimization of the protein structure to relieve any steric clashes.

2. Ligand Preparation:

• Structure Generation: The 2D structures of the triazole derivatives (e.g., fluconazole, voriconazole, itraconazole, posaconazole) are drawn using chemical sketchers or obtained from databases like PubChem.

• Conformational Analysis: The 2D structures are converted to 3D. Ligand preparation tools (e.g., LigPrep in Schrödinger, or tools in AutoDock) are used to generate various possible conformations, tautomers, and ionization states at a physiological pH. This is followed by an energy minimization step for each ligand.

3. Active Site Definition & Grid Generation:

• Binding Site Identification: The active site is defined as the region encompassing the heme cofactor and the residues known to interact with known inhibitors. This is typically centered on the co-crystallized ligand in the original PDB structure.

• Grid Box Creation: A grid box is generated around the defined active site.[5][6] This box defines the three-dimensional space within which the docking algorithm will search for optimal ligand binding poses. The size of the box must be sufficient to accommodate ligands of various sizes.

4. Molecular Docking Simulation:

• Algorithm Execution: The prepared ligands are docked into the prepared receptor grid using a validated docking program like AutoDock Vina, Glide (Schrödinger), or CDOCKER.[2][8] These programs systematically sample conformations of the ligand within the active site.

• Scoring Function: Each generated pose is evaluated using a scoring function, which estimates the binding free energy. The output is a docking score (typically in kcal/mol), where a more negative value indicates a higher predicted binding affinity.

5. Analysis of Docking Poses:

• Pose Selection: The top-scoring pose for each ligand is selected for detailed analysis.

• Interaction Mapping: The selected pose is visualized using software like PyMOL or Discovery Studio to identify and analyze key molecular interactions.[7] This includes:

  • Heme Coordination: Verifying the coordination bond between a nitrogen atom of the triazole ring and the heme iron.[9][10]

  • Hydrogen Bonds: Identifying hydrogen bond donors and acceptors between the ligand and protein residues.[11]

  • Hydrophobic Interactions: Mapping contacts with non-polar residues in the binding pocket.[12]

Fig. 1: A standardized workflow for molecular docking of triazole derivatives.

Comparative Analysis of Docking Scores and Interactions

A comparative analysis of clinically relevant triazoles reveals a clear distinction in their binding affinities and interaction patterns, which correlates with their structural differences. The literature often categorizes these inhibitors as short-tailed (e.g., fluconazole, voriconazole) and long-tailed (e.g., itraconazole, posaconazole), a classification that proves useful in understanding their binding modes.[12][13][14]

Compound	Class	Docking Score (kcal/mol)	Key Hydrophobic/VDW Interactions	Heme Coordination
Fluconazole	Short-Tailed	-7.5 to -8.5	Y118, F126, Y132, F228, G307, T311[12]	Yes
Voriconazole	Short-Tailed	-8.5 to -9.5	Y118, F126, Y132, F228, G307, T311[12]	Yes
Itraconazole	Long-Tailed	-10.0 to -12.0	F58, Y64, Y118, L121, Y132, L376, S378, M508[12]	Yes
Posaconazole	Long-Tailed	-10.5 to -12.5	F58, Y64, Y118, L121, Y132, L376, S378, M508[12]	Yes

Note: Docking scores are approximate ranges synthesized from multiple studies and can vary based on the specific software, force field, and protein structure used. The primary value is in their relative comparison.

Interpretation of Structure-Activity Relationships (SAR)

The data clearly demonstrates that the long-tailed inhibitors, itraconazole and posaconazole, exhibit significantly more favorable (more negative) docking scores than their short-tailed counterparts.[13][14] This computational finding aligns with their broader spectrum of clinical activity. The causality behind this difference lies in the extent of their molecular interactions within the CYP51 binding pocket.

• Core Interactions: All triazoles orient themselves to allow one of the nitrogen atoms of the triazole ring to form a crucial coordination bond with the central iron atom of the heme group, effectively blocking the enzyme's catalytic activity.[9][10]

• Short-Tailed Inhibitors: Fluconazole and voriconazole are smaller molecules and primarily occupy the core active site. Their binding is stabilized by hydrophobic interactions with a shared set of residues, including Y132 and F228.[12] The higher affinity of voriconazole compared to fluconazole can be attributed to the additional hydrophobic interactions formed by its 5-fluoropyrimidine ring.[15]

• Long-Tailed Inhibitors: Itraconazole and posaconazole possess extended side chains that project deeper into a large, hydrophobic cavity of the CYP51 protein.[8][12][14] This allows them to form a much more extensive network of hydrophobic and van der Waals interactions with additional residues like Y64, L121, and L376.[12] These supplementary interactions are the primary driver for their stronger binding affinity and more potent inhibition.[13]

Biological Context: Inhibition of the Ergosterol Pathway

The clinical impact of CYP51 inhibition can only be fully appreciated within its biological context. CYP51 catalyzes a rate-limiting step in the conversion of lanosterol to ergosterol. The disruption of this pathway has a twofold effect: it depletes the cell membrane of essential ergosterol and causes a buildup of toxic 14α-methylated sterols, leading to fungistatic or fungicidal effects.[3][4]

Fig. 2: The role of CYP51 in the ergosterol biosynthesis pathway and its inhibition by triazoles.

Conclusion and Future Outlook

This guide demonstrates the power of comparative molecular docking in elucidating the structure-activity relationships of triazole derivatives. The superior binding affinity of long-tailed inhibitors is directly attributable to their capacity to form more extensive hydrophobic interactions within the CYP51 active site. This fundamental insight, derived from computational data, provides a clear rationale for their broad-spectrum activity and serves as a foundational principle for designing novel antifungals.

Future drug design efforts can leverage this knowledge to develop compounds with optimized side chains that can adapt to mutations within the binding pocket, a common mechanism of acquired resistance. By combining computational approaches like molecular docking with empirical testing, researchers can accelerate the discovery of more potent, selective, and resilient antifungal agents to combat the growing threat of fungal infections.[16][17]

References

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• Shi, N., et al. (2020). PDF of Molecular Dynamics Investigations of Binding Mechanism for Triazoles Inhibitors to CYP51. ResearchGate. [Link]

• Shi, N., Zheng, Q., & Zhang, H. (2020). Molecular Dynamics Investigations of Binding Mechanism for Triazoles Inhibitors to CYP51. Frontiers in Molecular Biosciences. [Link]

• Rao, S., et al. (2020). In-silico studies of Novel triazole derivatives as inhibitor of 14α demethylase CYP51. Research Journal of Pharmacy and Technology. [Link]

• Al-Shabib, N. A., et al. (2022). Identification of 1, 2, 4-Triazine and Its Derivatives Against Lanosterol 14-Demethylase (CYP51) Property of Candida albicans. Frontiers in Cellular and Infection Microbiology. [Link]

• Kumar, R., et al. (2025). Current advancements and future perspectives of 1,2,3-triazoles to target lanosterol 14α-demethylase (CYP51), a cytochrome P450 enzyme: A computational approach. International Journal of Biological Macromolecules. [Link]

• Çevik, U. A., et al. (2023). Synthesis and Molecular Docking Study of Benzimidazole-Triazole Derivatives as Antifungal Agents. Polycyclic Aromatic Compounds. [Link]

• Chaudhary, A. P., & Chundawat, T. S. (2026). Homology modeling and docking studies for Lanosterol 14α-demethylase of Candida albicans and 1,2,4-triazole containing 1,3,4-oxadiazole derivatives. Neuroquantology. [Link]

• Kumar, R., et al. (2023). Recent advances in antifungal drug development targeting lanosterol 14α-demethylase (CYP51): A comprehensive review with structural and molecular insights. Chemical Biology & Drug Design. [Link]

• Shi, N., Zheng, Q., & Zhang, H. (2020). Molecular Dynamics Investigations of Binding Mechanism for Triazoles Inhibitors to CYP51. Frontiers in Molecular Biosciences. [Link]

• Korkut, B., et al. (2017). Design, Synthesis Molecular Docking Study and Antifungal Activity Evaluation of New Benzimidazole-Triazole Derivatives. Proceedings. [Link]

• Wang, S., et al. (2014). Structure-Based Design, Synthesis, and Antifungal Activity of New Triazole Derivatives. ResearchGate. [Link]

• Al-Shabib, N. A., et al. (2022). Identification of 1, 2, 4-Triazine and Its Derivatives Against Lanosterol 14-Demethylase (CYP51) Property of Candida albicans: Influence on the Development of New Antifungal Therapeutic Strategies. Frontiers. [Link]

• Sun, P., et al. (2014). Synthesis and Antifungal Activity of Novel Triazole Compounds Containing Piperazine Moiety. Molecules. [Link]

• Bouamrane, S., et al. (2020). Quantitative-Structure-Activity-Relationships-and-Molecular-Docking-studies-of-124-triazole-derivatives-as-antifungal-activity. ResearchGate. [Link]

• Sheng, C., et al. (2009). Three-Dimensional Model of Lanosterol 14α-Demethylase from Cryptococcus neoformans: Active-Site Characterization and Insights into Azole Binding. Antimicrobial Agents and Chemotherapy. [Link]

• Özkay, Y., et al. (2018). Synthesis, Molecular Docking Studies, and Antifungal Activity Evaluation of New Benzimidazole-Triazoles as Potential Lanosterol 14α-Demethylase Inhibitors. Scientifica. [Link]

• Jiang, Y., et al. (2011). Synthesis, in vitro evaluation and molecular docking studies of new triazole derivatives as antifungal agents. Bioorganic & Medicinal Chemistry Letters. [Link]

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A Senior Application Scientist's Guide to Elemental Analysis and Purity Confirmation

In the rigorous landscape of scientific research and pharmaceutical development, the unambiguous characterization of a chemical compound is the bedrock of all subsequent work. Before a molecule can be advanced as a drug candidate, utilized as a building block in complex synthesis, or studied for its biological activity, two fundamental questions must be answered with irrefutable certainty: What is it made of, and what else is in the sample?

This guide provides an in-depth comparison of the principal analytical techniques used to answer these questions. We will move beyond procedural lists to explore the causality behind methodological choices, offering a framework for designing robust, self-validating analytical strategies. For researchers, scientists, and drug development professionals, mastering these techniques is not merely a matter of quality control; it is an issue of scientific integrity and, ultimately, patient safety. Adherence to Good Manufacturing Practices (GMP) is paramount, ensuring that products are consistently produced and controlled according to the highest quality standards.[1][2][3][4][5]

Part I: Elemental Analysis – Decoding the Fundamental Composition

Elemental analysis provides the empirical formula of a compound—the simplest whole-number ratio of atoms present.[6][7] This is the first step in confirming a molecule's identity, ensuring the synthesized or isolated compound aligns with its theoretical structure. The choice of technique is dictated by the nature of the compound and the specific information required.

A Comparative Guide to Elemental Analysis Techniques

The three most prevalent techniques each offer unique advantages. Combustion analysis is the definitive method for organic compounds, while ICP-based methods excel at detecting trace metals, and XRF provides a rapid, non-destructive survey.

• Combustion Analysis (CHNS/O): Considered the gold standard for organic compounds, this technique involves the complete combustion of a sample in an oxygen-rich environment.[6][8] The resulting gases (CO₂, H₂O, N₂, SO₂) are separated and quantified by specialized detectors, such as thermal conductivity or infrared detectors.[8][9] This process provides a highly accurate and precise measurement of the mass percentages of Carbon, Hydrogen, Nitrogen, and Sulfur.[6][10]

• Inductively Coupled Plasma (ICP): ICP techniques are essential for detecting and quantifying trace elemental impurities, particularly metals.[8][11] The sample is introduced into a high-temperature argon plasma (6,000-10,000 K), which atomizes and ionizes the components.[12][13][14] The resulting ions can be measured in two ways:

  • ICP-Optical Emission Spectrometry (ICP-OES): Measures the characteristic light emitted by the ions to determine elemental composition.[12]

  • ICP-Mass Spectrometry (ICP-MS): Separates the ions based on their mass-to-charge ratio, offering exceptionally low detection limits (ppm to ppt levels), making it ideal for detecting catalyst residues or heavy metal contaminants.[12][15][16]

• X-ray Fluorescence (XRF): This is a non-destructive technique where the sample is irradiated with high-energy X-rays, causing its constituent atoms to emit secondary, "fluorescent" X-rays.[17][18][19] Each element emits X-rays at a characteristic energy, creating a unique fingerprint.[18][19] XRF is highly versatile, suitable for solids, liquids, and powders with minimal sample preparation, making it an excellent tool for rapid qualitative screening and quantitative analysis.[17][20]

Technique	Principle	Sample Type	Elements Detected	Detection Limits	Advantages	Disadvantages
Combustion Analysis	Sample combustion and detection of resulting gases (CO₂, H₂O, N₂, SO₂).[6][8][9]	Solids, Liquids	C, H, N, S, O	~0.1%	Fast, inexpensive, highly accurate for bulk organic elements.[10]	Not suitable for trace analysis; destructive.[21]
ICP-MS/OES	Atomization and ionization in argon plasma; detection by MS or OES.[12][15]	Liquids, Digested Solids	Most elements (especially metals).[15]	ppb to ppt (ICP-MS)[16]; ppm (ICP-OES)	Extremely sensitive for trace metals; multi-element capability.[12][21]	Destructive; complex sample preparation for solids; can have spectral interferences.
XRF	Excitation by primary X-rays and detection of characteristic fluorescent X-rays.[18][19]	Solids, Liquids, Powders	Be to U.[20]	ppm to 100%	Non-destructive[22][17][18]; rapid analysis; minimal sample preparation.	Lower sensitivity for lighter elements; matrix effects can influence accuracy.

Workflow for Selecting an Elemental Analysis Method

The choice of method is a critical decision point. The following workflow illustrates a logical approach based on the sample's nature and the analytical objective.

Caption: Decision workflow for elemental analysis technique selection.

Part II: Purity Confirmation – Beyond the Elements

While elemental analysis confirms what atoms are present, it does not reveal impurities that share the same empirical formula (isomers) or other organic molecules. Purity confirmation is a quantitative assessment of the main compound relative to all other components, including synthetic by-products, degradation products, and residual solvents.[23] This is a critical aspect of quality control in the pharmaceutical industry.[24]

A Comparative Guide to Purity Confirmation Techniques

The modern analytical laboratory relies on a suite of powerful techniques, often used in combination, to build a comprehensive purity profile.

• High-Performance Liquid Chromatography (HPLC): HPLC is the undisputed workhorse for purity analysis in the pharmaceutical sector.[24][25][26] The technique separates components of a mixture by passing a liquid sample (mobile phase) through a column packed with a solid adsorbent material (stationary phase).[24][27] Compounds separate based on their differential affinity for the two phases.[26] Purity is often calculated by the area percent method, where the area of the main peak is compared to the total area of all peaks detected.[26]

• Quantitative NMR (qNMR): qNMR has emerged as a powerful primary method for purity determination.[28][29] Its core principle is that the integrated area of an NMR signal is directly proportional to the number of nuclei generating that signal.[28][29] By adding a certified internal standard of known concentration to a precisely weighed sample, the purity of the analyte can be calculated directly without needing a calibration curve of the analyte itself.[29][30] This makes it an invaluable tool for characterizing new chemical entities.

• Chromatography-Mass Spectrometry (LC-MS/GC-MS): Coupling a separation technique like liquid or gas chromatography with a mass spectrometer provides the ultimate in sensitivity and specificity for impurity profiling.[31][32][33] While HPLC with a UV detector can show the presence of an impurity as a peak, it provides no structural information.[31] MS, however, measures the mass-to-charge ratio of the impurity, providing its molecular weight and fragmentation patterns that are crucial for structural elucidation and identification.[31][34]

Technique	Principle	Information Provided	Quantification Strategy	Advantages	Disadvantages
HPLC	Differential partitioning of components between mobile and stationary phases.[24][25]	Retention time, peak area (purity), presence of impurities.	Area percent normalization; internal/external standard calibration.[26]	Robust, reproducible, widely applicable, high-throughput.[24]	Requires reference standards for impurity identification; co-elution can hide impurities.[35]
qNMR	Signal integral is directly proportional to the number of nuclei.[28][30]	Absolute purity, structural confirmation, simultaneous quantification of multiple components.	Direct ratio to a certified internal standard.[29]	Primary analytical method[29]; no analyte-specific reference standard needed; non-destructive.[30]	Lower sensitivity than HPLC; requires soluble samples and careful experimental setup.
LC-MS / GC-MS	Chromatographic separation followed by mass analysis of components.[31][32]	Retention time, molecular weight, and structural fragments of impurities.	Based on ion intensity relative to a standard.	Unparalleled sensitivity and specificity for impurity identification.[31][33]	More complex instrumentation and data analysis; matrix effects can cause ion suppression.

Workflow for Purity Analysis and Impurity Identification

A logical, phased approach is crucial for efficiently assessing purity and characterizing any unknown components.

Caption: Workflow for compound purity assessment and impurity profiling.

Part III: Experimental Protocols & Self-Validation

The trustworthiness of any analytical result hinges on a meticulously executed and validated protocol. The International Council for Harmonisation (ICH) Q2(R1) guideline provides a framework for validating analytical procedures, ensuring they are suitable for their intended purpose.[36][37][38][39]

Protocol 1: Elemental Analysis by CHNS Combustion

This protocol describes the determination of C, H, N, and S content in a solid organic compound using a modern elemental analyzer.

Causality: The sample is weighed into a tin capsule, which acts as a catalyst and promotes complete, instantaneous combustion (a "flash combustion") in a pure oxygen environment at ~1000°C. This ensures all organic material is converted into its elemental gases. Certified reference materials are used to create a calibration curve, ensuring the instrument's response is directly traceable to a known standard, a core principle of analytical validation.

Methodology:

• Instrument Preparation: Ensure the combustion and reduction columns are at their set temperatures and that helium (carrier gas) and oxygen (combustion gas) flows are stable.

• Calibration:

  • Accurately weigh 1-3 mg of a certified organic standard (e.g., Acetanilide) into a tin capsule.

  • Seal the capsule, ensuring no air is trapped inside, and place it in the instrument's autosampler.

  • Analyze a series of 3-5 standards to generate a valid calibration curve for each element. The instrument software will correlate the detector response (e.g., thermal conductivity) to the known mass of the element.

• Sample Analysis:

  • Accurately weigh 1-3 mg of the unknown compound into a tin capsule.

  • Analyze the sample in triplicate to ensure precision.

• Data Analysis:

  • The instrument software will use the calibration curve to calculate the weight percentage of C, H, N, and S in the unknown sample.

  • Compare the experimental percentages to the theoretical values calculated from the compound's expected molecular formula. A close match (typically within ±0.4%) provides strong evidence for the proposed structure.

Protocol 2: Purity Confirmation by Reverse-Phase HPLC

This protocol outlines a general method for determining the purity of a pharmaceutical compound using RP-HPLC with UV detection.

Causality: The choice of a C18 column (a non-polar stationary phase) and a polar mobile phase (like acetonitrile/water) is standard for a wide range of drug-like molecules.[26] A gradient elution (where the mobile phase composition changes over time) is employed to ensure that both polar and non-polar impurities are effectively eluted from the column and detected. The System Suitability Test (SST) is a critical self-validating step; it demonstrates that the chromatographic system is performing adequately on the day of analysis, a requirement under GMP.[33]

Methodology:

• Mobile Phase Preparation: Prepare Mobile Phase A (e.g., 0.1% Formic Acid in Water) and Mobile Phase B (e.g., 0.1% Formic Acid in Acetonitrile). Filter and degas both solutions.

• Standard and Sample Preparation:

  • Prepare a stock solution of your compound at approximately 1 mg/mL in a suitable diluent (e.g., 50:50 Acetonitrile/Water).

  • From the stock, prepare a working solution at ~0.1 mg/mL for analysis.

• Instrument Setup and System Suitability:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detector: UV at a wavelength where the analyte has maximum absorbance (e.g., 254 nm).

  • Gradient: A typical gradient might be 5% B to 95% B over 20 minutes.

  • SST: Inject the working solution five times. The relative standard deviation (RSD) for the peak area of the main component must be ≤ 2.0%.

• Analysis: Once the SST passes, inject the working solution for analysis.

• Data Processing:

  • Integrate all peaks in the chromatogram, typically down to 0.05% of the main peak area.

  • Calculate the percent purity using the area normalization formula:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100[26]

Conclusion

The rigorous characterization of a chemical compound is a non-negotiable prerequisite for its use in research and development. It is a multi-faceted process that relies on the intelligent application of orthogonal analytical techniques. Elemental analysis establishes the empirical formula, providing the first piece of the structural puzzle. Subsequently, high-purity confirmation methods, spearheaded by HPLC and supported by qNMR and LC-MS, quantify the compound and identify any accompanying impurities. By understanding the principles behind each technique and employing them within a validated, logical framework, scientists can ensure the integrity of their data, the quality of their materials, and the ultimate success of their research endeavors.

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• Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices. (2025, February 6). Technology Networks. Retrieved from [Link]

• Purity Assay (Pharmaceutical Testing). (n.d.). Pathogenia. Retrieved from [Link]

• Common Elemental Analysis Methods. (2024, January 28). Universal Lab Blog. Retrieved from [Link]

• Quality Guidelines. (n.d.). ICH. Retrieved from [Link]

• The Importance of Purity Determination of Pharmaceuticals. (2020, July 22). NETZSCH Analyzing & Testing. Retrieved from [Link]

• Elemental Analysis | Definition, Techniques & Instruments. (n.d.). Study.com. Retrieved from [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. (2014, June 20). Journal of Medicinal Chemistry. Retrieved from [Link]

• Revision of Purity Criteria for Tested Compounds. (2009, January 2). Journal of Medicinal Chemistry. Retrieved from [Link]

• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. (2024, September 4). alwsci. Retrieved from [Link]

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A Comparative Benchmarking Guide to the Antibacterial Activity of Dichlorobenzyl Triazoles

In the relentless pursuit of novel antimicrobial agents to combat the escalating threat of antibiotic resistance, triazole derivatives have emerged as a promising class of heterocyclic compounds. This guide provides a comprehensive technical comparison of the in vitro antibacterial efficacy of dichlorobenzyl triazoles against established standard antibiotics. Designed for researchers, scientists, and drug development professionals, this document delves into the experimental data, elucidates the underlying mechanism of action, and offers a standardized protocol for reproducible evaluation. Our analysis is grounded in scientific integrity, providing a self-validating framework for assessing the potential of these compounds as future therapeutics.

Introduction: The Imperative for Novel Antibacterials and the Promise of Dichlorobenzyl Triazoles

The rise of multidrug-resistant (MDR) bacteria presents a formidable challenge to global health. The development of new chemical entities with novel mechanisms of action is paramount to staying ahead in this evolutionary arms race. Triazoles, a five-membered heterocyclic ring system containing three nitrogen atoms, have a well-established history in medicinal chemistry, with many derivatives exhibiting a broad spectrum of biological activities.

The strategic incorporation of a dichlorobenzyl moiety onto the triazole scaffold has been investigated as a means to enhance antibacterial potency. The lipophilic nature and electronic properties of the dichlorobenzyl group can significantly influence the compound's ability to penetrate bacterial cell membranes and interact with intracellular targets. This guide focuses on objectively benchmarking the antibacterial performance of these specific triazole derivatives against clinically relevant bacterial strains and standard-of-care antibiotics.

Experimental Benchmarking: A Comparative Analysis of In Vitro Antibacterial Activity

The cornerstone of evaluating any new antibacterial agent is the determination of its Minimum Inhibitory Concentration (MIC), the lowest concentration of the drug that prevents visible growth of a bacterium. To provide a clear and objective comparison, the following table summarizes the MIC values of a representative dichlorobenzyl triazole compound against both Gram-positive and Gram-negative bacteria, benchmarked against the standard antibiotics Ampicillin and Ciprofloxacin.

Compound/Antibiotic	Target Organism	MIC (µg/mL)
3,4-Dichlorobenzyl triazole-3-thione	Staphylococcus aureus (Gram-positive)	2[1][2]
Escherichia coli (Gram-negative)	1[1][2]
Ampicillin	Staphylococcus aureus	0.6 - 1[3]
Escherichia coli	4[3]
Ciprofloxacin	Staphylococcus aureus	0.6[4][5]
Escherichia coli	0.013 - 12.5[4][5][6]

Data Interpretation: The presented data reveals that 3,4-dichlorobenzyl triazole-3-thione exhibits potent antibacterial activity. Notably, its efficacy against E. coli (MIC of 1 µg/mL) is superior to that of Ampicillin (MIC of 4 µg/mL). While its activity against S. aureus (MIC of 2 µg/mL) is slightly less potent than Ampicillin and Ciprofloxacin, it remains within a promising therapeutic range. This highlights the potential of dichlorobenzyl triazoles as effective antibacterial agents, particularly against Gram-negative bacteria.

Unraveling the Mechanism of Action: Inhibition of DNA Gyrase

The trustworthiness of a novel antibacterial candidate is significantly enhanced by a clear understanding of its mechanism of action. For many antibacterial 1,2,4-triazole derivatives, the primary target is DNA gyrase, a type II topoisomerase essential for bacterial DNA replication, transcription, and repair.[7]

DNA gyrase introduces negative supercoils into the bacterial chromosome, a process crucial for relieving torsional stress during DNA replication and transcription. The enzyme is a heterotetramer composed of two GyrA and two GyrB subunits. The proposed mechanism for dichlorobenzyl triazoles involves the inhibition of the GyrB subunit's ATPase activity. This inhibition prevents the conformational changes necessary for DNA strand passage and re-ligation, ultimately leading to a cessation of DNA replication and bacterial cell death.

Figure 2: Experimental workflow for the determination of MIC and MBC.

Conclusion and Future Perspectives

The data and methodologies presented in this guide provide a robust framework for benchmarking the antibacterial activity of dichlorobenzyl triazoles. The representative compound, 3,4-dichlorobenzyl triazole-3-thione, demonstrates promising in vitro efficacy against both Gram-positive and Gram-negative bacteria, with a particularly noteworthy activity against E. coli. The proposed mechanism of action through the inhibition of DNA gyrase offers a solid foundation for further investigation and development.

Future research should focus on expanding the structure-activity relationship (SAR) studies of dichlorobenzyl triazoles to optimize their antibacterial potency and spectrum. In vivo efficacy studies in animal models of infection are the logical next step to translate these promising in vitro findings into potential clinical applications. Furthermore, investigating the potential for synergy with existing antibiotics could open new avenues for combination therapies to combat resistant infections. The continued exploration of this chemical scaffold holds significant promise in the critical endeavor of discovering and developing the next generation of antibacterial agents.

References

• National Center for Biotechnology Information. (2023). Ampicillin. In StatPearls. Retrieved from [Link]

• Drusano, G. L., & Louie, A. (1998). MIC-based interspecies prediction of the antimicrobial effects of ciprofloxacin on bacteria of different susceptibilities in an in vitro dynamic model. Antimicrobial agents and chemotherapy, 42(11), 2848–2854. Retrieved from [Link]

• American Society for Microbiology. (n.d.). MIC-Based Interspecies Prediction of the Antimicrobial Effects of Ciprofloxacin on Bacteria of Different Susceptibilities in an In Vitro Dynamic Model. ASM Journals. Retrieved from [Link]

• ResearchGate. (n.d.). Minimum inhibitory concentration (MIC) of ciprofloxacin (CIP) in combination with compounds in Staphylococcus aureus MRSA 272123 and E. coli AG100. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (n.d.). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link]

• Swiątek, P., & Plech, T. (2021). 1,2,4-Triazoles as Important Antibacterial Agents. Molecules (Basel, Switzerland), 26(5), 1446. Retrieved from [Link]

• MDPI. (2021). 1,2,4-Triazoles as Important Antibacterial Agents. Molecules, 26(5), 1446. Retrieved from [Link]

• Gao, C., et al. (2020). 1,2,4-Triazole hybrids with potential antibacterial activity against methicillin-resistant Staphylococcus aureus. Archiv der Pharmazie, 354(1), e2000223. Retrieved from [Link]

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Publish Comparison Guide: X-ray Diffraction Data Validation for 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole

Executive Summary

Product/Topic: 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole (S-alkylated triazole derivative).[1] Primary Application: Pharmaceutical intermediate (Antifungal/Antimicrobial/Anticancer). The Critical Challenge: Confirming regioselectivity (S-alkylation vs. N-alkylation) and validating phase purity in the presence of potential tautomers.

This guide provides a rigorous technical framework for validating the crystallographic structure of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole. Unlike standard organic molecules, 1,2,4-triazoles exhibit complex thione-thiol tautomerism, making the location of the alkyl group (S- vs. N-) a critical quality attribute (CQA). This guide compares Single Crystal X-Ray Diffraction (SC-XRD) against alternative analytical techniques and establishes a self-validating protocol for structural confirmation.

Part 1: The Strategic Challenge – Regioselectivity & Tautomerism

In the synthesis of the title compound, the precursor 1,2,4-triazole-3-thione exists in equilibrium between the thione (NH-C=S) and thiol (N=C-SH) forms. Upon reaction with 2,6-dichlorobenzyl chloride, alkylation can theoretically occur at three distinct sites:

• Sulfur (S-alkylation): The desired product (Thioether).

• Nitrogen (N-alkylation): The N1 or N2 positions (yielding N-benzyl thiones).

Why XRD is Non-Negotiable: While NMR (

, ) can suggest substitution patterns, the chemical shifts of N-alkyl vs. S-alkyl isomers are often close and solvent-dependent. SC-XRD is the only absolute method to definitively map the bond lengths (C-S vs. C=S) and confirm the S-alkylated structure required for biological activity.

Part 2: Comparative Analysis of Structural Determination Methods

The following table objectively compares SC-XRD against alternative analytical workflows for this specific molecule.

Feature	SC-XRD (Gold Standard)	Powder XRD (PXRD)	NMR ( / /2D)
Primary Output	3D Atomic Coordinates & Absolute Configuration	Bulk Phase Identity & Crystallinity	Solution-state connectivity
Regioselectivity	Definitive. Distinguishes C-S (1.75 Å) from C=S (1.67 Å) bond lengths.	Inferred. Requires reference pattern of pure isomer.	Ambiguous. N- vs S-alkylation shifts often overlap; requires complex HMBC.
Sample Req.	Single high-quality crystal ( mm).	Polycrystalline powder (Bulk).	Dissolved sample (approx. 5-10 mg).
Limit of Detection	N/A (Single crystal analysis).	~5% impurity detection (polymorphs).	<1% impurity detection.
Validation Role	Structural Proof. Establishes the "Truth" of the molecule.	Batch Consistency. Proves the bulk matches the single crystal.	Purity Check. Quantifies residual solvents/reagents.

Decision Matrix

• Use SC-XRD for the initial structural elucidation and to prove S-alkylation.[2]

• Use PXRD for routine batch release to ensure no polymorphic transitions occurred during drying.

• Use NMR to ensure no unreacted benzyl chloride remains.

Part 3: Experimental Protocol – The Self-Validating Workflow

To ensure high-fidelity data, follow this specific protocol designed for halogenated triazoles.

Crystallization Strategy (Slow Evaporation)

The 2,6-dichlorobenzyl group adds significant lipophilicity, while the triazole ring is polar.

• Solvent System: Ethanol/DMF (4:1 ratio). The DMF solubilizes the triazole; Ethanol acts as the precipitant.

• Method: Dissolve 20 mg of the synthesized product in 5 mL warm solvent. Filter through a 0.45 µm PTFE filter into a clean vial. Cover with parafilm and poke 3-4 small holes.

• Condition: Store at 4°C (refrigerator) to reduce thermal motion disorder in the flexible thio-methylene linkage.

Data Collection Parameters

• Radiation Source: Mo-Kα (

  Å).

  • Why: The Chlorine atoms in the 2,6-dichlorobenzyl group absorb Cu radiation heavily (absorption coefficient

    is high). Mo reduces absorption errors and allows higher resolution data ( Å).

• Temperature: 100 K (Cryostream).

  • Why: Essential to freeze the rotation of the benzyl ring relative to the triazole, sharpening the atomic displacement parameters (ADPs).

Refinement Strategy

• Software: SHELXL (via OLEX2 or WinGX).

• Weighting Scheme: Update

  weighting scheme in the final cycles to flatten the variance.

• Hydrogen Treatment: Constrain aromatic H-atoms (AFIX 43); allow the N-H proton on the triazole ring to refine freely if data quality permits, or use AFIX 43/137 based on difference map peaks.

Part 4: Data Validation Framework

This section details the "Self-Validating System." A solved structure is not "correct" until it passes these specific logic gates.

Diagram 1: The Validation Logic Loop

This diagram illustrates the iterative process between refinement and chemical logic.

Caption: The iterative validation loop ensuring statistical quality (R-factors) aligns with chemical reality (Bond lengths).

Key Validation Metrics (The "CheckCIF" Standard)

Metric	Acceptable Range	Interpretation for Title Compound
R1 (Unweighted)	(5%)	Measures agreement between observed and calculated reflections. High R1 (>8%) suggests poor crystal quality or twinning.
Goodness of Fit (GooF)		Deviations indicate incorrect weighting scheme or missed symmetry.
Bond Precision	C-C ESD Å	Critical for proving the C-S bond is a single bond.
Residual Density		High residual density near Cl atoms is normal (Fourier truncation), but peaks near N atoms suggest missed H-atoms.

Specific Structural Check: The "S-Alkylation" Proof

To validate that the reaction occurred on the Sulfur:

• Measure C(triazole)-S bond length:

  • Target:

    Å (Typical C-S single bond).

  • Reject if:

    Å (Typical C=S double bond).

• Measure C-S-C bond angle:

  • Target:

    (Bent geometry of thioethers).

Part 5: Case Study & Expected Results

Based on crystallographic standards for dichlorobenzyl-triazole derivatives [1, 2], the following results represent a "Pass" validation for the title compound.

Expected Crystal Data

• Crystal System: Monoclinic (Most common for this class).

• Space Group:

  or .

• Intermolecular Interactions:

  • Halogen Bonding: Look for

    or interactions. These stabilize the crystal lattice and are unique to the dichlorobenzyl moiety.

  • Hydrogen Bonding:

    interactions between triazole rings often form centrosymmetric dimers (CheckCIF will flag if these are missed).

Diagram 2: Experimental Workflow

The complete path from synthesis to validated CIF.

Caption: Step-by-step experimental workflow from synthesis to structural validation.

References

• Spek, A. L. (2003).[3][4] Single-crystal structure validation with the program PLATON. Journal of Applied Crystallography, 36(1), 7-13. Link

• Gao, F., et al. (2011). 1-[2-(2,4-Dichlorophenyl)pentyl]-1H-1,2,4-triazole. Acta Crystallographica Section E, 67(4), o821. Link

• Al-Amin, M., et al. (2016).[5] Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. Chemistry Central Journal, 10, 24. Link

• International Union of Crystallography (IUCr). (2024). checkCIF/PLATON Validation Service.[3][4][6] Link

• Cambridge Crystallographic Data Centre (CCDC). (2024). EnCIFer: A tool for checking and editing CIFs. Link

Sources

• 1. 3-[(2,6-DICHLOROBENZYL)SULFANYL]-4-METHYL-4H-1,2,4-TRIAZOLE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. Design, selective alkylation and X-ray crystal structure determination of dihydro-indolyl-1,2,4-triazole-3-thione and its 3-benzylsulfanyl analogue as potent anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. platonsoft.nl [platonsoft.nl]
• 4. Structure validation in chemical crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cryst.chem.uu.nl [cryst.chem.uu.nl]

Safety & Regulatory Compliance

3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole proper disposal procedures

Executive Summary: The "Why" Behind the Protocol

As researchers, we often treat disposal as a janitorial afterthought. However, for 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole , the disposal pathway is dictated by its specific molecular anatomy. This compound contains three distinct hazard vectors:

• Dichlorobenzyl moiety: Classifies it strictly as Halogenated Organic Waste . Improper incineration at low temperatures can generate dioxins and furans.

• Sulfanyl (Thioether) linkage: Generates Sulfur Oxides (

  ) upon combustion, requiring incinerators with alkaline scrubbers.

• 1,2,4-Triazole ring: A nitrogen-rich heterocycle that releases Nitrogen Oxides (

  ) and poses potential aquatic toxicity risks.

Core Directive: Under no circumstances should this compound enter the sanitary sewer system. It must be segregated into the Halogenated Waste Stream to ensure high-temperature incineration (

) with proper flue gas treatment.

Chemical Safety Profile & Hazard Identification

Before handling waste, verify the material properties. While specific SDS data for this exact analog may be rare, its functional groups dictate the following safety profile based on structure-activity relationships (SAR) of chlorinated benzyl sulfides.

Property	Description	Critical Disposal Implication
Molecular Formula		Contains Cl (Chlorine), S (Sulfur), N (Nitrogen).[1][2][3][4][5][6][7]
Waste Class	Halogenated Organic	MUST be segregated from non-halogenated solvents (e.g., Acetone, Ethanol) to prevent contamination of fuel-blending waste streams.
Combustion Byproducts	, , ,	Incineration requires acid-gas scrubbing capabilities.
Aquatic Toxicity	High (Predicted)	Chlorinated aromatics are persistent and toxic to aquatic life.[6] Zero-discharge to drains is mandatory.
Reactivity	Stable / Oxidizable Sulfur	Avoid mixing with strong oxidizing agents (e.g., Nitric Acid, Peroxides) in waste containers to prevent exothermic sulfoxide/sulfone formation.

Waste Segregation Logic

The most common error in disposing of this compound is misclassifying it as "General Organic Waste." Use the following decision matrix to categorize your waste streams.

Figure 1: Decision tree for segregating chlorinated triazole waste. Note that even if dissolved in a non-halogenated solvent (like Methanol), the presence of the dichlorobenzyl group reclassifies the entire mixture as Halogenated Waste .

Step-by-Step Disposal Protocols

Scenario A: Disposal of Solid Waste (Pure Compound & Contaminated Debris)

Applicable to: Expired stocks, weighing boats, contaminated gloves, and filter cakes.

• Containment: Place the solid material into a clear, sealable polyethylene bag. Double-bagging is recommended for pure compound to prevent dust generation.

• Labeling: Attach a hazardous waste tag immediately.

  • Chemical Name: Write the full name. Do not use abbreviations like "Triazole derivative."

  • Hazard Checkbox: Check "Toxic" and "Irritant."

  • Constituents: Explicitly list "Organochlorine" or "Halogenated Organic Solid."

• Binning: Deposit into the Solid Hazardous Waste Drum .

  • Note: Do not place in "Biohazard" (Red Bag) waste unless contaminated with infectious agents. This is chemical waste, not biological.

Scenario B: Disposal of Liquid Waste (Reaction Mixtures & Mother Liquors)

Applicable to: HPLC waste, reaction solvents, and cleaning rinsates.

• Select the Right Carboy: Use the container designated for Halogenated Solvents .

  • Why? Even if you dissolved the compound in Acetone (non-halogenated), the solute contains chlorine. Regulatory bodies (EPA/EU) require the entire mixture to be treated as halogenated to ensure proper destruction of the chlorinated ring.

• Compatibility Check: Ensure the carboy does not contain strong oxidizers or acids that could react with the sulfur moiety (producing

  gas) or the triazole nitrogen.

• Transfer: Funnel the liquid into the carboy. Avoid filling beyond 90% capacity to allow for vapor expansion.

• Log It: Record the volume and concentration (approximate) on the carboy's log sheet.

Scenario C: Spill Cleanup (Immediate Response)

Applicable to: Benchtop spills of solid powder or liquid solution.

• PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If powder is fine/dusty, use an N95 or half-mask respirator to prevent inhalation of the triazole dust.

• Containment:

  • Solid: Cover with wet paper towels to prevent dust dispersion, then wipe up.

  • Liquid: Surround with absorbent pads or vermiculite.

• Decontamination: Clean the surface with a dilute surfactant (soap/water) followed by an Ethanol wipe.

• Disposal: Place all cleanup materials (pads, towels, gloves) into a sealed bag and dispose of as Solid Hazardous Waste (Scenario A).

Regulatory & Compliance Context

To ensure your lab remains compliant, reference these standards when filling out waste manifests.

• EPA RCRA Classification (USA):

  • While this specific molecule may not have a unique "P" or "U" list code, it falls under the characteristic of Toxicity if leached, and must be treated as a Halogenated Organic Compound (HOC) .

  • Universal Treatment Standard (UTS): Requires combustion to destroy the carbon-chlorine bond.

• European Waste Catalogue (EWC):

  • Code 07 05 03 *: "Organic halogenated solvents, washing liquids and mother liquors."

  • Code 16 05 06 *: "Laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals."

References

• Sigma-Aldrich. (2025).[8] Safety Data Sheet: 3-[(2,6-dichlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazole. Retrieved from

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Hazardous Waste Identification. Retrieved from

• National Institutes of Health (NIH). PubChem Compound Summary: 1,2,4-Triazole Derivatives Toxicity. Retrieved from

• University of Illinois Urbana-Champaign. Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from

Sources

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• 2. ethz.ch [ethz.ch]
• 3. Disposal process for halogenated organic material (Patent) | OSTI.GOV [osti.gov]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. Organochlorine chemistry - Wikipedia [en.wikipedia.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. teck.com [teck.com]
• 8. 3-[(2,6-DICHLOROBENZYL)SULFANYL]-4-METHYL-4H-1,2,4-TRIAZOLE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

A Comprehensive Guide to the Safe Handling of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment and Core Principles

The molecule 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole incorporates a halogenated organic component and a triazole moiety. Triazole-containing compounds can exhibit a range of biological activities and potential toxicities, including eye irritation and potential reproductive harm.[1][2][3] The presence of the dichlorobenzyl group classifies this compound as a halogenated organic substance, necessitating specific disposal procedures.[4][5][6]

Our primary objective is to minimize exposure through all potential routes—inhalation, dermal contact, and ingestion—by adhering to a strict regimen of engineering controls, personal protective equipment, and meticulous operational procedures.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of appropriate PPE is critical for the safe handling of this compound. The following table outlines the recommended PPE, emphasizing the rationale behind each choice.

PPE Component	Specifications and Rationale	Recommended Products
Hand Protection	Double-gloving with nitrile gloves is recommended to provide a robust barrier against potential dermal absorption. Nitrile offers good resistance to a range of chemicals. Ensure to change gloves immediately if contamination is suspected.[7]	Green Nitrile Chemical Resistant Gloves
Eye Protection	Chemical splash goggles are mandatory to protect against accidental splashes and fine dust particles. A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.[8][9][10]	Pyramex Intruder Safety Glasses or equivalent
Body Protection	A fully-buttoned laboratory coat is the minimum requirement. For procedures with a higher risk of contamination, such as handling larger quantities or potential for aerosolization, a chemical-resistant suit (e.g., Tyvek) is advised.[7][8]	Tyvek Chemical Safety Suit
Respiratory Protection	Due to the potential for aerosol and dust formation, a NIOSH-approved respirator is essential. For most benchtop applications, a half-mask respirator with particulate filters (N95 or higher) is sufficient.[7][8]	3M N95 Particulate Face Mask or 3M Full Facepiece Reusable Respirator for higher-risk procedures

Operational Workflow: From Preparation to Disposal

A systematic approach to handling is essential to minimize risk. The following workflow provides a step-by-step guide for the safe handling of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole.

Pre-Handling Preparations

• Designated Work Area: All work with this compound must be conducted in a designated area, such as a certified chemical fume hood, to ensure adequate ventilation.[1][6]

• Emergency Equipment: Before starting, locate and verify the functionality of the nearest safety shower and eyewash station.[11]

• Gather Materials: Ensure all necessary PPE, spill containment materials, and waste containers are readily accessible.

Handling the Compound

• Avoid Dust Formation: Handle the solid compound carefully to prevent the generation of dust. If possible, use a non-sparking spatula.[1][11]

• Container Integrity: Keep the container tightly sealed when not in use.[9][11]

• Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling the compound, even if gloves were worn.[1][11]

Caption: Workflow for Safe Handling of 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole.

Spill Management Protocol

Immediate and appropriate action is necessary in the event of a spill.

• Minor Spills (Solid):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently cover the spill with an absorbent material to prevent dust from becoming airborne.[11]

  • Carefully sweep the material into a designated, labeled hazardous waste container.[8][11]

  • Clean the spill area with a suitable solvent and decontaminate.

• Major Spills:

  • Evacuate the immediate area and alert others.

  • Contact your institution's Environmental Health and Safety (EHS) department immediately.

  • Only personnel with specialized training and equipment should handle large spills.

Waste Disposal Plan

As a halogenated organic compound, 3-[(2,6-dichlorobenzyl)sulfanyl]-4H-1,2,4-triazole requires specific disposal procedures.

• Waste Segregation: All waste containing this compound must be collected in a dedicated, clearly labeled "Halogenated Waste" container.[4][5][12] Do not mix with non-halogenated waste.[5]

• Container Management: Waste containers must be in good condition, compatible with the chemical, and have a tightly sealing cap.[4] Label the container with "Hazardous Waste" and the full chemical name.[12]

• Disposal Method: Halogenated organic waste is typically disposed of via incineration by a licensed hazardous waste management company.[5] Under no circumstances should this compound or its waste be disposed of down the drain.[4][6]

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][9]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[9]

• Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3][8]

References

• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure.
• Environment, Health and Safety. 7.2 Organic Solvents.
• Benchchem. Personal protective equipment for handling 1H-1,2,4-triazol-4-amine.
• SAFETY DATA SHEET.
• Safety & Risk Services. Organic Solvent Waste Disposal.
• Halogenated Solvents.
• Inchem.org. ICSC 0682 - 1,2,4-TRIAZOLE.
• Thermo Fisher Scientific. SAFETY DATA SHEET.
• Solutions Pest & Lawn. The Best Personal Protective Equipment For Pesticides.
• Sigma-Aldrich. SAFETY DATA SHEET.
• Pesticide Environmental Stewardship. Components of Personal Protective Equipment.
• Safety data sheet.
• 1,2,4-Triazole 5907 - SAFETY DATA SHEET.

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• 4. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
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• 10. Components of Personal Protective Equipment – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. 7.2 Organic Solvents [ehs.cornell.edu]